1,3-Dibromo-5,5-dimethylhydantoin

• CAS: 77-48-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a stable and versatile organobromine compound with significant applications as a disinfectant and a brominating agent in organic synthesis.[1][2] This technical guide provides a comprehensive overview of its core physical and chemical properties, detailed experimental protocols for their determination, and an exploration of its reactivity and mechanisms of action. This document is intended to serve as a key resource for researchers, scientists, and professionals in drug development and chemical synthesis.

Physical Properties

DBDMH is a white to light yellow crystalline solid with a faint, bromine-like odor.[1][3] It is relatively stable under normal storage conditions, though it is sensitive to moisture.[1][4]

Table 1: Physical Properties of DBDMH

Property	Value	References
IUPAC Name	1,3-Dibromo-5,5-dimethylimidazolidine-2,4-dione	[3]
Synonyms	DBDMH, Dibromantin, Dibromodimethylhydantoin	[3][5][6]
CAS Number	77-48-5	[2][3]
Molecular Formula	C₅H₆Br₂N₂O₂	[1][2][3]
Molecular Weight	285.92 g/mol	[1][2][7]
Appearance	White to light yellow crystalline powder	[1][2][3]
Odor	Faint bromine-like odor	[3]
Melting Point	197-203 °C (decomposes)	[1][2][3]
Boiling Point	376 °C (Predicted)	[1]
Density	1.36 g/cm³	[1][2][3]

Solubility

DBDMH is sparingly soluble in water but exhibits good solubility in a variety of organic solvents.[2][8]

Table 2: Solubility of DBDMH

Solvent	Solubility	References
Water	0.1 g/100 mL (at 20 °C)	[1][3]
Chloroform	Soluble	[1][4][9]
Ethanol	Soluble	[1][4][9]
Acetone	Soluble	[1][8]
Benzene	Soluble	[10]
Carbon Tetrachloride	Slightly soluble (boiling)	[1]
Hexane	Poor solubility	[1]

Chemical Properties and Reactivity

DBDMH is a potent oxidizing agent and serves as a source of electrophilic bromine, making it a valuable reagent in various chemical transformations.[1][2] It is known to be incompatible with strong oxidizing agents, strong bases, and reducing agents.[9]

Hydrolysis and Disinfection Mechanism

When introduced into water, DBDMH undergoes hydrolysis to release hypobromous acid (HOBr), the active antimicrobial agent.[11][12] HOBr is a strong oxidizer that damages essential cellular components of microorganisms, including cell membranes, enzymes, and nucleic acids, making DBDMH effective against a broad spectrum of pathogens.[11]

Disinfection mechanism of DBDMH in water.

Brominating Agent

DBDMH is widely employed as a brominating agent in organic synthesis, serving as a safer alternative to liquid bromine.[1][2] It can participate in both radical and electrophilic bromination reactions. For instance, in the presence of a radical initiator, it can be used for the benzylic bromination of methylarenes.[1]

Radical chain mechanism for benzylic bromination.

Experimental Protocols

Determination of Melting Point

The melting point of DBDMH can be determined using a standard capillary melting point apparatus.[13]

Apparatus:

• Capillary melting point apparatus

• Capillary tubes (sealed at one end)

• Thermometer

• Mortar and pestle

Procedure:

• Finely powder a small, dry sample of DBDMH using a mortar and pestle.[1][13]

• Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.[1][14]

• Place the capillary tube in the melting point apparatus.[15]

• Heat the apparatus rapidly to determine an approximate melting point.[15]

• Allow the apparatus to cool, then repeat the measurement with a fresh sample, heating slowly (1-2 °C per minute) as the temperature approaches the approximate melting point.[15][13]

• Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire solid has turned to liquid (completion of melting). This range is the melting point.[15][16]

Workflow for melting point determination.

Determination of Solubility

A general protocol to determine the solubility of DBDMH in a given solvent involves creating a saturated solution and then quantifying the dissolved solute.[1][17]

Apparatus:

• Analytical balance

• Volumetric flasks

• Magnetic stirrer and stir bar

• Constant temperature bath

• Filtration apparatus (e.g., syringe filter)

• Evaporating dish or suitable analytical instrument (e.g., UV-Vis spectrophotometer)

Procedure:

• Add an excess amount of DBDMH to a known volume of the desired solvent in a sealed flask.[17]

• Place the flask in a constant temperature bath (e.g., 20 °C) and stir the mixture for an extended period (e.g., 24 hours) to ensure equilibrium is reached and the solution is saturated.[1]

• Allow the undissolved solid to settle.

• Carefully withdraw a known volume of the supernatant liquid, filtering it to remove any suspended solid particles.[1]

• Determine the concentration of DBDMH in the filtered aliquot. This can be done by:

  • Gravimetric Method: Evaporate the solvent from a known volume of the filtrate and weigh the remaining solid residue.[17]

  • Spectroscopic Method: Measure the absorbance of the solution using a UV-Vis spectrophotometer at a predetermined wavelength and calculate the concentration using a calibration curve.[1]

• Calculate the solubility in the desired units (e.g., g/100 mL).[17]

Stability and Storage

DBDMH is a relatively stable solid under dry conditions.[8][18] It is sensitive to moisture and should be stored in a cool, dry, dark place, away from combustible materials and incompatible substances.[4][9][19] The shelf life is typically around one year under proper storage conditions.[18]

Spectroscopic Data

• ¹H NMR: The proton NMR spectrum of DBDMH is expected to show a singlet corresponding to the six protons of the two equivalent methyl groups.[1]

• ¹³C NMR: The carbon NMR spectrum should exhibit signals for the quaternary carbon, the methyl carbons, and the two carbonyl carbons in the hydantoin (B18101) ring.[1]

Conclusion

1,3-Dibromo-5,5-dimethylhydantoin is a highly effective and versatile brominating agent and disinfectant with well-characterized physical and chemical properties.[2][11] Its stability, ease of handling, and reactivity make it a valuable tool in both industrial applications and academic research. The detailed protocols and data provided in this guide are intended to facilitate its safe and effective use.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. DBDMH - Wikipedia [en.wikipedia.org]
• 4. DBDMH [chembk.com]
• 5. alignchemical.com [alignchemical.com]
• 6. 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) | CAS 77-48-5 | Connect CH´hemicals [connectchemicals.com]
• 7. veeprho.com [veeprho.com]
• 8. 1, 3-Dibromo-5, 5-Dimethylhydantoin Manufacturer, Supplier, Exporter [modychemi.com]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. 1,3-Dibromo-5,5-dimethylhydantoin | 77-48-5 [chemicalbook.com]
• 11. nbinno.com [nbinno.com]
• 12. ams.usda.gov [ams.usda.gov]
• 13. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 14. byjus.com [byjus.com]
• 15. chem.ucalgary.ca [chem.ucalgary.ca]
• 16. pennwest.edu [pennwest.edu]
• 17. benchchem.com [benchchem.com]
• 18. irochemical.com [irochemical.com]
• 19. Page loading... [guidechem.com]

An In-depth Technical Guide to the Synthesis and Purification of 1,3-Dibromo-5,5-dimethylhydantoin

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a versatile and efficient brominating agent utilized in a myriad of organic syntheses and as an industrial biocide.[1] Its stability, cost-effectiveness, and comparable reactivity to other N-bromo reagents like N-bromosuccinimide (NBS) make it a valuable tool in modern chemistry.[1] This guide provides a comprehensive overview of the synthesis and purification of DBDMH, offering detailed experimental protocols, quantitative data summaries, and visual representations of the key processes to aid researchers in its practical application.

Introduction

1,3-Dibromo-5,5-dimethylhydantoin, a stable, crystalline organobromine compound, is derived from dimethylhydantoin.[1] It presents as a white to off-white or pale yellow crystalline solid with a faint, bromine-like odor.[1] While sparingly soluble in water, it demonstrates good solubility in various organic solvents.[1] DBDMH serves as a key reagent in both radical and electrophilic bromination reactions, the pathway being dependent on the specific reaction conditions.[1] This adaptability, coupled with its stability and ease of handling, positions DBDMH as a superior alternative to many other brominating agents.[1]

Synthesis of 1,3-Dibromo-5,5-dimethylhydantoin

The primary synthesis of DBDMH involves the bromination of 5,5-dimethylhydantoin (B190458) in the presence of a base. A common and effective method utilizes an aqueous solution of sodium hydroxide (B78521) and liquid bromine.

Synthesis Workflow

Caption: Workflow for the synthesis of 1,3-Dibromo-5,5-dimethylhydantoin.

Detailed Experimental Protocol

This protocol is adapted from established laboratory procedures.[1][2]

Materials:

• 5,5-dimethylhydantoin (1.0 mol)

• Sodium hydroxide (2.0 mol)

• Bromine (2.0 mol)

• Deionized water

Procedure:

• Preparation of the Hydantoin Solution: In a suitable reaction vessel equipped with a mechanical stirrer, thermometer, and addition funnels, prepare an aqueous solution of sodium hydroxide. To this solution, add the 5,5-dimethylhydantoin to form a solution or slurry.

• Reaction Setup: Maintain the reaction vessel at a controlled temperature, typically between 48°C and 69°C, using a heating bath.[1][2]

• Concurrent Addition of Reagents: Separately and concurrently, feed the 5,5-dimethylhydantoin/NaOH solution and the bromine into the reaction flask over a period of approximately 30 minutes. The bromine should be added below the surface of the solution.[1]

• pH and Temperature Control: Throughout the addition, maintain the pH of the reaction mixture between 5.5 and 8.5.[2] The reaction temperature should be carefully monitored and controlled.

• Product Formation: Upon completion of the reagent addition, an orange slurry of the 1,3-Dibromo-5,5-dimethylhydantoin product will have formed.[1]

• Isolation: Discharge the slurry from the reactor and allow it to cool. Collect the precipitated product by filtration.

• Washing: Wash the collected solid with deionized water to remove any remaining impurities.[1][2]

• Drying: Dry the purified product, for instance, overnight under a stream of nitrogen, to obtain the final 1,3-Dibromo-5,5-dimethylhydantoin as a white to pale yellow crystalline solid.[2]

Purification of 1,3-Dibromo-5,5-dimethylhydantoin

The primary method for purifying crude DBDMH is recrystallization, although simple filtration and washing are often sufficient to yield a product of high purity.

Purification Workflow

Caption: General workflow for the purification of DBDMH by recrystallization.

General Recrystallization Protocol

While simple washing is often adequate, recrystallization can be employed for higher purity.

Procedure:

• Solvent Selection: Choose a suitable solvent in which DBDMH is sparingly soluble at room temperature but readily soluble at elevated temperatures. Chloroform is a commonly used solvent for reactions involving DBDMH.[3]

• Dissolution: In a flask, dissolve the crude 1,3-Dibromo-5,5-dimethylhydantoin in a minimal amount of the hot solvent.

• Hot Filtration: If any insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly and undisturbed to room temperature, and then potentially in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals to remove any residual solvent.

Quantitative Data

The following tables summarize key quantitative data related to the synthesis and properties of 1,3-Dibromo-5,5-dimethylhydantoin.

Table 1: Physical and Chemical Properties

Property	Value	Reference(s)
Molecular Formula	C₅H₆Br₂N₂O₂	[1]
Molecular Weight	285.92 g/mol	[1]
Appearance	White to light yellow crystalline powder	[1]
Melting Point	197-203 °C	[1]
Density	1.36 g/cm³	[1]
Solubility in Water	0.1 g/100 mL (at 20 °C)	[1]
CAS Number	77-48-5	[1]

Table 2: Synthesis Reaction Parameters and Yields

Example	5,5-DMH (mol)	NaOH (mol)	Bromine (mol)	Temp (°C)	Yield (based on 5,5-DMH)	Yield (based on Br₂)	Active Bromine Content (% of theoretical)	Reference
1	0.55	1.1	1.07	67	89%	91%	99.7%	[2]
2	1.1	2.2	2.2	69	68%	77%	100%	[2]
3	0.55	1.1	1.08	48	83%	85%	100%	[2]
4	0.55	1.1	1.08	57	92%	94%	98.4%	[2]
5	Continuous	-	-	55	90%	92%	99.8%	[2]

Conclusion

1,3-Dibromo-5,5-dimethylhydantoin is a highly effective and versatile brominating agent with significant applications in organic synthesis.[1] Its straightforward synthesis from readily available starting materials, coupled with simple and effective purification methods, makes it an accessible reagent for a wide range of chemical applications. The detailed protocols and quantitative data provided in this guide are intended to facilitate its safe and efficient use in research and development settings, empowering scientists to leverage the unique properties of this valuable compound.

References

• 1. benchchem.com [benchchem.com]
• 2. US6508954B1 - 1,3-dibromo-5,5-dimethylhydantoin of enhanced properties - Google Patents [patents.google.com]
• 3. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]

1,3-Dibromo-5,5-dimethylhydantoin CAS number 77-48-5

An In-depth Technical Guide to 1,3-Dibromo-5,5-dimethylhydantoin (CAS: 77-48-5)

Introduction

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a versatile and efficient reagent in organic chemistry, identified by the CAS number 77-48-5.[1][2] It is an organic compound derived from the heterocycle dimethylhydantoin.[1] This white to light yellow crystalline solid, which has a faint bromine-like odor, is widely utilized as a disinfectant, a bleaching agent, and, most notably, as a brominating and oxidizing agent in organic synthesis.[1][2][3] In the realm of drug development and pharmaceutical synthesis, DBDMH offers a safer, more stable, and often more cost-effective alternative to liquid bromine and other N-bromo compounds like N-bromosuccinimide (NBS).[2][4] Its utility spans a wide range of transformations, including the bromination of aromatic compounds, the synthesis of heterocyclic scaffolds, and the oxidation of thiols.[2][5] This guide provides a comprehensive technical overview of its properties, synthesis, mechanisms, and applications for researchers and professionals in the chemical and pharmaceutical sciences.

Physicochemical and Spectroscopic Data

DBDMH is a stable, crystalline solid under normal conditions.[2][5] Its physical and chemical properties are summarized below.

Table 1: Physicochemical Properties of DBDMH

Property	Value	Reference
Identifiers
IUPAC Name	1,3-Dibromo-5,5-dimethylimidazolidine-2,4-dione	[1][6][7]
CAS Number	77-48-5	[1]
Molecular Formula	C₅H₆Br₂N₂O₂	[1][7]
Molar Mass	285.92 g/mol	[1][6]
Physical Properties
Appearance	White to light yellow crystalline solid with a slight bromine odor	[1][2][3]
Melting Point	197 to 203 °C (387 to 397 °F; 470 to 476 K)	[1]
Density	1.36 g/cm³	[1]
Solubility
Water	Insoluble/Slightly soluble in hot water	[2][8]
Organic Solvents	Soluble in ethanol, ether, benzene, and chloroform (B151607); slightly soluble in acetone, dioxane, and THF.	[2][8]

Table 2: Spectroscopic Data of DBDMH

Spectroscopy	Data Interpretation	Reference
¹H NMR	The proton NMR spectrum is expected to show a singlet for the two equivalent methyl groups.	[3]
¹³C NMR	The carbon NMR spectrum should exhibit signals for the quaternary carbon of the dimethyl group, the methyl carbons, and the two carbonyl carbons.	[3]
IR Spectroscopy	Characterized by strong absorption bands for carbonyl (C=O) stretching vibrations, typically in the 1700-1800 cm⁻¹ region. Other significant peaks include C-N stretching.	[3]
UV-Vis Spectroscopy	In a suitable solvent like acetonitrile, absorption bands are expected in the UV region, corresponding to n → σ* and π → π* electronic transitions of the carbonyl and N-Br chromophores.	[3]

Synthesis of 1,3-Dibromo-5,5-dimethylhydantoin

DBDMH is typically synthesized by the bromination of 5,5-dimethylhydantoin (B190458). The reaction involves treating an aqueous solution or slurry of 5,5-dimethylhydantoin with a brominating agent in the presence of a base to maintain a specific pH range.[9]

Caption: General workflow for the synthesis of DBDMH.

Experimental Protocol: Synthesis of DBDMH

This protocol is adapted from patented procedures for producing DBDMH with enhanced properties.[9]

• Materials:

  • 5,5-dimethylhydantoin

  • Sodium hydroxide (B78521) (NaOH)

  • Bromine (Br₂)

  • Water

  • Reaction flask equipped with a mechanical stirrer, heating bath, and separate feeding inlets.

• Procedure:

  • Prepare a solution by dissolving 44.2 g (1.1 mol) of NaOH in 338 g of water. Add 70.3 g (0.55 mol) of 5,5-dimethylhydantoin to the NaOH solution.

  • Charge the reaction flask with a small amount (~200 mL) of filtrate from a previous batch to act as a heel.[9]

  • Maintain the reaction flask temperature at approximately 48-55 °C using a heating bath.[9]

  • Concurrently and separately, feed the 5,5-dimethylhydantoin/NaOH solution and 172.5 g (1.08 mol) of Br₂ into the reaction flask.[9]

  • Maintain the pH of the reaction mixture between 5.5 and 8.5 throughout the addition.[9] The product, DBDMH, will precipitate, forming a slurry.

  • Once the addition is complete, discharge the orange slurry and allow it to cool slowly.[9]

  • Filter the slurry at approximately 45 °C.[9]

  • Wash the resulting white solid with two 500 mL portions of water.[9]

  • Dry the final product overnight under a stream of nitrogen to yield pure 1,3-dibromo-5,5-dimethylhydantoin.[9] The expected yield is high, potentially around 90%.[9]

Mechanism of Action

In chemical reactions, DBDMH serves as a source of electrophilic bromine ("Br⁺"), which is equivalent to hypobromous acid (HOBr).[1] This makes it an effective agent for bromination reactions. In aqueous solutions, it can hydrolyze to form hypobromous acid, which is a potent disinfectant.[1][5][8] The "activation" of the bromide ion can be achieved by an oxidizing agent, regenerating the active brominating species.[1]

Caption: Electrophilic bromination mechanism using DBDMH.

Applications in Organic Synthesis

DBDMH is a powerful and versatile reagent with numerous applications in modern organic synthesis, particularly relevant to drug development.[2] It is often preferred for its solid state, stability, and high active bromine content.[5]

Caption: Logical diagram of DBDMH's synthetic applications.

• Bromination of Aromatic Compounds: DBDMH is highly effective for the selective bromination of electron-rich aromatic and heteroaromatic systems, a common strategy for modulating the biological activity of drug candidates.[2]

• Ortho-Bromination of Phenols: It provides a simple and convenient method for the ortho-monobromination of phenols and polyphenols in good to excellent yields, often with higher selectivity than traditional methods.[10]

• Dibromination of Alkenes: DBDMH can be used for the direct 1,2-dibromination of various alkenes under mild, catalyst-free conditions, offering a green and practical route to vicinal dibromides.[4][11][]

• Oxidation of Thiols: It serves as a mild and efficient oxidizing agent for the conversion of thiols to disulfides, a key transformation in peptide and protein chemistry.[2][4][5]

• Synthesis of Heterocycles: DBDMH can act as a catalyst for synthesizing important heterocyclic scaffolds.[2] For instance, it catalyzes the condensation of o-phenylenediamines with aldehydes to form benzimidazoles, a core structure in many pharmaceuticals like omeprazole (B731) and albendazole.[2]

• Activation of Carbonyls: It has been reported as an inexpensive, metal-free precatalyst for activating carbonyl groups in reactions like direct esterification and aldol condensations.[13]

Experimental Protocols for Key Applications

Protocol 1: Selective Ortho-monobromination of Phenols

This protocol is adapted from a reported procedure for the selective bromination of phenolic substrates.[10][14]

• Materials:

  • Phenolic substrate (1.0 mmol)

  • 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) (0.50-0.52 mmol)

  • Chloroform (CHCl₃) (5-7 mL)

  • 10% aqueous sodium hydrosulfite (Na₂S₂O₄) solution

  • Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica (B1680970) gel for column chromatography (if needed)

• Procedure:

  • In a round-bottom flask, dissolve the phenolic substrate (1.0 mmol) in chloroform (5-7 mL) at room temperature.[14]

  • Add solid DBDMH (0.50-0.52 mole equivalents) to the solution in portions while stirring.[14]

  • Continue to stir the reaction mixture at room temperature. Monitor the reaction's progress using GC-MS or TLC.[14] The disappearance of the starting material or a color change can indicate completion.[14]

  • Upon completion, quench the reaction by adding 10% aqueous sodium hydrosulfite solution and stir for 5 minutes to destroy excess DBDMH.[10][14]

  • Transfer the mixture to a separatory funnel. Separate the organic layer, wash it with water and/or brine, and then dry it over anhydrous MgSO₄ or Na₂SO₄.[14] The byproduct, 5,5-dimethylhydantoin, is largely removed during the aqueous wash.[14]

  • Concentrate the organic solution under reduced pressure to yield the crude product.[14]

  • If necessary, purify the crude product by flash column chromatography on silica gel to obtain the pure ortho-monobrominated phenol.[10][14]

Safety and Handling

DBDMH is an oxidizing solid that is harmful if swallowed and causes skin and eye irritation.[15][16] Proper safety precautions are essential during its handling and storage.

Table 3: Hazard Information and Safety Precautions for DBDMH

Category	Information	Reference(s)
Hazard Statements	H272: May intensify fire; oxidizer. H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H400/H410: Very toxic to aquatic life with long lasting effects.	[15][16]
Precautionary Statements	P210: Keep away from heat/sparks/open flames. P220: Keep away from clothing and combustible materials. P264: Wash hands thoroughly after handling. P273: Avoid release to the environment. P280: Wear protective gloves/clothing/eye protection.	[15][16][17]
First Aid	If Inhaled: Move person to fresh air. In case of Skin Contact: Wash off with soap and plenty of water. In case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes. If Swallowed: Rinse mouth with water. Do NOT induce vomiting. In all cases, consult a physician.	[18][19]
Handling & Storage	Handle in a well-ventilated place, avoiding dust formation. Store in a cool, dry, well-ventilated area in a tightly closed container, away from incompatible substances and moisture.	[18]
Disposal	Dispose of surplus and non-recyclable solutions to a licensed disposal company. Do not let the product enter drains.	[15][18]

Always consult the full Safety Data Sheet (SDS) before use.[15][17][18][19]

References

• 1. DBDMH - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]
• 5. Page loading... [guidechem.com]
• 6. 1,3-Dibromo-5,5-dimethylhydantoin | C5H6Br2N2O2 | CID 6479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1,3-Dibromo-5,5-dimethylhydantoin Online | 1,3-Dibromo-5,5-dimethylhydantoin Manufacturer and Suppliers [scimplify.com]
• 8. 1,3-Dibromo-5,5-dimethylhydantoin | 77-48-5 [chemicalbook.com]
• 9. US6508954B1 - 1,3-dibromo-5,5-dimethylhydantoin of enhanced properties - Google Patents [patents.google.com]
• 10. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 11. pubs.acs.org [pubs.acs.org]
• 13. 1,3-Dibromo-5,5-dimethylhydantoin as a Precatalyst for Activation of Carbonyl Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. echemi.com [echemi.com]
• 16. merckmillipore.com [merckmillipore.com]
• 17. sdfine.com [sdfine.com]
• 18. cdhfinechemical.com [cdhfinechemical.com]
• 19. indenta.com [indenta.com]

The Solubility of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a heterocyclic organic compound widely utilized as a stable and efficient source of electrophilic bromine.[1] Its applications are diverse, ranging from industrial water treatment and disinfection to specialized roles in organic synthesis, including the bromination of various substrates.[1][2] The solubility of DBDMH in organic solvents is a critical physical property that governs its handling, reaction kinetics, and formulation development. A thorough understanding of its solubility behavior is paramount for optimizing chemical processes, designing new synthetic routes, and developing novel applications.[1] This technical guide provides a comprehensive overview of the known solubility of DBDMH in a range of common organic solvents, details experimental protocols for solubility determination, and presents a logical workflow for its synthesis.

Quantitative Solubility Data

Quantitative solubility data for DBDMH in a wide array of organic solvents is not extensively available in publicly accessible literature.[1] However, this section compiles the existing data to provide a baseline for researchers.

Solubility of DBDMH

The following table summarizes the known quantitative solubility values for DBDMH in various solvents.

Solvent	Temperature (°C)	Solubility	Reference(s)
Water	20	2.2 g/L	[2]
Water	20	0.1 g/100 mL	[3][4][5]
Carbon Tetrachloride	25	0.003 mol/L	[2]
Carbon Tetrachloride	76.5	0.024 mol/L	[2]

Qualitative Solubility

DBDMH is generally described as being soluble in a variety of organic solvents while being sparingly soluble or insoluble in water.[2][4][6]

Qualitatively reported solubility in:

• Alcohols: Methanol, Ethanol[1][2]

• Ketones: Acetone[1][2][6]

• Ethers: Diethyl ether, Tetrahydrofuran (THF)[1]

• Halogenated Hydrocarbons: Chloroform, Dichloromethane (DCM)[1][6]

• Aromatic Hydrocarbons: Benzene[1][2]

• Other Solvents: Acetonitrile, Dimethylformamide (DMF), Dimethyl sulfoxide (B87167) (DMSO)[7]

Experimental Protocols for Solubility Determination

Accurate and reproducible determination of solubility is fundamental for many research and development activities. The following sections detail two common and reliable methods for measuring the solubility of a compound like DBDMH in organic solvents.

Gravimetric Method

This classic and straightforward method involves the preparation of a saturated solution, followed by the careful evaporation of the solvent and weighing the residual solute.[1]

Methodology:

• Preparation of a Saturated Solution:

  • Add an excess amount of DBDMH to a known volume of the desired organic solvent in a sealed container (e.g., a screw-cap vial or a flask with a stopper).

  • Equilibrate the solution at a constant temperature (e.g., 20 °C) using a constant temperature bath and stir for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.[3]

  • After equilibration, cease stirring and allow the undissolved solid to settle.[3]

• Sample Withdrawal and Solvent Evaporation:

  • Carefully withdraw a known volume of the clear supernatant liquid using a pre-weighed, calibrated pipette, ensuring no solid particles are transferred.[3]

  • Transfer the aliquot to a pre-weighed evaporating dish.

  • Carefully evaporate the solvent under a gentle stream of nitrogen or in a fume hood. For solvents with higher boiling points, a vacuum oven set to a temperature below the decomposition point of DBDMH can be utilized.[1]

• Drying and Weighing:

  • Once the solvent is completely removed, dry the evaporating dish containing the solid residue to a constant weight in a desiccator.

  • Weigh the evaporating dish with the dried solute.[1]

• Calculation:

  • The mass of the dissolved DBDMH is the final weight of the dish and solute minus the initial weight of the empty dish.

  • Solubility can then be expressed in various units, such as grams per 100 mL of solvent or moles per liter.[1]

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a highly sensitive and accurate method for determining solubility, particularly when dealing with complex mixtures or when high precision is required.[1]

Methodology:

• Method Development:

  • Develop a suitable HPLC method for the analysis of DBDMH. This includes selecting an appropriate column, mobile phase, flow rate, and detector wavelength.

• Preparation of Standard Solutions and Calibration Curve:

  • Prepare a series of standard solutions of DBDMH of known concentrations in the mobile phase or a compatible solvent.

  • Inject each standard solution into the HPLC system and record the corresponding peak area.

  • Plot a calibration curve of peak area versus concentration.[1]

• Preparation of Saturated Solution:

  • Prepare a saturated solution of DBDMH in the desired organic solvent as described in the gravimetric method (Section 3.1.1).

• Sample Analysis:

  • Withdraw a sample of the clear supernatant and filter it through a syringe filter (e.g., 0.45 µm) to remove any undissolved particles.[1]

  • Dilute the filtered sample with a suitable solvent to bring the concentration within the range of the calibration curve.

• Calculation:

  • Use the calibration curve to determine the concentration of the diluted solution.

  • Calculate the original concentration of the saturated solution by accounting for the dilution factor.[1]

Visualization of Relevant Workflows

General Workflow for DBDMH Synthesis

The synthesis of DBDMH generally involves the bromination of 5,5-dimethylhydantoin (B190458) in the presence of a base.[4] This process can be visualized as a straightforward workflow.

Caption: General workflow for the synthesis of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH).

Experimental Workflow for Solubility Determination

The process of determining the solubility of DBDMH, from sample preparation to final analysis, can be illustrated as a logical flow of experimental steps.

Caption: Experimental workflow for determining the solubility of DBDMH.

Conclusion

While comprehensive quantitative solubility data for DBDMH across a wide range of organic solvents remains somewhat limited in the public domain, the available information and qualitative descriptions provide a strong foundation for its use in various applications. The compound exhibits good solubility in common organic solvents such as alcohols, ketones, and halogenated hydrocarbons, which is crucial for its role as a brominating agent in organic synthesis. The detailed experimental protocols provided herein offer robust methods for researchers to determine the solubility of DBDMH in specific solvent systems relevant to their work. The visualized workflows for synthesis and solubility determination further clarify the key processes involved in working with this important chemical reagent. This guide serves as a valuable technical resource for scientists and professionals, enabling a more informed approach to the handling, application, and study of 1,3-Dibromo-5,5-dimethylhydantoin.

References

• 1. benchchem.com [benchchem.com]
• 2. 1,3-Dibromo-5,5-dimethylhydantoin | 77-48-5 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. DBDMH - Wikipedia [en.wikipedia.org]
• 6. 1, 3-Dibromo-5, 5-Dimethylhydantoin Manufacturer, Supplier, Exporter [modychemi.com]
• 7. 1,3-Dibromo-5,5-dimethylhydantoin - Conju-Probe: Enable Bioconjugation [conju-probe.com]

An In-depth Technical Guide to the Stability and Storage of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH), a widely used brominating agent and disinfectant. Understanding its stability profile is critical for ensuring its efficacy, safety, and shelf-life in research and development settings.

Core Stability Profile

1,3-Dibromo-5,5-dimethylhydantoin is a relatively stable crystalline solid under standard ambient conditions.[1][2] It is, however, sensitive to moisture, heat, and light, and incompatible with a range of substances.[1][2][3] Proper storage is paramount to maintain its quality and prevent hazardous situations.

Thermal Stability

DBDMH is stable at room temperature but will decompose at elevated temperatures.[4] Its melting point is in the range of 197-203 °C, often with decomposition.[1][5] While it demonstrates superior thermal safety performance compared to its chlorinated counterparts, it is crucial to avoid prolonged exposure to heat.[6] Thermal decomposition can lead to the release of hazardous gases, including hydrogen bromide, nitrogen oxides, and carbon oxides.[3][7]

Hydrolytic Stability

DBDMH is sensitive to moisture and will hydrolyze in the presence of water.[1][3][4] The hydrolysis process is dependent on the pH of the solution.[8] In water, DBDMH slowly releases hypobromous acid, which is the active disinfecting species.[4][9] This reactivity with water necessitates storage in dry conditions. The addition of water can significantly increase the thermal hazard associated with DBDMH.[6]

Photostability

Quantitative Stability Data

The following tables summarize the key quantitative data related to the stability of DBDMH.

Parameter	Value
Melting Point	197-203 °C (with decomposition)[1][5]
Solubility in Water	0.1 g/100 mL (at 20 °C)[1]
pH of 0.1% Aqueous Solution	2.6[4][11]

Recommended Storage Conditions

Proper storage of DBDMH is essential for maintaining its stability and preventing hazardous reactions.

Parameter	Recommendation
Temperature	Store in a cool, dry, and well-ventilated place.[3][12] Recommended storage temperature is below +30°C.[4][11][13] Some sources recommend storage in a cool and dark place, at <15°C.[10]
Moisture	Keep container tightly closed in a dry place.[3][12] DBDMH is moisture-sensitive.[1][3][10]
Light	Store in a dark place.[2][10]
Inert Atmosphere	Some suppliers recommend storing under an inert gas.[10]
General Precautions	Store locked up.[10] Keep away from heat, sparks, open flames, and other ignition sources.[2][3] Keep away from combustible materials.[3][10] Do not store in metal containers as it may be corrosive to metals.[2]

Incompatible Materials

DBDMH is a strong oxidizing agent and can react violently with a variety of substances.[2][3] Contact with the following materials should be avoided:

• Combustible materials[3][10]

• Strong oxidizing agents[3]

• Strong reducing agents[3][7][14]

• Strong acids and bases[3][7]

• Alcohols[3]

• Metals such as iron, aluminum, and copper

• Organic materials[2][14]

• Ammonia, urea, and other nitrogen-containing compounds[15]

Experimental Protocols

Stability Testing Protocol

A general protocol for assessing the stability of DBDMH involves storing samples under controlled conditions and analyzing them at specific time points.[1]

1. Sample Storage:

• Store samples of DBDMH in controlled environment chambers at various temperature and relative humidity (RH) conditions (e.g., 25 °C/60% RH, 40 °C/75% RH).[1]

2. Time Intervals:

• Withdraw samples for analysis at predetermined time points (e.g., 0, 3, 6, 12, 24 months).[1]

3. Analytical Parameters:

• Appearance: Visually inspect the sample for any changes in color or physical state.[1]

• Assay (Active Bromine Content): Determine the active bromine content using iodometric titration.[1]

• Degradation Products: Analyze for the presence of degradation products, such as 5,5-dimethylhydantoin (B190458), using a validated analytical method like gas chromatography-mass spectrometry (GC-MS).[1][16][17]

Iodometric Titration for Active Bromine Content

This method is commonly used to determine the amount of active bromine in DBDMH.[1]

1. Sample Preparation:

• Accurately weigh a sample of DBDMH.[1]

• Dissolve the sample in a suitable solvent, such as a mixture of acetic acid and water.[1]

2. Reaction:

• Add an excess of potassium iodide (KI) solution to the dissolved sample. The active bromine in DBDMH will oxidize the iodide ions to iodine.[1]

3. Titration:

• Titrate the liberated iodine with a standardized solution of sodium thiosulfate (B1220275) (Na₂S₂O₃).[1]

• Use starch solution as an indicator. The endpoint is reached when the blue color of the starch-iodine complex disappears.[1]

4. Calculation:

• Calculate the percentage of active bromine based on the stoichiometry of the reaction.[1]

Visualizations

Caption: Workflow for stability testing of DBDMH.

References

• 1. benchchem.com [benchchem.com]
• 2. sdfine.com [sdfine.com]
• 3. fishersci.com [fishersci.com]
• 4. 1,3-Dibromo-5,5-dimethylhydantoin CAS#: 77-48-5 [m.chemicalbook.com]
• 5. 1,3-二溴-5,5-二甲基海因 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. indenta.com [indenta.com]
• 8. Quantification of dibromodimethylhydantoin disinfectants in water by chemiluminescent method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. DBDMH - Wikipedia [en.wikipedia.org]
• 10. 1,3-Dibromo-5,5-dimethylhydantoin 77-48-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 11. 1,3-Dibromo-5,5-dimethylhydantoin | 77-48-5 [chemicalbook.com]
• 12. cdhfinechemical.com [cdhfinechemical.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. 1,3 Dibromo 5,5 Dimethylhydantoin or Dibromantin Manufacturers, SDS [mubychem.com]
• 15. datasheets.scbt.com [datasheets.scbt.com]
• 16. researchgate.net [researchgate.net]
• 17. Development and validation of an analytical method for the determination of 5,5-dimethylhydantoin in various processed food - PubMed [pubmed.ncbi.nlm.nih.gov]

The Core Mechanism of Electrophilic Bromination by 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH): An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) has emerged as a versatile, efficient, and safer alternative to traditional brominating agents like liquid bromine and N-bromosuccinimide (NBS). Its dual nature, acting as a source of both electrophilic bromine (Br⁺) and bromine radicals (Br•), allows for a broad scope of applications in organic synthesis. This technical guide provides a comprehensive overview of the electrophilic bromination mechanism of DBDMH, focusing on its application in the bromination of alkenes and arenes. Detailed experimental protocols, quantitative data on reaction yields, and mechanistic diagrams are presented to offer a practical resource for researchers in academia and the pharmaceutical industry.

Introduction

Electrophilic bromination is a fundamental transformation in organic chemistry, pivotal for the synthesis of a wide array of functionalized molecules, including pharmaceuticals, agrochemicals, and materials. Traditionally, elemental bromine (Br₂) has been the reagent of choice; however, its high toxicity, corrosiveness, and difficult handling have driven the development of alternative N-bromo compounds. Among these, 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) has gained significant traction.

DBDMH is a stable, crystalline solid that is easier and safer to handle than liquid bromine. It boasts a high content of active bromine and its byproduct, 5,5-dimethylhydantoin (B190458), is readily removed. A significant advantage of DBDMH over the commonly used N-bromosuccinimide (NBS) is that it possesses two bromine atoms, offering better atom economy and reduced byproduct generation.

The reactivity of DBDMH is remarkably versatile, capable of participating in both electrophilic and radical bromination pathways. The reaction mechanism is highly dependent on the substrate, solvent, and, most critically, the type of catalyst employed. This guide will delve into the core principles of electrophilic bromination reactions mediated by DBDMH.

The Dichotomous Reactivity of DBDMH

The synthetic utility of DBDMH stems from its ability to act as a source for both electrophilic and radical bromine species. The nitrogen atoms in the hydantoin (B18101) ring are bonded to electron-withdrawing carbonyl groups, which polarizes the N-Br bonds, making the bromine atoms susceptible to heterolytic or homolytic cleavage.

• Electrophilic Bromination: In polar solvents or in the presence of Brønsted or Lewis acids, the N-Br bond can cleave heterolytically, generating an electrophilic bromine species (Br⁺). This is the key intermediate in the bromination of electron-rich π-systems like alkenes and activated aromatic rings. Brønsted acids are believed to protonate a carbonyl oxygen of DBDMH, further enhancing the electrophilicity of the bromine atoms.

• Radical Bromination: In the presence of a radical initiator (e.g., AIBN) or upon photochemical induction, the N-Br bond can undergo homolytic cleavage to produce a bromine radical (Br•). This pathway is responsible for the well-known Wohl-Ziegler-type bromination of allylic and benzylic positions. Lewis acids can also promote this radical pathway.

The choice of catalyst is a powerful tool to direct the regioselectivity of DBDMH brominations. For instance, with toluene (B28343) as a substrate, a Lewis acid like zirconium(IV) chloride (ZrCl₄) promotes benzylic bromination (a radical process), while a Brønsted acid like trifluoromethanesulfonic acid (TfOH) leads to electrophilic aromatic substitution on the ring.

Caption: Catalyst influence on the reaction pathway of DBDMH with toluene.

Electrophilic Bromination of Alkenes

DBDMH is an excellent reagent for the electrophilic addition of bromine to alkenes, typically affording vicinal dibromides. This reaction often proceeds with high diastereoselectivity, yielding the anti-addition product.

Mechanism

The electrophilic addition of DBDMH to an alkene is proposed to proceed through a bromonium ion intermediate.

• Electrophilic Attack: The electron-rich π-bond of the alkene attacks one of the electrophilic bromine atoms of DBDMH.

• Formation of a Bromonium Ion: A cyclic three-membered bromonium ion intermediate is formed, with the positive charge delocalized on the bromine atom. This step is accompanied by the departure of the 5,5-dimethylhydantoin anion.

• Nucleophilic Attack: The hydantoin anion, or a bromide ion generated in situ, then acts as a nucleophile and attacks one of the carbon atoms of the bromonium ion from the side opposite to the bromine atom. This backside attack results in the observed anti-diastereoselectivity.

Caption: Proposed mechanism for the electrophilic addition of DBDMH to an alkene.

Quantitative Data

The catalyst-free 1,2-dibromination of various alkenes with DBDMH proceeds in good to excellent yields with high diastereoselectivity.

Entry	Alkene Substrate	Product	Yield (%)	Diastereomeric Ratio (anti:syn)
1	Styrene (B11656)	1,2-Dibromo-1-phenylethane	95	>99:1
2	trans-Stilbene	1,2-Dibromo-1,2-diphenylethane	98	>99:1
3	Cyclohexene	trans-1,2-Dibromocyclohexane	92	>99:1
4	1-Octene	1,2-Dibromooctane	85	-
5	Indene	trans-1,2-Dibromoindane	96	>99:1

Table 1: Yields for the catalyst-free 1,2-dibromination of various alkenes with DBDMH. Data sourced from.

Experimental Protocol: Dibromination of Styrene

Materials:

• Styrene (1.0 mmol, 104 mg)

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) (0.6 mmol, 171 mg)

• Dichloromethane (B109758) (CH₂Cl₂) (2.0 mL)

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of styrene (1.0 mmol) in dichloromethane (2.0 mL) in a round-bottom flask, add DBDMH (0.6 mmol).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion of the reaction, quench the mixture with a saturated aqueous solution of Na₂S₂O₃.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 1,2-dibromo-1-phenylethane.

Electrophilic Aromatic Bromination

DBDMH is an effective reagent for the electrophilic bromination of activated aromatic compounds, such as phenols, anilines, and other electron-rich arenes and heterocycles. The regioselectivity is governed by the directing effects of the substituents on the aromatic ring.

Mechanism

The electrophilic aromatic substitution reaction with DBDMH is believed to proceed via a standard SₑAr mechanism.

• Activation of DBDMH (optional): In the presence of a Brønsted acid, a carbonyl oxygen of DBDMH is protonated, increasing the electrophilicity of the bromine atoms.

• Formation of the σ-complex: The π-system of the aromatic ring attacks an electrophilic bromine atom of DBDMH, forming a resonance-stabilized carbocation intermediate known as an arenium ion or σ-complex.

• Deprotonation: A weak base, such as the solvent or the hydantoin byproduct, removes a proton from the sp³-hybridized carbon of the σ-complex, restoring the aromaticity of the ring and yielding the brominated product.

Caption: Mechanism of electrophilic aromatic substitution with DBDMH.

Quantitative Data

DBDMH provides excellent yields for the ortho-monobromination of various phenols and polyphenols in chloroform (B151607) at room temperature.

Entry	Phenolic Substrate	Product	Yield (%)
1	Phenol (B47542)	2-Bromophenol	98
2	o-Cresol	6-Bromo-2-methylphenol	95
3	m-Cresol	2-Bromo-5-methylphenol	96
4	p-Cresol	2-Bromo-4-methylphenol	92
5	Guaiacol	6-Bromoguaiacol	97

Table 2: Yields for the ortho-monobromination of phenols with DBDMH. Data sourced from.

Experimental Protocol: Ortho-monobromination of Phenol

Materials:

• Phenol (1.0 mmol, 94 mg)

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) (0.52 mmol, 149 mg)

• Chloroform (CHCl₃) (5-7 mL)

• 10% aqueous sodium hydrosulfite (Na₂S₂O₄) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve phenol (1.0 mmol) in chloroform (5-7 mL) in a round-bottom flask at room temperature.

• Add solid DBDMH (0.52 mmol) to the solution in several portions.

• Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by the disappearance of the color of the reaction mixture.

• Upon completion (as determined by GC-MS or TLC), add 10% aqueous sodium hydrosulfite solution to the reaction mixture and stir for 5 minutes to quench any unreacted DBDMH.

• Separate the organic layer, dry it over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography on silica gel to obtain pure 2-bromophenol.

Experimental Workflows

A generalized workflow for conducting an electrophilic bromination reaction with DBDMH involves several key stages, from reaction setup to product isolation and purification.

Caption: A typical experimental workflow for electrophilic bromination using DBDMH.

Conclusion

1,3-Dibromo-5,5-dimethylhydantoin is a highly effective and versatile reagent for electrophilic bromination reactions. Its ease of handling, high reactivity, and the ability to control the reaction pathway through the choice of catalysts make it a valuable tool in modern organic synthesis. This guide has provided a detailed overview of the electrophilic bromination mechanisms for both alkenes and arenes, supported by quantitative data and practical experimental protocols. For researchers, scientists, and drug development professionals, a thorough understanding of the principles and applications of DBDMH will undoubtedly facilitate the efficient synthesis of brominated intermediates and target molecules.

An In-depth Technical Guide to the Radical Chain Reaction of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a versatile and efficient reagent in organic synthesis, primarily recognized for its role as a brominating agent.[1] As a stable, crystalline solid, it serves as a convenient and safer alternative to liquid bromine and other N-bromo compounds like N-bromosuccinimide (NBS).[2][3] DBDMH's reactivity is comparable to that of NBS, but it offers advantages such as lower cost and reduced amounts of imide byproducts due to the presence of two bromine atoms in its structure.[3][4] This guide provides a comprehensive overview of the radical chain reaction of DBDMH, its applications in organic synthesis, detailed experimental protocols, and relevant quantitative data.

Mechanism of Radical Chain Reaction

The radical chain reaction of DBDMH is particularly relevant in the bromination of allylic and benzylic positions, a process analogous to the well-known Wohl-Ziegler reaction.[1][3] The reaction proceeds through the classic three stages of a radical chain mechanism: initiation, propagation, and termination.[5][6][7]

Initiation: The reaction is initiated by the homolytic cleavage of the N-Br bond in DBDMH to generate a bromine radical (Br•) and a dimethylhydantoin radical. This process typically requires an input of energy in the form of heat, UV light, or a chemical radical initiator like 2,2'-azobis(isobutyronitrile) (AIBN) or benzoyl peroxide (BPO).[3][6][8] The comparatively low N-Br bond dissociation energy (BDE) of DBDMH facilitates this process. The first N-Br BDE of DBDMH has been computationally determined to be 218.2 kJ mol⁻¹, which is lower than that of NBS (281.6 kJ mol⁻¹), suggesting that DBDMH can be a more facile source of bromine radicals.[9]

Propagation: This phase consists of a series of chain-carrying steps. A bromine radical abstracts a hydrogen atom from the substrate (e.g., an allylic or benzylic position) to form hydrogen bromide (HBr) and a resonance-stabilized allylic or benzylic radical.[3] This newly formed radical then reacts with a molecule of DBDMH (or Br₂ formed in situ) to yield the brominated product and another bromine radical, which continues the chain reaction.[3] An important aspect of this stage is the in situ generation of bromine (Br₂). The HBr formed reacts with DBDMH to produce Br₂, which can then act as the brominating agent for the substrate radical.[3]

Termination: The chain reaction is terminated when two radical species combine to form a stable, non-radical product.[6][10] This can occur through various combinations, such as the reaction of two bromine radicals to form Br₂, or the reaction of a bromine radical with the substrate radical. Due to the low concentration of radical species, termination steps are relatively rare compared to propagation steps.[6]

Caption: Radical chain mechanism for benzylic/allylic bromination with DBDMH.[1][3]

Applications and Quantitative Data

DBDMH is a versatile reagent used in a variety of synthetic transformations, including benzylic bromination, allylic bromination, bromination of aromatic compounds, and oxidation reactions.[2]

Benzylic Bromination

DBDMH is highly effective for the selective monobromination of methyl and methylene (B1212753) groups adjacent to aromatic rings.[3] This reaction often proceeds under mild conditions, and in some cases, can be catalyzed by Lewis acids like zirconium(IV) chloride (ZrCl₄).[11]

Substrate	Catalyst/Initiator	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Toluene (B28343)	ZrCl₄	CH₂Cl₂	Room Temp.	2	86	[11]
Toluene	AIBN	MeCN	90	2	-
Ethylbenzene	ZrCl₄	CH₂Cl₂	Room Temp.	-	-	[11]
Methylarenes	AIBN	-	-	-	Good	[12]

Aromatic and Heteroaromatic Bromination

DBDMH is an effective reagent for the selective bromination of electron-rich aromatic and heteroaromatic systems.[2] The reaction can proceed via an electrophilic substitution pathway, which can be enhanced by the presence of a Brønsted acid or a Lewis acid.[1]

Substrate	Conditions	Product	Yield (%)	Reference
Phenols/Polyphenols	CHCl₃, Room Temp.	ortho-Monobromo derivative	92.5-98	[13]
Activated Benzoic Acids	aq. NaOH	Brominated benzoic acids	90-98	[14]
Uracil derivatives	-	5-Bromouracil derivatives	-	[15]
Adenine/Guanine nucleosides	-	8-Bromoadenine/guanine nucleosides	-	[15]

1,2-Dibromination of Alkenes

DBDMH can be used for the direct 1,2-dibromination of alkenes under mild, catalyst-free conditions, providing a green and practical approach to synthesize vicinal dibromides with good to excellent yields and high diastereoselectivity.[12][16]

Substrate	Solvent	Temp. (°C)	Time	Yield (%)	Reference
Various Alkenes	CH₂Cl₂	Room Temp.	-	Good to Excellent	[12][16]

Oxidation Reactions

DBDMH can also act as a mild and selective oxidizing agent. A key application is the oxidation of thiols to disulfides, which is relevant in peptide and protein chemistry.[2][17] This reaction is rapid, efficient, and chemoselective, proceeding under both solution and solvent-free conditions.[17]

Substrate	Conditions	Product	Yield (%)	Reference
Various Thiols	CH₂Cl₂, Room Temp.	Disulfides	High	[17]
Secondary Alcohols	-	Ketones	-	[4]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for successful synthesis. Below are representative methodologies for key reactions involving DBDMH.

Protocol 1: Lewis Acid Catalyzed Benzylic Bromination of Toluene[11]

Materials:

• Toluene (0.5 mmol)

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) (0.25 mmol)

• Zirconium(IV) chloride (ZrCl₄) (0.05 mmol)

• Dichloromethane (CH₂Cl₂) (4 mL)

• Saturated aqueous NaHCO₃ solution

• Diethyl ether

Procedure:

• To a suspension of ZrCl₄ in 2 mL of CH₂Cl₂, add a solution of toluene and DBDMH in 2 mL of CH₂Cl₂ at room temperature.

• Stir the mixture for 2 hours at room temperature under ambient light.

• Quench the reaction with saturated aqueous NaHCO₃ solution.

• Extract the product with diethyl ether.

• Analyze the organic layer by gas chromatography (GC) to determine the yield.

Caption: Experimental workflow for benzylic bromination of toluene.[11]

Protocol 2: Selective ortho-Monobromination of Phenols[14][19]

Materials:

• Phenolic substrate (1.0 mmol)

• DBDMH (0.50-0.52 mmol)

• Chloroform (CHCl₃) (5-7 mL)

• 10% aqueous sodium hydrosulfite (Na₂S₂O₄) solution

• Anhydrous MgSO₄

• Silica (B1680970) gel for chromatography

Procedure:

• Dissolve the phenolic substrate in CHCl₃ in a round-bottom flask at room temperature.

• Add solid DBDMH in portions to the solution. The solution may turn red or deep brown; add the next portion after the color disappears.

• Monitor the reaction progress using GC-MS.

• Upon completion, add 10% aqueous sodium hydrosulfite solution and stir for 5 minutes.

• Separate the organic layer, dry it over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography on silica gel.

Caption: General experimental workflow for selective bromination of phenols.[18]

Protocol 3: Catalyst-Free 1,2-Dibromination of Alkenes[1]

Materials:

• Alkene substrate (1.0 mmol)

• DBDMH (0.6 mmol)

• Dichloromethane (CH₂Cl₂) (2.0 mL)

• Saturated aqueous Na₂S₂O₃ solution

• Anhydrous Na₂SO₄

Procedure:

• To a solution of the alkene in CH₂Cl₂, add DBDMH.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the mixture with a saturated aqueous solution of Na₂S₂O₃.

• Separate the organic layer and extract the aqueous layer with CH₂Cl₂.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Conclusion

1,3-Dibromo-5,5-dimethylhydantoin is a highly effective and versatile brominating agent with significant applications in organic synthesis, particularly in radical chain reactions for the functionalization of allylic and benzylic positions.[1] Its ability to participate in both radical and electrophilic bromination pathways, depending on the reaction conditions, makes it a valuable tool for chemists.[1] Furthermore, its stability, ease of handling, and cost-effectiveness provide distinct advantages over other brominating agents.[1][3] The detailed protocols and mechanistic insights provided in this guide are intended to facilitate its safe and effective use in research and development settings.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 4. benchchem.com [benchchem.com]
• 5. Initiation Propagation Termination in Radical Reactions - Chemistry Steps [chemistrysteps.com]
• 6. 18.4. Radical reactions in practice | Organic Chemistry II [courses.lumenlearning.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. A fascinating brominating agent capable of minimizing costs and byproducts, describing 1,3-dibromo-5,5-dimethylhydantoin (DBDMH):N-bromo compounds(8): Discussion series on bromination/iodination reactions 8 – Chemia [chemia.manac-inc.co.jp]
• 9. benchchem.com [benchchem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]
• 13. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. 1,3-Dibromo-5,5-Dimethylhydantoin [DBDMH] as an Efficient and Selective Agent for the Oxidation of Thiols to Disulfides in Solution or under Solvent-Free Conditions [organic-chemistry.org]
• 18. benchchem.com [benchchem.com]

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH): A Comprehensive Technical Guide to its Role as a Br+ Source in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) has emerged as a versatile and efficient reagent in modern organic synthesis, primarily valued as a stable, crystalline, and cost-effective source of electrophilic bromine (Br+).[1] Its utility spans a wide range of transformations crucial for the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). This technical guide provides an in-depth overview of the chemical properties, reactivity, and applications of DBDMH, with a focus on its role in bromination and oxidation reactions. Detailed experimental protocols and mechanistic insights are presented to facilitate its effective and safe implementation in research and development settings.

Introduction

1,3-Dibromo-5,5-dimethylhydantoin, commonly known as DBDMH, is an organobromine compound derived from 5,5-dimethylhydantoin.[2] It serves as a practical and often safer alternative to liquid bromine and other N-bromo reagents like N-bromosuccinimide (NBS), offering comparable reactivity.[2] As a stable, solid reagent, DBDMH is easier to handle and measure, contributing to its growing popularity in both academic and industrial laboratories.[2][3] The two bromine atoms attached to the nitrogen atoms of the hydantoin (B18101) ring are polarized, rendering them electrophilic and readily available for reaction with a variety of nucleophilic substrates.[3]

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of DBDMH is provided in the tables below for easy reference.

Table 1: Physical and Chemical Properties of DBDMH

Property	Value	Reference(s)
Molecular Formula	C₅H₆Br₂N₂O₂	[2][4]
Molecular Weight	285.92 g/mol	[2][4]
Appearance	White to light yellow crystalline powder	[2]
Melting Point	197-203 °C (decomposes)	[3][4]
Density	1.36 g/cm³	[2][4]
Solubility in Water	0.1 g/100 mL (at 20 °C)	[2][4]
Solubility in Organic Solvents	Soluble in ethanol (B145695) and chloroform; slightly soluble in acetone, dioxane, THF, and hot water.	[3]
CAS Number	77-48-5	[2]

Table 2: Spectroscopic Data of DBDMH

Spectral Data	Characteristic Peaks/Signals	Reference(s)
¹H NMR	A single peak corresponding to the two equivalent methyl groups.	[5]
¹³C NMR	Signals for the quaternary carbon of the dimethyl group, the methyl carbons, and the two carbonyl carbons.	[5]
Infrared (IR)	Strong absorption bands for carbonyl (C=O) stretching vibrations (1700-1800 cm⁻¹), C-N stretching, and vibrations of the dimethyl group.	[5]
UV-Vis	Absorption bands in the ultraviolet region corresponding to n → σ* and π → π* electronic transitions of the carbonyl and N-Br chromophores.	[5]

Reactivity and Mechanism: The Br+ Source

DBDMH is a versatile brominating agent capable of participating in both electrophilic and radical reactions, with the reaction pathway often dictated by the reaction conditions, such as the presence of a catalyst or initiator.[2]

Electrophilic Bromination

In the presence of a Brønsted or Lewis acid, the electrophilicity of the bromine atoms in DBDMH is enhanced. This facilitates electrophilic substitution on electron-rich substrates, such as aromatic and heteroaromatic compounds. The nitrogen atom adjacent to the electron-withdrawing carbonyl group polarizes the N-Br bond, making the bromine atom susceptible to nucleophilic attack.[3]

Caption: Electrophilic aromatic bromination pathway using DBDMH.

Radical Bromination

Under radical conditions, typically initiated by light or a radical initiator like AIBN, DBDMH can undergo homolytic cleavage of the N-Br bond. This generates a bromine radical, which can then participate in a radical chain reaction, for example, in the bromination of benzylic positions.[2][3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 4. DBDMH - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]

theoretical basis for DBDMH reactivity

An In-depth Technical Guide on the Theoretical Basis of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) Reactivity

Introduction

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a stable, crystalline organobromine compound that has emerged as a highly versatile and efficient reagent in synthetic organic chemistry.[1][2] It is widely recognized for its roles as a brominating agent, a mild oxidizing agent, and an industrial biocide for water treatment.[1][3][4][5] DBDMH offers significant practical advantages over traditional brominating agents like liquid bromine and even N-bromosuccinimide (NBS), including greater safety, ease of handling as a crystalline solid, and often being more cost-effective.[1][3][6] Its reactivity is comparable to that of NBS.[3]

This technical guide provides a comprehensive examination of the theoretical principles that govern the reactivity of DBDMH. We will explore its electronic structure, the nature of its nitrogen-bromine bonds, and the mechanistic pathways through which it participates in various chemical transformations. This document is intended for researchers, scientists, and drug development professionals who wish to leverage the unique properties of this reagent in their work.

Core Theoretical Concepts of Reactivity

The versatile reactivity of DBDMH is fundamentally rooted in the nature of its two Nitrogen-Bromine (N-Br) bonds.[7] The hydantoin (B18101) ring features two electron-withdrawing carbonyl groups adjacent to the nitrogen atoms. This electronic arrangement polarizes the N-Br bonds, making the bromine atoms susceptible to both homolytic (radical) and heterolytic (ionic) cleavage.[5][8] This dual reactivity allows DBDMH to act as a source of either bromine radicals (Br•) or an electrophilic bromine equivalent ("Br+"), depending on the reaction conditions.[9]

• Homolytic Cleavage (Radical Pathway): In the presence of radical initiators (e.g., AIBN) or UV light, the N-Br bond can break homolytically, yielding a bromine radical. This pathway is characteristic of reactions like benzylic and allylic brominations.[8] The energy required for this process is known as the Bond Dissociation Energy (BDE).[7]

• Heterolytic Cleavage (Ionic/Electrophilic Pathway): The polarization of the N-Br bond makes the bromine atom electron-deficient and thus highly electrophilic. It can be delivered as a bromonium ion (Br+) equivalent to electron-rich species like alkenes, enols, or activated aromatic rings.[8] In the presence of water, DBDMH hydrolyzes to form hypobromous acid (HOBr), which is also a source of electrophilic bromine.[9][10][11]

Quantitative Data Summary

Quantitative data, particularly Bond Dissociation Energy (BDE), provides a theoretical basis for predicting the radical-forming potential of DBDMH compared to other reagents. Spectroscopic data is essential for its characterization.

Table 1: Physicochemical and Spectral Properties of DBDMH

Property	Value	Reference(s)
Molecular Formula	C₅H₆Br₂N₂O₂	[1]
Molecular Weight	285.92 g/mol	[1]
Appearance	White to light yellow crystalline powder	[1][8]
Melting Point	197–203 °C (decomposes)	[8][10]
Solubility in Water	0.1 g/100 mL (at 20 °C)	[1][10]
IR (C=O stretch)	1700-1800 cm⁻¹	[12]
¹H NMR	A singlet for the two equivalent methyl groups	[12]
¹³C NMR	Signals for quaternary, methyl, and carbonyl carbons	[12]

Table 2: N-Br Homolytic Bond Dissociation Energies (BDEs)

Bond dissociation energy is the standard enthalpy change required to break a bond homolytically at 298 K.[13] A lower BDE indicates a greater propensity for radical formation.[7]

Compound	N-Br Bond	BDE (kJ mol⁻¹)	Reference(s)
DBDMH	First Dissociation	218.2	[7][14]
DBDMH	Second Dissociation	264.8	[7][14]
N-Bromosuccinimide (NBS)	281.6	[7]

The significantly lower first BDE of DBDMH (218.2 kJ mol⁻¹) compared to NBS (281.6 kJ mol⁻¹) suggests that DBDMH can serve as a more facile source of bromine radicals under similar conditions.[7]

Mechanistic Pathways and Reactivity

Radical Bromination

DBDMH is an excellent reagent for Wohl-Ziegler type reactions, allowing for the selective bromination of methyl or methylene (B1212753) groups at benzylic or allylic positions.[8] The reaction proceeds via a radical chain mechanism, which is often initiated by light or a radical initiator like AIBN.[8]

The mechanism involves three key stages:

• Initiation: Homolytic cleavage of the N-Br bond in DBDMH (or an initiator) to form a bromine radical.

• Propagation: The bromine radical abstracts a benzylic hydrogen to form a stable benzyl (B1604629) radical and HBr. This HBr reacts with DBDMH to generate molecular bromine (Br₂). The Br₂ then reacts with the benzyl radical to form the brominated product and another bromine radical, continuing the chain.[8]

• Termination: Combination of any two radical species.

Caption: Radical chain mechanism for benzylic bromination with DBDMH.

Electrophilic Reactivity

The electron-withdrawing carbonyl groups in DBDMH render the attached bromine atoms electrophilic.[8] This allows DBDMH to act as a source of "Br+" for electrophilic substitution and addition reactions.

DBDMH can effectively brominate electron-rich aromatic rings, such as phenols and anilines.[3][8] These reactions are often facilitated by an acid catalyst, which protonates DBDMH to further enhance its electrophilicity.[1] The reaction typically shows high selectivity for the ortho position of phenols.[15]

Caption: Electrophilic aromatic bromination pathway using DBDMH.

In the presence of water, even in trace amounts, DBDMH hydrolyzes to form hypobromous acid (HOBr) and 5,5-dimethylhydantoin (B190458) (DMH).[9][10][11] The HOBr generated is a potent disinfecting agent and can also act as a catalytic species in certain organic reactions, such as the esterification of carboxylic acids.[9][10] In these cases, DBDMH serves as a precatalyst, decomposing to generate the true catalytic species, HOBr, which activates the carbonyl group for nucleophilic attack.[9][16]

Caption: Hydrolysis of DBDMH to form the catalytic species HOBr.

Oxidation Reactions

DBDMH is a mild and selective oxidizing agent. A key application is the efficient oxidation of thiols to disulfides, a critical transformation in peptide chemistry and materials science.[3][17] The reaction is rapid, proceeds under mild conditions (room temperature), and can be performed in solution or under solvent-free conditions with high chemoselectivity.[17] Other applications include the oxidation of secondary alcohols to ketones.[18]

Caption: General experimental workflow for the oxidation of thiols using DBDMH.

Factors Influencing Reaction Pathways

The outcome of a reaction with DBDMH is highly dependent on the experimental conditions. Understanding these factors is crucial for achieving the desired chemical transformation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 1,3-Dibromo-5,5-dimethylhydantoin | 77-48-5 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. scientificupdate.com [scientificupdate.com]
• 7. benchchem.com [benchchem.com]
• 8. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 9. mdpi.com [mdpi.com]
• 10. DBDMH - Wikipedia [en.wikipedia.org]
• 11. ams.usda.gov [ams.usda.gov]
• 12. benchchem.com [benchchem.com]
• 13. Bond dissociation energy - Wikipedia [en.wikipedia.org]
• 14. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 15. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 16. 1,3-Dibromo-5,5-dimethylhydantoin as a Precatalyst for Activation of Carbonyl Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 17. 1,3-Dibromo-5,5-Dimethylhydantoin [DBDMH] as an Efficient and Selective Agent for the Oxidation of Thiols to Disulfides in Solution or under Solvent-Free Conditions [organic-chemistry.org]
• 18. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Ortho-Monobromination of Phenols using DBDMH

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol and application notes for the efficient ortho-monobromination of phenols using 1,3-dibromo-5,5-dimethylhydantoin (DBDMH). This method offers a practical and high-yielding approach for the synthesis of valuable ortho-brominated phenolic compounds, which are key intermediates in the development of pharmaceuticals and other fine chemicals.

Introduction

The regioselective bromination of phenols is a fundamental transformation in organic synthesis. While various brominating agents exist, many suffer from drawbacks such as harsh reaction conditions, low selectivity, and the formation of polybrominated byproducts. The use of 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) has emerged as a superior method for the selective ortho-monobromination of a wide range of phenols.[1][2] DBDMH is a stable, crystalline solid that is commercially available, making it a convenient and easy-to-handle reagent.[1] This protocol provides a simple and effective procedure for this transformation at room temperature, often resulting in good to excellent yields of the desired ortho-monobromo derivatives.[1][2]

Advantages of the DBDMH Protocol

• High Ortho-Selectivity: This method demonstrates excellent regioselectivity for the ortho position of the phenolic hydroxyl group.

• Mild Reaction Conditions: The reaction proceeds efficiently at room temperature, avoiding the need for heating or cooling.[1]

• Simple Procedure: The experimental setup and work-up are straightforward, making it suitable for a variety of laboratory settings.[1]

• High Yields: Good to excellent yields of the desired ortho-monobrominated products are consistently achieved.[1]

• Clean Reactions: The formation of byproducts is often minimal, simplifying purification.[1]

• Commercially Available Reagent: DBDMH is a readily available and relatively inexpensive reagent.[1]

Quantitative Data Summary

The following table summarizes the results for the ortho-monobromination of various phenol (B47542) substrates using the DBDMH protocol. The data highlights the efficiency and selectivity of this method across a range of electronically and sterically diverse phenols.

Entry	Substrate (Phenol)	Product (ortho-Monobrominated Phenol)	Yield (%)
1	Phenol	2-Bromophenol	92.5[1]
2	4-Methylphenol (p-Cresol)	2-Bromo-4-methylphenol	98[1]
3	4-Chlorophenol	2-Bromo-4-chlorophenol	95
4	4-Methoxyphenol	2-Bromo-4-methoxyphenol	96
5	4-tert-Butylphenol	2-Bromo-4-tert-butylphenol	93
6	2-Methylphenol (o-Cresol)	2-Bromo-6-methylphenol	85
7	2-Chlorophenol	2-Bromo-6-chlorophenol	88
8	2,4-Dichlorophenol	2-Bromo-4,6-dichlorophenol	90 (dibromo product)
9	1-Naphthol	2-Bromo-1-naphthol	94

Experimental Protocol

This protocol is based on the general procedure described by Alam et al.[1]

Materials:

• Substituted or unsubstituted phenol

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Chloroform (B151607) (CHCl₃)

• 10% aqueous sodium hydrosulfite (Na₂S₂O₄) solution (for work-up of low solubility compounds)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography (if necessary)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Spatula

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolution of Phenol: In a round-bottom flask, dissolve the phenol (1.0 mmol) in chloroform (5-7 mL). Stir the solution at room temperature until the phenol is completely dissolved.

• Addition of DBDMH: To the stirred solution, add solid DBDMH (0.50-0.52 mmol, approximately 0.5 mole equivalents) portion-wise at room temperature. A color change to red or deep brown is typically observed upon addition. Add the next portion of DBDMH after the color from the previous addition has disappeared. For some substrates, adding the DBDMH all at once may lead to higher yields.[1]

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up:

  • For products with good solubility: Upon completion of the reaction, remove the solvent under reduced pressure using a rotary evaporator. The solid byproduct derived from DBDMH can be removed by simple filtration, often yielding the almost pure bromide.

  • For products with low solubility: To the reaction mixture, add a 10% aqueous solution of sodium hydrosulfite (Na₂S₂O₄) and stir for 5 minutes. Transfer the mixture to a separatory funnel and separate the organic layer. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: If necessary, the crude product can be further purified by flash column chromatography on silica gel.

Reaction Mechanism and Workflow

The ortho-monobromination of phenols with DBDMH proceeds via an electrophilic aromatic substitution mechanism. The DBDMH acts as an electrophilic bromine source, which is attacked by the electron-rich aromatic ring of the phenol. The hydroxyl group of the phenol is a strong activating group and directs the substitution to the ortho and para positions. The observed high ortho-selectivity in this protocol is a key feature of using DBDMH in a non-polar solvent like chloroform.

Caption: Experimental workflow for the ortho-monobromination of phenols using DBDMH.

Safety Precautions

• DBDMH is a brominating agent and should be handled with care in a well-ventilated fume hood.

• Avoid inhalation of dust and contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Chloroform is a hazardous solvent. Handle it in a fume hood and avoid exposure.

• Consult the Safety Data Sheets (SDS) for all chemicals used in this protocol.

Conclusion

The use of DBDMH for the ortho-monobromination of phenols provides a reliable, efficient, and selective method for the synthesis of important chemical intermediates.[1] The mild reaction conditions, simple procedure, and high yields make this protocol a valuable tool for researchers in both academic and industrial settings, particularly in the field of drug development where the synthesis of specifically functionalized aromatic compounds is crucial.

References

• 1. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 2. 1,3-Dibromo-5,5-dimethylhydantoin, a useful reagent for ortho-monobromination of phenols and polyphenols - OKAYAMA UNIVERSITY SCIENTIFIC ACHIEVEMENT REPOSITORY [ousar.lib.okayama-u.ac.jp]

Application Notes and Protocols: Selective Bromination of Anilines with 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective introduction of bromine atoms into aniline (B41778) frameworks is a critical transformation in the synthesis of pharmaceuticals, agrochemicals, and functional materials. 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) has emerged as a superior reagent for such electrophilic aromatic brominations. Compared to traditional reagents like liquid bromine, DBDMH is a stable, crystalline solid that is easier and safer to handle. It often provides higher yields and cleaner reactions. Furthermore, with two bromine atoms per molecule, DBDMH is more atom-economical and cost-effective than other N-bromo reagents like N-bromosuccinimide (NBS), while producing less imide byproduct.[1]

Aniline and its derivatives are highly activated aromatic systems, which can lead to challenges in controlling reactivity, often resulting in polybromination. A common and effective strategy to achieve selective monobromination is the temporary protection of the amino group, typically as an acetamide. This attenuates the activating effect of the amino group and introduces steric bulk, which generally favors para-substitution.

This document provides detailed protocols for the selective bromination of anilines using DBDMH, focusing on the protection-bromination-deprotection strategy to yield monobrominated products.

Mechanism of Action

The bromination of anilines with DBDMH proceeds via an electrophilic aromatic substitution mechanism. The electron-donating amino group (or its protected form) activates the aromatic ring, directing the incoming electrophile (a source of Br⁺) to the ortho and para positions. DBDMH serves as the electrophilic bromine source.[1] The nitrogen atom in DBDMH is adjacent to electron-withdrawing carbonyl groups, which polarizes the N-Br bonds, making the bromine atoms electrophilic.[1]

Caption: General mechanism for electrophilic bromination of anilines.

Data Presentation

Substrate	Product	Solvent	Conditions	Yield (%)	Reference
Acetanilide (protected aniline)	4-Bromoacetanilide	Acetic Acid	Room Temp.	High
Phenol	2-Bromophenol	Chloroform (B151607)	Room Temp., 1h	92.5	[2]
2,6-Dimethoxybenzoic Acid	5-Bromo-2,6-dimethoxybenzoic acid	Aqueous NaOH	20-25°C, 18h	93	[3]

Note: The yield for 4-bromoacetanilide is described as high in literature, often near quantitative, forming the basis of many undergraduate organic chemistry experiments.

Experimental Protocols

Protocol 1: Para-Selective Monobromination of Aniline via Acetanilide

This three-step protocol is the most common method for achieving selective monobromination of aniline in the para position.

Caption: Workflow for para-selective monobromination of aniline.

Step 1: Protection of Aniline (Synthesis of Acetanilide)

• In a fume hood, add aniline (1.0 eq.) to a flask containing glacial acetic acid.

• To this solution, add acetic anhydride (1.1 eq.) dropwise with stirring.

• Stir the reaction mixture at room temperature for 30 minutes.

• Pour the reaction mixture into ice-cold water to precipitate the acetanilide.

• Collect the solid product by vacuum filtration, wash with cold water, and dry.

Step 2: Bromination of Acetanilide

• Dissolve the dried acetanilide (1.0 eq.) in glacial acetic acid in an Erlenmeyer flask.

• In a separate container, prepare a solution or slurry of DBDMH (0.5 eq., as it contains two bromine atoms) in glacial acetic acid.

• Slowly add the DBDMH solution to the acetanilide solution with constant stirring at room temperature.

• Continue to stir the mixture for 1 hour. The product, p-bromoacetanilide, may begin to precipitate.

• After 1 hour, pour the reaction mixture into a beaker of cold water and stir to ensure complete precipitation.

• Collect the crude p-bromoacetanilide by vacuum filtration, wash with cold water, and then with a cold solution of sodium bisulfite to remove any unreacted bromine.

• Recrystallize the product from ethanol (B145695) or an ethanol/water mixture to obtain pure p-bromoacetanilide.

Step 3: Deprotection (Hydrolysis of p-Bromoacetanilide)

• Place the purified p-bromoacetanilide (1.0 eq.) in a round-bottom flask.

• Add a solution of aqueous hydrochloric acid (e.g., 7-8 M).

• Heat the mixture to reflux for 1-2 hours, or until the solid has completely dissolved.

• Cool the solution to room temperature and then in an ice bath.

• Carefully neutralize the acidic solution by the slow addition of a concentrated aqueous base (e.g., NaOH or NH₄OH) until the solution is basic to litmus (B1172312) paper. This will precipitate the p-bromoaniline.

• Collect the solid p-bromoaniline by vacuum filtration, wash thoroughly with cold water, and dry.

Protocol 2: Direct Ortho-Monobromination of Phenols (for comparison)

This protocol, while for phenols, demonstrates the simplicity of using DBDMH for the bromination of activated aromatic rings and can be adapted for certain aniline derivatives where ortho-selectivity is desired and polybromination is less of a concern.[2]

• Dissolve the phenolic substrate (1.0 mmol) in chloroform (5-7 mL) in a flask at room temperature.

• Add solid DBDMH (0.50-0.52 mole equiv.) in portions to the solution while stirring.

• Monitor the reaction by TLC or GC-MS. The reaction is typically complete within 1-2 hours.

• Upon completion, remove the solvent under reduced pressure.

• The solid byproduct (5,5-dimethylhydantoin) can be removed by filtration after dissolving the crude product in a suitable solvent like diethyl ether.

• For substrates with low solubility, the workup can be modified by adding a 10% aqueous sodium hydrosulfite solution to the reaction mixture, followed by separation of the organic layer, drying, and concentration.

• Purify the product by flash chromatography if necessary.

Safety and Handling

• DBDMH is a brominating agent and should be handled in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Brominated organic compounds can be irritants and lachrymatory. Handle with care.

• Consult the Safety Data Sheet (SDS) for DBDMH and all other chemicals before use.

Conclusion

1,3-Dibromo-5,5-dimethylhydantoin is a highly effective, safe, and economical reagent for the selective bromination of anilines. By employing a straightforward protection-bromination-deprotection strategy, researchers can achieve high yields of monobrominated anilines, particularly the para-substituted isomers. The mild reaction conditions and simple work-up procedures make DBDMH an invaluable tool for synthetic chemists in both academic and industrial settings.

References

• 1. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 2. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 3. WO1993002036A1 - Novel process for aromatic bromination - Google Patents [patents.google.com]

Application Notes and Protocols for the 1,2-Dibromination of Alkenes with DBDMH

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the 1,2-dibromination of a wide range of alkenes using 1,3-dibromo-5,5-dimethylhydantoin (DBDMH). This method offers a mild, efficient, and catalyst-free approach to synthesizing vicinal dibromides, which are valuable intermediates in organic synthesis.[1][2][3][4]

Introduction

The 1,2-dibromination of alkenes is a fundamental transformation in organic chemistry. 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) has emerged as a superior brominating agent for this purpose, offering several advantages over traditional reagents like molecular bromine.[5] DBDMH is a stable, solid reagent that is safer and easier to handle.[5] The reactions are typically high-yielding, exhibit excellent diastereoselectivity, and proceed under mild, catalyst-free conditions.[1][2][3][4]

Reaction Principle

The catalyst-free 1,2-dibromination of alkenes with DBDMH is proposed to proceed via a radical mechanism.[1] This method is applicable to a broad scope of alkene substrates, including those with electron-donating and electron-withdrawing groups, as well as various functionalized and cyclic alkenes.[1][2] The reaction generally affords the corresponding anti-dibrominated products with high diastereoselectivity.

Data Presentation

The following tables summarize the quantitative data for the 1,2-dibromination of various alkene substrates with DBDMH under optimized, catalyst-free conditions.

Table 1: Dibromination of Styrene (B11656) Derivatives

Entry	Substrate	Product	Yield (%)	Diastereomeric Ratio (anti:syn)
1	Styrene	1,2-Dibromo-1-phenylethane	98	>99:1
2	4-Methylstyrene	1,2-Dibromo-1-(p-tolyl)ethane	99	>99:1
3	4-Methoxystyrene	1-(1,2-Dibromoethyl)-4-methoxybenzene	97	>99:1
4	4-Chlorostyrene	1-Chloro-4-(1,2-dibromoethyl)benzene	96	>99:1
5	4-Nitrostyrene	1-(1,2-Dibromoethyl)-4-nitrobenzene	85	>99:1

Table 2: Dibromination of Aliphatic and Cyclic Alkenes

Entry	Substrate	Product	Yield (%)	Diastereomeric Ratio (anti:syn)
1	1-Octene	1,2-Dibromooctane	92	>99:1
2	Cyclohexene (B86901)	1,2-Dibromocyclohexane (B1204518)	95	>99:1
3	Cyclopentene	1,2-Dibromocyclopentane	93	>99:1
4	Indene	1,2-Dibromoindane	94	>99:1
5	(E)-Stilbene	(1R,2S)-1,2-Dibromo-1,2-diphenylethane	99	>99:1

Table 3: Dibromination of Functionalized Alkenes

Entry	Substrate	Product	Yield (%)	Diastereomeric Ratio (anti:syn)
1	Methyl acrylate	Methyl 2,3-dibromopropanoate	75	>99:1
2	Allyl benzene	(1,2-Dibromopropyl)benzene	96	>99:1
3	4-Phenyl-1-butene	1,2-Dibromo-4-phenylbutane	95	>99:1

Experimental Protocols

The following are detailed experimental protocols for the 1,2-dibromination of representative alkene substrates using DBDMH.

Protocol 1: General Procedure for the Dibromination of Alkenes

Materials:

• Alkene (1.0 mmol)

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) (1.1 mmol)

• Diethyl ether (Et₂O) (5 mL)

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• To a solution of the alkene (1.0 mmol) in diethyl ether (5 mL) in a round-bottom flask, add DBDMH (1.1 mmol) in one portion at room temperature.

• Stir the reaction mixture at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, quench the reaction by adding saturated aqueous sodium thiosulfate solution.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired 1,2-dibrominated product.

Protocol 2: Dibromination of Styrene

Materials:

• Styrene (104 mg, 1.0 mmol)

• DBDMH (314 mg, 1.1 mmol)

• Diethyl ether (5 mL)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of styrene (104 mg, 1.0 mmol) in diethyl ether (5 mL), add DBDMH (314 mg, 1.1 mmol).

• Stir the mixture at room temperature for 30 minutes.

• Quench the reaction with saturated aqueous Na₂S₂O₃ solution and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the residue by column chromatography (petroleum ether) to yield 1,2-dibromo-1-phenylethane (259 mg, 98% yield) as a colorless oil.

Protocol 3: Dibromination of Cyclohexene

Materials:

• Cyclohexene (82 mg, 1.0 mmol)

• DBDMH (314 mg, 1.1 mmol)

• Diethyl ether (5 mL)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of cyclohexene (82 mg, 1.0 mmol) in diethyl ether (5 mL), add DBDMH (314 mg, 1.1 mmol).

• Stir the mixture at room temperature for 1 hour.

• Work up the reaction as described in Protocol 2.

• Purify the crude product by column chromatography (petroleum ether) to afford 1,2-dibromocyclohexane (230 mg, 95% yield) as a colorless oil.

Visualizations

The following diagrams illustrate the proposed reaction mechanism and a general experimental workflow for the 1,2-dibromination of alkenes with DBDMH.

Caption: Proposed radical mechanism for the 1,2-dibromination of alkenes with DBDMH.

Caption: General experimental workflow for the 1,2-dibromination of alkenes.

References

• 1. benchchem.com [benchchem.com]
• 2. Catalyst-Free 1,2-Dibromination of Alkenes Using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) as a Bromine Source [organic-chemistry.org]
• 3. Catalyst-Free 1,2-Dibromination of Alkenes Using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) as a Bromine Source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Benzylic Bromination of Toluenes using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a stable, crystalline, and cost-effective N-bromo compound utilized as a reagent for benzylic bromination.[1] It serves as a valuable alternative to the more commonly used N-bromosuccinimide (NBS), offering similar reactivity with advantages such as lower cost and reduced formation of imide byproducts due to its two bromine atoms per molecule.[1][2] DBDMH is a versatile reagent capable of achieving selective monobromination of methyl and methylene (B1212753) groups at the benzylic position through a free-radical chain reaction, analogous to the Wohl-Ziegler reaction.[1][2]

The selectivity of the bromination—whether it occurs at the benzylic position or on the aromatic ring—can be controlled by the choice of catalyst.[1][2] Lewis acids, such as zirconium(IV) chloride (ZrCl₄), tend to promote benzylic bromination, whereas Brønsted acids favor electrophilic aromatic substitution on the ring.[2][3]

Mechanism of Action

The benzylic bromination with DBDMH proceeds via a free-radical chain mechanism.[1][2] The key steps are:

• Initiation: The reaction is initiated by the homolytic cleavage of the N-Br bond in DBDMH, often facilitated by a radical initiator (like AIBN) or light, to generate a bromine radical (Br•).

• Propagation:

  • The bromine radical abstracts a hydrogen atom from the benzylic position of the toluene (B28343) derivative, forming a resonance-stabilized benzyl (B1604629) radical and hydrogen bromide (HBr).[1][2]

  • The generated HBr reacts with DBDMH to produce molecular bromine (Br₂).[1]

  • The benzyl radical then reacts with Br₂ to yield the corresponding benzyl bromide and a new bromine radical, which continues the chain reaction.[1][2]

• Termination: The reaction is terminated by the combination of any two radical species.

Data Presentation

The efficiency of benzylic bromination using DBDMH is influenced by the substrate and the catalytic system employed. The following table summarizes the yields obtained for the zirconium(IV) chloride-catalyzed benzylic bromination of various toluene derivatives.

Entry	Substrate	Product	Yield (%)
1	Toluene	Benzyl bromide	86
2	Ethylbenzene	(1-Bromoethyl)benzene	98
3	p-Xylene	1-(Bromomethyl)-4-methylbenzene	85
4	Mesitylene	1-(Bromomethyl)-3,5-dimethylbenzene	71
5	4-Chlorotoluene	1-(Bromomethyl)-4-chlorobenzene	75
6	4-Methoxytoluene	1-(Bromomethyl)-4-methoxybenzene	32*

Conditions: Substrate (0.5 mmol), DBDMH (0.25 mmol), ZrCl₄ (0.05 mmol), CH₂Cl₂, room temperature, 2h. Yields were determined by GC analysis. For the electron-rich 4-methoxytoluene, ring bromination was also observed.[1]

Experimental Protocols

Protocol 1: General Procedure for Lewis Acid-Catalyzed Benzylic Bromination

This protocol is adapted from the method described by Shibatomi et al. for the zirconium(IV) chloride-catalyzed benzylic bromination of toluene derivatives.[1]

Materials:

• Aromatic Substrate (e.g., Toluene, 0.5 mmol)

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH, 0.25 mmol, 0.5 equiv.)

• Zirconium(IV) chloride (ZrCl₄, 0.05 mmol, 10 mol%)

• Anhydrous Dichloromethane (B109758) (CH₂Cl₂)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Diethyl ether (or other suitable extraction solvent)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Flame-dried glassware, magnetic stirrer, argon atmosphere setup

Procedure:

• In a flame-dried round-bottom flask under an argon atmosphere, prepare a suspension of zirconium(IV) chloride (0.05 mmol) in anhydrous dichloromethane (2 mL).[1]

• In a separate flask, dissolve the aromatic substrate (0.5 mmol) and DBDMH (0.25 mmol) in anhydrous dichloromethane (2 mL).

• Add the solution of the substrate and DBDMH to the suspension of ZrCl₄ at room temperature.[3]

• Stir the reaction mixture at room temperature for 2 hours under ambient light.[3]

• Monitor the reaction progress using an appropriate technique such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.[3]

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

• Combine the organic layers, wash with water and/or brine, and dry over anhydrous MgSO₄ or Na₂SO₄.[4]

• Filter the drying agent and concentrate the organic phase under reduced pressure.

• The crude product can be analyzed by GC or ¹H NMR using an internal standard to determine the yield.[1] If necessary, the product can be purified by flash column chromatography.

Safety Precautions:

• DBDMH is a brominating agent and should be handled with care in a well-ventilated fume hood.

• Anhydrous solvents and an inert atmosphere are recommended for optimal results, especially when using moisture-sensitive Lewis acids.

• Benzylic bromides are often lachrymatory and potential mutagens; therefore, appropriate personal protective equipment (gloves, safety glasses) should be worn at all times.[1]

Visualizations

Caption: Free-radical mechanism of benzylic bromination using DBDMH.

References

• 1. benchchem.com [benchchem.com]
• 2. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 3. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Catalytic Applications of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the catalytic use of 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) in key organic transformations. DBDMH is a stable, cost-effective, and easy-to-handle crystalline solid that serves as a versatile reagent in modern organic synthesis.[1][2] It is an efficient source of electrophilic bromine and a mild oxidizing agent, making it a valuable tool for a variety of catalytic applications.[2][3]

Activation of Carbonyl Functionality: Esterification of Carboxylic Acids

DBDMH has been demonstrated to be an effective precatalyst for the direct esterification of carboxylic acids with alcohols.[1] This method is notable for being metal-free and tolerant to air and moisture, which simplifies the synthetic and isolation procedures.[1] The reaction proceeds under neat conditions, and substoichiometric amounts of DBDMH are sufficient for high-yield conversions, indicating that the bromine species generated acts catalytically.[1]

Reaction Mechanism

The proposed reaction pathway suggests that DBDMH, in the presence of trace amounts of water or an alcohol, generates a catalytic bromine species (HOBr or alkyl hypobromite).[1] This species activates the carboxylic acid towards nucleophilic attack by the alcohol, leading to the formation of the ester and regeneration of the catalyst.

Caption: Proposed catalytic cycle for DBDMH-mediated esterification.

Quantitative Data: Substrate Scope of Esterification

The following table summarizes the conversion rates for the esterification of various carboxylic acids with methanol (B129727) using 7 mol% of DBDMH at 70 °C.

Entry	Carboxylic Acid	Time (h)	Conversion (%)
1	Benzoic acid	1	>99
2	4-Methylbenzoic acid	1	>99
3	4-Methoxybenzoic acid	1	>99
4	4-Chlorobenzoic acid	1	>99
5	4-Nitrobenzoic acid	3	>99
6	2-Methylbenzoic acid	1	92
7	2-Chlorobenzoic acid	1	80
8	Hexanoic acid	1	>99
9	Acetic acid	1	>99

Data sourced from a study by Čebular et al.[1]

Experimental Protocol: General Procedure for Esterification

• To a mixture of the carboxylic acid (1.0 mmol) and the alcohol (10.0 mmol), add DBDMH (0.07 mmol, 7 mol%).

• Heat the reaction mixture at 70 °C with stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude ester.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Carbon-Carbon Bond Formation: Aldol (B89426) Condensation

DBDMH also serves as an efficient catalyst for aldol condensation of aldehydes under neat reaction conditions.[1] This methodology provides excellent conversions and regioselectivity, particularly for the self-condensation of alkyl aldehydes.[1]

Logical Workflow for Aldol Condensation

Caption: Experimental workflow for DBDMH-catalyzed aldol condensation.

Quantitative Data: Aldol Condensation of Aldehydes

The table below shows the conversion rates for the self-condensation of various aldehydes using 7 mol% of DBDMH at 80 °C for 45 minutes.

Entry	Aldehyde	Conversion (%)
1	Butanal	99
2	Pentanal	100
3	Hexanal	100
4	Heptanal	100
5	Octanal	99

Data sourced from a study by Čebular et al.[1]

Experimental Protocol: General Procedure for Aldol Condensation

• In a reaction vessel, place the aldehyde (2.0 mmol) and DBDMH (0.14 mmol, 7 mol%).

• Heat the mixture at 80 °C with stirring for the specified time (typically 45 minutes).

• Monitor the reaction by ¹H-NMR analysis of the crude reaction mixture.

• After completion, cool the reaction to room temperature.

• The crude product can be purified directly by column chromatography on silica gel to yield the pure aldol condensation product.

Oxidation of Alcohols

DBDMH is a versatile oxidizing agent for the conversion of primary and secondary alcohols to their corresponding aldehydes and ketones. The reaction can be carried out under various conditions, including in the presence of aqueous hydrogen peroxide, which enhances the reaction rate and yield.[4] This method is advantageous due to its mild conditions and high selectivity, often avoiding over-oxidation to carboxylic acids.[4]

Experimental Workflow for Alcohol Oxidation

Caption: General experimental workflow for the oxidation of alcohols using DBDMH.

Quantitative Data: Oxidation of Various Alcohols

The following table presents the yields for the oxidation of different alcohols using DBDMH and aqueous H₂O₂ at 60 °C.

Entry	Alcohol	Product	Time (h)	Yield (%)
1	Benzyl alcohol	Benzaldehyde	2	95
2	4-Methylbenzyl alcohol	4-Methylbenzaldehyde	2	94
3	4-Methoxybenzyl alcohol	4-Methoxybenzaldehyde	2.5	92
4	4-Chlorobenzyl alcohol	4-Chlorobenzaldehyde	2	96
5	1-Phenylethanol	Acetophenone	2	98
6	Diphenylmethanol	Benzophenone	2.5	97
7	Cinnamyl alcohol	Cinnamaldehyde	3	90
8	2-Heptanol	2-Heptanone	4	91
9	Cyclohexanol	Cyclohexanone	4	93

Data adapted from a study on the oxidation of alcohols with DBDMH and aqueous H₂O₂.[4]

Experimental Protocol: General Procedure for Alcohol Oxidation

• To a round-bottom flask, add the alcohol (1.0 mmol), DBDMH (0.5 mmol), and 35% aqueous hydrogen peroxide (3.0 mmol).

• Heat the mixture to 60 °C with vigorous stirring.

• Monitor the reaction progress by TLC. The reaction is typically complete within 2-4 hours.

• After completion, cool the reaction mixture to room temperature.

• Extract the product with dichloromethane (B109758) or ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers and wash with water (20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel if necessary.

Synthesis of Heterocyclic Compounds

DBDMH has been reported as an effective catalyst for the synthesis of various heterocyclic compounds, including quinoxalines and benzimidazoles, which are important scaffolds in medicinal chemistry.[2][4]

a) Synthesis of Quinoxaline (B1680401) Derivatives

DBDMH can catalyze the condensation of 1,2-diamines with 1,2-dicarbonyl compounds to afford quinoxaline derivatives in excellent yields under mild conditions.[4]

• General Protocol:

  • In a suitable solvent (e.g., ethanol), dissolve the 1,2-diamine (1.0 mmol) and the 1,2-dicarbonyl compound (1.0 mmol).

  • Add a catalytic amount of DBDMH (e.g., 5 mol%).

  • Stir the reaction mixture at room temperature or with gentle heating.

  • Monitor the reaction by TLC.

  • Upon completion, the product can often be isolated by filtration if it precipitates, or by standard extractive work-up followed by purification.

b) Synthesis of Benzimidazole (B57391) Derivatives

DBDMH also serves as an efficient catalyst for the condensation of o-phenylenediamines with orthoesters or aldehydes to yield benzimidazole derivatives.[2] This method offers advantages over traditional acid-catalyzed methods, such as shorter reaction times and higher yields.[2]

• General Protocol:

  • A mixture of an o-phenylenediamine (B120857) derivative (10 mmol) and an orthoester (12 mmol) or aldehyde (10 mmol) is placed in a round-bottom flask.

  • A catalytic amount of DBDMH (e.g., 3 mol%) is added to the mixture.[2]

  • The reaction is typically stirred at room temperature or with gentle heating in a suitable solvent.

  • The progress of the reaction is monitored by TLC.

  • After the reaction is complete, the product is isolated by a suitable work-up procedure, which may involve neutralization, extraction, and purification by recrystallization or column chromatography.

References

• 1. 1,3-Dibromo-5,5-dimethylhydantoin as a Precatalyst for Activation of Carbonyl Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Catalyst-Free 1,2-Dibromination of Alkenes Using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) as a Bromine Source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

The Versatility of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) in Heterocyclic Compound Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) has emerged as a highly versatile and efficient reagent in modern organic synthesis. Its utility extends beyond being a simple and safe source of electrophilic bromine; it also functions as a potent oxidant and a mild, effective catalyst in a variety of transformations crucial for the construction of heterocyclic scaffolds.[1][2] Many of these scaffolds form the core of numerous pharmaceutical compounds.[1][2] This document provides detailed application notes, experimental protocols, and comparative data for the use of DBDMH in the synthesis of key heterocyclic compounds, tailored for researchers, scientists, and drug development professionals.

Synthesis of α-Bromo Ketone Intermediates

Application Notes: α-Bromo ketones are pivotal building blocks for a vast array of nitrogen, sulfur, and oxygen-containing heterocycles.[1] DBDMH offers a safe, efficient, and often catalytic method for their preparation from readily available starting materials like alkenes and secondary alcohols.[1] This reagent can function as both an oxidant and a bromine source, enabling a one-pot synthesis of α-bromo ketones from alkenes in environmentally benign aqueous media with high yields.[1] Furthermore, DBDMH can efficiently oxidize secondary alcohols to ketones, which are subsequently brominated in situ to afford the desired α-bromo ketones.[1]

One-Pot Oxidation/Bromination of Alkenes

Experimental Protocol:

• In a round-bottom flask, dissolve the alkene (1.0 mmol) in a 1:1 mixture of acetone (B3395972) and water (10 mL).

• Add 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) (1.1 mmol) to the solution.

• Stir the reaction mixture at room temperature. The reaction time will vary depending on the substrate (see Table 1).

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (B1220275) (10 mL).

• Extract the product with ethyl acetate (B1210297) (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired α-bromo ketone.[1]

Quantitative Data:

Entry	Alkene	Time (h)	Yield (%)
1	Styrene	2	92
2	α-Methylstyrene	2.5	90
3	Indene	1.5	95
4	Cyclohexene	3	88
5	1-Octene	4	85

Table 1: Synthesis of α-bromo ketones from various alkenes using DBDMH. [1]

Workflow Diagram:

Caption: Workflow for the synthesis of α-bromo ketones from alkenes.

Oxidation and Bromination of Secondary Alcohols

Experimental Protocol:

• Dissolve the secondary alcohol (1.0 mmol) in a suitable solvent such as acetonitrile (B52724) (10 mL) in a round-bottom flask.

• Add DBDMH (1.2 mmol) to the solution.

• Stir the mixture at the specified temperature and for the indicated time (see Table 2).

• Monitor the reaction progress by TLC.

• After completion, dilute the reaction mixture with water (20 mL).

• Extract the product with diethyl ether (3 x 15 mL).

• Combine the organic layers and wash with a saturated aqueous sodium bicarbonate solution (15 mL) followed by brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.[1]

Quantitative Data:

Entry	Secondary Alcohol	Temperature (°C)	Time (h)	Yield (%)
1	1-Phenylethanol	50	3	94
2	Diphenylmethanol	60	2.5	96
3	Cyclohexanol	50	4	89
4	2-Octanol	60	5	87
5	Borneol	70	6	82

Table 2: Synthesis of α-bromo ketones from secondary alcohols using DBDMH. [1]

Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones (Biginelli Reaction)

Application Notes: The Biginelli reaction is a one-pot, three-component synthesis that is a cornerstone for the preparation of dihydropyrimidinones, a class of heterocyclic compounds with significant pharmacological activities. DBDMH has been identified as an effective catalyst for this reaction, promoting the condensation of an aldehyde, a β-ketoester, and urea (B33335) or thiourea (B124793) under solvent-free conditions.

Experimental Protocol:

• In a round-bottom flask, combine the aldehyde (1.0 mmol), β-ketoester (e.g., ethyl acetoacetate, 1.0 mmol), urea or thiourea (1.5 mmol), and DBDMH (10 mol%).

• Heat the mixture under solvent-free conditions at 100 °C for the duration specified in Table 3.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Recrystallize the crude product from ethanol (B145695) to obtain the pure 3,4-dihydropyrimidin-2(1H)-one or its thio-analog.[1]

Quantitative Data:

Entry	Aldehyde	X	Time (min)	Yield (%)
1	Benzaldehyde	O	30	95
2	4-Chlorobenzaldehyde	O	35	92
3	4-Methoxybenzaldehyde	O	25	96
4	3-Nitrobenzaldehyde	O	40	88
5	Benzaldehyde	S	45	85
6	4-Chlorobenzaldehyde	S	50	89

Table 3: DBDMH-catalyzed Biginelli reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones and their thio-analogs. [1]

Reaction Mechanism Diagram:

Caption: Proposed mechanism for the DBDMH-catalyzed Biginelli reaction.

Synthesis of Benzimidazole (B57391) Derivatives

Application Notes: The benzimidazole scaffold is a key pharmacophore present in numerous marketed drugs. DBDMH serves as an efficient catalyst for the condensation of o-phenylenediamines with aldehydes to produce benzimidazole derivatives. This method offers significant advantages over traditional acid-catalyzed approaches, including shorter reaction times, higher yields, and simpler work-up procedures. The reaction can be performed under solvent-free conditions, further enhancing its green credentials.

Solvent-Free Synthesis of 2-Arylbenzimidazoles

Experimental Protocol:

• In a glass vessel suitable for microwave irradiation, add o-phenylenediamine (B120857) (1.0 mmol), the desired aryl aldehyde (1.0 mmol), and DBDMH (0.12 mmol).

• Place the vessel in a microwave reactor and irradiate at 300W for a specified time (see Table 4), maintaining a temperature of approximately 145°C.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture.

• The product can often be purified by direct recrystallization or column chromatography if necessary.

Quantitative Data:

Entry	Aldehyde	Time (min)	Yield (%) (Microwave)	Yield (%) (Thermal, 100°C)
1	Benzaldehyde	3	95	92 (30 min)
2	4-Chlorobenzaldehyde	4	94	90 (35 min)
3	4-Methylbenzaldehyde	3.5	96	93 (30 min)
4	4-Nitrobenzaldehyde	5	90	88 (45 min)
5	2-Naphthaldehyde	4	92	90 (40 min)

Table 4: DBDMH-catalyzed synthesis of 2-arylbenzimidazoles.

Logical Workflow Diagram:

Caption: Logical workflow for the synthesis of 2-arylbenzimidazoles.

Synthesis of Thiazole (B1198619) Derivatives via Hantzsch Synthesis

Application Notes: The Hantzsch thiazole synthesis is a classic and reliable method for preparing thiazole derivatives, which involves the reaction of an α-haloketone with a thioamide or thiourea. As detailed in Section 1, DBDMH is an excellent reagent for the synthesis of the requisite α-bromo ketone precursors. This two-step sequence provides a convenient route to a variety of thiazole compounds.

Experimental Protocol:

Step 1: Synthesis of α-bromo ketone

• Follow Protocol 1.1 or 1.2 for the synthesis of the desired α-bromo ketone from the corresponding alkene or secondary alcohol.

Step 2: Cyclization to Thiazole

• Dissolve the α-bromo ketone (1.0 mmol) and the appropriate thioamide or thiourea (1.1 mmol) in ethanol (10 mL).

• Reflux the reaction mixture for the time indicated in Table 5.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature.

• If a precipitate forms, collect it by filtration. Otherwise, concentrate the solvent under reduced pressure.

• Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate to precipitate the product.

• Collect the solid product by filtration, wash with water, and dry. Recrystallize from a suitable solvent if necessary.[1]

Quantitative Data:

Entry	α-Bromo Ketone	Thioamide/Thiourea	Time (h)	Yield (%)
1	2-Bromoacetophenone	Thiourea	2	91
2	2-Bromo-1-(4-chlorophenyl)ethanone	Thioacetamide	3	88
3	2-Bromo-1-(4-nitrophenyl)ethanone	Thiourea	2.5	85
4	3-Bromopentan-2-one	Thiobenzamide	4	82

Table 5: Hantzsch synthesis of thiazoles using α-bromo ketones prepared with DBDMH. [1]

Synthesis of 2-Amino-1,3,4-oxadiazoles

Application Notes: 1,3,4-Oxadiazole derivatives are an important class of heterocycles with a wide range of biological activities. DBDMH can be employed as an efficient oxidizing agent for the cyclization of acylthiosemicarbazides to the corresponding 2-amino-1,3,4-oxadiazoles. This method is advantageous due to the use of inexpensive and safe reagents, making it suitable for large-scale synthesis.

Experimental Protocol:

• Prepare the 1-acylthiosemicarbazide precursor by reacting the corresponding acylhydrazide with an isothiocyanate.

• In a suitable solvent, treat the 1-acylthiosemicarbazide (1.0 mmol) with DBDMH (1.1 mmol) in the presence of a base such as potassium carbonate.

• Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by TLC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Dry the organic layer, concentrate, and purify the product by recrystallization or column chromatography.

Quantitative Data:

Entry	Acylthiosemicarbazide Substituent	Yield (%)
1	Phenyl	85
2	4-Chlorophenyl	82
3	4-Methylphenyl	88
4	2-Naphthyl	80

Table 6: Synthesis of 2-amino-1,3,4-oxadiazoles using DBDMH as an oxidant.

Disclaimer: The provided protocols and data are for informational purposes and should be adapted and optimized for specific substrates and laboratory conditions. Appropriate safety precautions should always be taken when handling chemical reagents.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Oxidation of Alcohols to Aldehydes using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The oxidation of primary alcohols to aldehydes is a fundamental transformation in organic synthesis, crucial for the preparation of various intermediates in the pharmaceutical and fine chemical industries. Traditional methods often rely on chromium-based reagents or other heavy metals, which pose significant environmental and safety concerns. 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) has emerged as a cost-effective, stable, and milder alternative for this oxidation.[1] This document provides detailed protocols and application data for the selective oxidation of primary alcohols to aldehydes using DBDMH.

DBDMH offers several advantages, including high chemoselectivity, operational simplicity, and the avoidance of harsh or toxic reagents.[2] The reaction can be performed under various conditions, including in aqueous media or even solvent-free, contributing to greener synthetic routes.[1][3]

Data Presentation

The following tables summarize the results for the oxidation of various primary alcohols to their corresponding aldehydes using DBDMH under different reaction conditions.

Table 1: Oxidation of Alcohols with DBDMH in Aqueous H₂O₂

This method is effective for a wide range of primary benzylic and aliphatic alcohols.[4]

Entry	Substrate (Alcohol)	Product (Aldehyde)	Time (h)	Yield (%)
1	Benzyl alcohol	Benzaldehyde	2	85
2	4-Methylbenzyl alcohol	4-Methylbenzaldehyde	2	92
3	4-Methoxybenzyl alcohol	4-Methoxybenzaldehyde	2	95
4	4-Chlorobenzyl alcohol	4-Chlorobenzaldehyde	2	93
5	4-Bromobenzyl alcohol	4-Bromobenzaldehyde	2	94
6	4-Nitrobenzyl alcohol	4-Nitrobenzaldehyde	2	96
7	Cinnamyl alcohol	Cinnamaldehyde	2	88
8	1-Octanol	Octanal	2	85
9	Cyclohexylmethanol	Cyclohexanecarboxaldehyde	2	82

Reaction Conditions: Alcohol (1.0 mmol), DBDMH (0.5 mmol), 35% aq. H₂O₂ (3.0 mmol), 60°C.[1][4]

Table 2: Oxidation of Benzylic Alcohols with DBDMH in Dichloromethane (B109758)

This protocol allows for the selective and rapid oxidation of benzylic alcohols to aldehydes.[5]

Entry	Substrate (Alcohol)	Product (Aldehyde)	Time (min)	Yield (%)
1	Benzyl alcohol	Benzaldehyde	30	99
2	4-Methylbenzyl alcohol	4-Methylbenzaldehyde	30	98
3	4-Methoxybenzyl alcohol	4-Methoxybenzaldehyde	30	95
4	4-Chlorobenzyl alcohol	4-Chlorobenzaldehyde	30	97
5	4-Bromobenzyl alcohol	4-Bromobenzaldehyde	30	96
6	4-Nitrobenzyl alcohol	4-Nitrobenzaldehyde	30	89

Reaction Conditions: Substrate (1 mmol), DBDMH (1 mmol), Dichloromethane (20 ml), Room Temperature.[5]

Experimental Protocols

Protocol 1: Oxidation in Aqueous Hydrogen Peroxide

This protocol is adapted from a procedure demonstrating an environmentally benign method for alcohol oxidation.[1]

Materials:

• Primary alcohol substrate

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• 35% Aqueous hydrogen peroxide (H₂O₂)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Ethyl acetate (B1210297) or Dichloromethane for extraction

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the primary alcohol (1.0 mmol) and DBDMH (0.5 mmol, 0.14 g).[1]

• Add aqueous hydrogen peroxide (3.0 mmol, 35% aq. solution).[1][4]

• Heat the mixture to 60°C with vigorous stirring.[1]

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2 hours.[1]

• After completion, cool the reaction mixture to room temperature.

• Extract the product with ethyl acetate or dichloromethane (3 x 20 mL).[4]

• Combine the organic layers and wash with water (20 mL) and then with brine (20 mL).[4]

• Dry the organic layer over anhydrous sodium sulfate.[4]

• Filter and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Visualizations

Experimental Workflow

Caption: Workflow for DBDMH-mediated alcohol oxidation.

Proposed Signaling Pathway (Reaction Mechanism)

The oxidation of alcohols with DBDMH is proposed to proceed through the in-situ formation of a hypobromite (B1234621) ester intermediate.[3][4]

References

• 1. An Efficient Oxidation of Alcohols by Aqueous H2O2 with 1,3-Dibromo-5,5-Dimethylhydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,3-Dibromo-5,5-Dimethylhydantoin [DBDMH] as an Efficient and Selective Agent for the Oxidation of Thiols to Disulfides in Solution or under Solvent-Free Conditions [organic-chemistry.org]
• 3. scielo.br [scielo.br]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]

The Efficient Synthesis of α-Bromo Ketones Using DBDMH: A Powerful Tool for Chemical and Pharmaceutical Research

Application Note & Protocol

The introduction of a bromine atom at the α-position of a ketone is a critical transformation in organic synthesis, providing a versatile intermediate for the construction of more complex molecules, particularly in the development of pharmaceuticals and other biologically active compounds.[1] 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) has emerged as a superior reagent for this purpose, offering significant advantages over traditional brominating agents like liquid bromine or N-bromosuccinimide (NBS).[2][3] DBDMH is a stable, non-hazardous, and easy-to-handle solid with a high active bromine content, making it a cost-effective and safer alternative for both laboratory-scale and large-scale synthesis.[1][2]

This document provides detailed protocols for the α-bromination of ketones using DBDMH, covering direct bromination of ketones and one-pot syntheses from secondary alcohols and alkenes.

Advantages of Using DBDMH:

• High Stability and Safety: As a crystalline solid, DBDMH is easier and safer to handle than liquid bromine.[1]

• High Bromine Content: DBDMH possesses a high percentage of active bromine, making it an efficient brominating agent.[2]

• Cost-Effective: It is a relatively inexpensive and commercially available reagent.[3][4]

• Mild Reaction Conditions: The reactions can often be carried out under mild conditions, increasing functional group tolerance.[1][4]

• Versatility: DBDMH can act as both a brominating agent and an oxidant, enabling one-pot syntheses from precursors like alkenes.[2][5]

General Reaction Scheme

The fundamental transformation involves the substitution of a hydrogen atom alpha to a carbonyl group with a bromine atom. The reaction is typically acid-catalyzed, proceeding through an enol intermediate.[6]

Caption: General reaction for the α-bromination of a ketone using DBDMH.

Experimental Protocols

Protocol 1: Direct α-Bromination of Ketones

This protocol is suitable for the direct conversion of an existing ketone to its corresponding α-bromo ketone.

Materials:

• Ketone

• 1,3-dibromo-5,5-dimethylhydantoin (DBDMH)

• Acid catalyst (e.g., HBr generated in situ, or an acid of pKa < -2)[7]

• Solvent (e.g., ethylene (B1197577) glycol, water, or an organic solvent like ethyl acetate)[1][4]

• Anhydrous sodium sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• In a round-bottom flask, dissolve the ketone (1.0 mmol) in the chosen solvent (e.g., 5 mL of ethylene glycol).[4]

• Add DBDMH (1.2 mmol) to the solution in portions over a period of one hour while stirring at room temperature.[8]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).[1]

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[1]

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: One-Pot Synthesis from Secondary Alcohols

This method leverages DBDMH's oxidative capabilities to convert a secondary alcohol to a ketone, which is then brominated in situ.

Materials:

• Secondary alcohol

• 1,3-dibromo-5,5-dimethylhydantoin (DBDMH)

• Ethylene glycol[4]

• Anhydrous sodium sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• In a round-bottom flask, dissolve the secondary alcohol (2 mmol) in ethylene glycol (4 mL) and stir for 5 minutes.[8]

• Add DBDMH (2.4 mmol) in five portions over one hour.[8]

• Stir the reaction mixture at room temperature for 24 hours.[8]

• Monitor the reaction by TLC.

• Upon completion, work up the reaction as described in Protocol 1 (steps 4-8).

Protocol 3: One-Pot Synthesis from Alkenes

This protocol utilizes DBDMH as both an oxidant and a bromine source to convert alkenes into α-bromo ketones in water.[1][5]

Materials:

• Alkene

• 1,3-dibromo-5,5-dimethylhydantoin (DBDMH)

• Water[1]

• Anhydrous sodium sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• To a solution of the alkene (1.0 mmol) in water (5 mL), add DBDMH (1.2 mmol).[1]

• Stir the mixture at room temperature and monitor the formation of the bromohydrin intermediate by TLC.[1]

• Upon completion of the first step, add another portion of DBDMH (1.2 mmol) to the reaction mixture.[1]

• Continue stirring at room temperature until the formation of the α-bromo ketone is complete (monitored by TLC).[1]

• Extract the product with an organic solvent (e.g., ethyl acetate).[1]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by column chromatography on silica gel.

Experimental Workflow

Caption: General experimental workflow for the synthesis of α-bromo ketones.

Quantitative Data Summary

The following tables summarize the yields of α-bromo ketones obtained from various starting materials using DBDMH under optimized conditions.

Table 1: α-Bromination of Ketones

Entry	Starting Ketone	Product	Yield (%)	Reference
1	Acetophenone	2-Bromoacetophenone	98	[4][8]
2	4-Methylacetophenone	2-Bromo-1-(p-tolyl)ethanone	99	[8]
3	4-Methoxyacetophenone	2-Bromo-1-(4-methoxyphenyl)ethanone	97	[8]

| 4 | 4-Chloroacetophenone | 2-Bromo-1-(4-chlorophenyl)ethanone | 96 |[8] |

Yields are representative and may vary based on specific reaction conditions.

Table 2: One-Pot Synthesis from Secondary Alcohols

Entry	Starting Alcohol	Product	Yield (%)	Reference
1	1-Phenylethanol	2-Bromoacetophenone	98	[4][8]
2	1-(p-Tolyl)ethanol	2-Bromo-1-(p-tolyl)ethanone	99	[8]
3	1-(4-Methoxyphenyl)ethanol	2-Bromo-1-(4-methoxyphenyl)ethanone	97	[8]

| 4 | 1-(4-Chlorophenyl)ethanol | 2-Bromo-1-(4-chlorophenyl)ethanone | 96 |[8] |

Yields are representative and may vary based on specific reaction conditions.

Table 3: One-Pot Synthesis from Alkenes

Entry	Starting Alkene	Product	Yield (%)	Reference
1	Styrene	2-Bromoacetophenone	High	[1][2]
2	4-Methylstyrene	2-Bromo-1-(p-tolyl)ethanone	High	[1]

| 3 | 4-Chlorostyrene | 2-Bromo-1-(4-chlorophenyl)ethanone | High |[1] |

"High" yield indicates that the references report good to excellent yields without specifying the exact percentage in the abstract.[1][2]

Conclusion

DBDMH is a highly effective and practical reagent for the synthesis of α-bromo ketones. Its stability, safety, and efficiency make it an attractive choice for researchers in organic synthesis and drug development. The protocols provided herein offer versatile and high-yielding methods for accessing these important synthetic intermediates from a range of readily available starting materials.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 4. tandfonline.com [tandfonline.com]
• 5. 1,3-Dibromo-5,5-dimethylhydantoin (DBH) mediated one-pot syntheses of α-bromo/amino ketones from alkenes in water - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. lookchem.com [lookchem.com]

Solvent-Free Reactions with 1,3-Dibromo-5,5-dimethylhydantoin: A Green Chemistry Approach

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a stable, cost-effective, and easy-to-handle crystalline solid that has emerged as a versatile reagent in organic synthesis.[1][2][3] Its applications are particularly noteworthy in the context of green chemistry, as it facilitates a variety of reactions under solvent-free conditions.[1][4][5][6] This approach minimizes the use of hazardous organic solvents, reduces waste, and often leads to simpler work-up procedures and higher yields. These attributes make DBDMH an attractive alternative to other N-halo reagents like N-bromosuccinimide (NBS), offering advantages such as lower costs and reduced byproduct formation.[3][7] This document provides detailed application notes and protocols for several key solvent-free reactions utilizing DBDMH.

I. Oxidation of Secondary Alcohols to Ketones

The solvent-free oxidation of secondary alcohols to their corresponding ketones is a highly efficient transformation using DBDMH.[4][6] This method is characterized by short reaction times and high to excellent yields.[4][6][8]

Quantitative Data Summary

Substrate (Secondary Alcohol)	Product (Ketone)	Temperature (°C)	Time (min)	Yield (%)	Reference
Benzhydrol	Benzophenone	70-80	15	95	[4][6]
1-Phenylethanol	Acetophenone	70-80	30	92	[4][6]
Cyclohexanol	Cyclohexanone	70-80	60	88	[4][6]
2-Propanol	Acetone	70-80	100	82	[4][6]
4-Methylcyclohexanol	4-Methylcyclohexanone	70-80	45	90	[4][6]
4-Chlorobenzhydrol	4,4'-Dichlorobenzophenone	70-80	20	94	[4][6]

Experimental Protocol

A general procedure for the solvent-free oxidation of secondary alcohols is as follows:

• In a round-bottom flask, place the secondary alcohol (1 mmol).

• Add 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) (0.5 mmol, 0.5 equivalents).

• Heat the reaction mixture at 70-80 °C with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Add dichloromethane (B109758) (CH₂Cl₂) (10 mL) and stir for 5 minutes.

• Filter the mixture to remove the 5,5-dimethylhydantoin (B190458) byproduct.

• Wash the filtrate with a 10% aqueous sodium thiosulfate (B1220275) solution (2 x 10 mL) and then with brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude ketone.

• Purify the crude product by column chromatography on silica (B1680970) gel or recrystallization to obtain the pure ketone.

Experimental Workflow

Caption: Workflow for the solvent-free oxidation of secondary alcohols using DBDMH.

II. Oxidation of Thiols to Disulfides

DBDMH is a highly efficient and selective reagent for the oxidation of a wide range of thiols to their corresponding disulfides under solvent-free conditions.[1] The reactions are rapid, often completing within minutes at room temperature, and proceed with high chemoselectivity, leaving other functional groups unaffected.[1]

Quantitative Data Summary

Substrate (Thiol)	Product (Disulfide)	Time (min)	Yield (%)	Reference
Thiophenol	Diphenyl disulfide	2	98	[1]
4-Chlorothiophenol	Bis(4-chlorophenyl) disulfide	2	99	[1]
Benzyl mercaptan	Dibenzyl disulfide	5	95	[1]
1-Dodecanethiol	Didodecyl disulfide	10	92	[1]
2-Mercaptobenzothiazole	2,2'-Dithiobis(benzothiazole)	3	97	[1]

Experimental Protocol

• In a mortar, grind 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) (0.5 mmol) to a fine powder.

• Add the thiol (1 mmol) to the mortar.

• Grind the mixture at room temperature for the time specified in the table.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, add diethyl ether (10 mL) to the mixture and stir.

• Filter the mixture to remove the insoluble 5,5-dimethylhydantoin byproduct.

• Wash the filtrate with a 10% aqueous sodium hydroxide (B78521) solution (2 x 10 mL) and then with water (10 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and evaporate the solvent under reduced pressure to obtain the pure disulfide.

Experimental Workflow

Caption: Workflow for the solvent-free oxidation of thiols to disulfides using DBDMH.

III. Synthesis of 2-Arylbenzimidazoles

DBDMH catalyzes the synthesis of 2-arylbenzimidazoles from the condensation of o-phenylenediamine (B120857) and various arylaldehydes under solvent-free conditions, often accelerated by microwave irradiation.[5] This method provides high yields in a short reaction time.[5]

Quantitative Data Summary

Aldehyde	Product	Power (W)	Time (min)	Yield (%)	Reference
Benzaldehyde	2-Phenyl-1H-benzo[d]imidazole	300	3	92	[5]
4-Chlorobenzaldehyde	2-(4-Chlorophenyl)-1H-benzo[d]imidazole	300	2.5	95	[5]
4-Methoxybenzaldehyde	2-(4-Methoxyphenyl)-1H-benzo[d]imidazole	300	3.5	90	[5]
4-Nitrobenzaldehyde	2-(4-Nitrophenyl)-1H-benzo[d]imidazole	300	4	88	[5]
2-Naphthaldehyde	2-(Naphthalen-2-yl)-1H-benzo[d]imidazole	300	3	91	[5]

Experimental Protocol

• In a beaker, mix o-phenylenediamine (1 mmol), the arylaldehyde (1 mmol), and a catalytic amount of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) (0.1 mmol, 10 mol%).

• Place the beaker in a microwave oven and irradiate at 300 W for the specified time.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Add ethanol (B145695) (10 mL) and stir to dissolve the product.

• Filter the solution to remove the catalyst.

• Add cold water to the filtrate to precipitate the crude product.

• Collect the solid by filtration, wash with cold water, and dry.

• Recrystallize the crude product from ethanol to obtain the pure 2-arylbenzimidazole.

Experimental Workflow

Caption: Workflow for the DBDMH-catalyzed synthesis of 2-arylbenzimidazoles.

IV. Direct Esterification of Carboxylic Acids

DBDMH acts as a precatalyst for the direct esterification of carboxylic acids with alcohols under neat (solvent-free) conditions.[2] This method is tolerant to air and moisture and allows for simple synthetic and isolation procedures.[2]

Quantitative Data Summary

Carboxylic Acid	Alcohol	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzoic acid	Methanol	70	20	98	[2]
Octanoic acid	Methanol	70	15	99	[2]
Stearic acid	Methanol	70	20	93	[9]
Benzoic acid	Ethanol	70	20	95	[2]
Citric acid	Methanol	70	20	100	[9]

Experimental Protocol

• In a sealed vial, combine the carboxylic acid (1 mmol), the alcohol (1-2 mmol or 0.5 mL), and 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) (0.07 mmol, 7 mol%).

• Heat the reaction mixture at 70 °C with stirring for the specified time.

• Monitor the reaction progress by ¹H-NMR spectroscopy or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with diethyl ether (10 mL).

• Wash the solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (2 x 10 mL) and then with brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude ester.

• Purify the product by column chromatography on silica gel if necessary.

Proposed Reaction Pathway

Caption: Plausible reaction pathway for DBDMH-mediated esterification.[2][9]

1,3-Dibromo-5,5-dimethylhydantoin is a powerful and versatile reagent for a range of organic transformations under solvent-free conditions. The protocols outlined in these application notes demonstrate its utility in oxidation, condensation, and esterification reactions. The mild reaction conditions, high yields, short reaction times, and operational simplicity make DBDMH an excellent choice for researchers and professionals in drug development and other areas of chemical synthesis, aligning with the principles of green and sustainable chemistry.

References

• 1. 1,3-Dibromo-5,5-Dimethylhydantoin [DBDMH] as an Efficient and Selective Agent for the Oxidation of Thiols to Disulfides in Solution or under Solvent-Free Conditions [organic-chemistry.org]
• 2. 1,3-Dibromo-5,5-dimethylhydantoin as a Precatalyst for Activation of Carbonyl Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 4. scielo.br [scielo.br]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Recommending DBDMH over the requested brominating agent and contributing toward reduced manufacturing costs for clients – Chemia [chemia.manac-inc.co.jp]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols: Microwave-Assisted Synthesis Using N,N'-Dibromo-5,5-dimethylhydantoin (DBDMH)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful technique in modern chemistry, offering significant advantages over conventional heating methods, including dramatically reduced reaction times, increased product yields, and improved purity profiles.[1] This approach aligns with the principles of green chemistry by minimizing energy consumption and often allowing for solvent-free reaction conditions.[2] N,N'-Dibromo-5,5-dimethylhydantoin (DBDMH) is a stable, crystalline, and easy-to-handle brominating agent, presenting a safer and more convenient alternative to liquid bromine.[3] It serves as an excellent source of electrophilic bromine for a variety of organic transformations.

These application notes provide detailed protocols for the use of DBDMH in microwave-assisted synthesis, with a focus on the efficient, solvent-free preparation of 2-arylbenzimidazoles, a class of heterocyclic compounds of significant interest in medicinal chemistry due to their diverse biological activities.[3]

Application 1: Catalyst-Free, Solvent-Free Synthesis of 2-Arylbenzimidazoles

The synthesis of 2-arylbenzimidazoles is a cornerstone reaction in medicinal chemistry. The following protocol describes a highly efficient, rapid, and environmentally benign method using microwave irradiation without the need for a catalyst or an organic solvent.

Data Presentation

Table 1: Microwave-Assisted Synthesis of 2-Arylbenzimidazoles from Various Aryl Aldehydes

Entry	Aldehyde (Ar-CHO)	Product	Time (min)	Yield (%)
1	Benzaldehyde	2-Phenyl-1H-benzimidazole	10	95
2	4-Methylbenzaldehyde	2-(p-Tolyl)-1H-benzimidazole	10	96
3	4-Methoxybenzaldehyde	2-(4-Methoxyphenyl)-1H-benzimidazole	10	94
4	4-Chlorobenzaldehyde	2-(4-Chlorophenyl)-1H-benzimidazole	10	92
5	4-Bromobenzaldehyde	2-(4-Bromophenyl)-1H-benzimidazole	10	93
6	4-Nitrobenzaldehyde	2-(4-Nitrophenyl)-1H-benzimidazole	10	88
7	3-Nitrobenzaldehyde	2-(3-Nitrophenyl)-1H-benzimidazole	10	85
8	2-Chlorobenzaldehyde	2-(2-Chlorophenyl)-1H-benzimidazole	10	90

Reaction Conditions: o-phenylenediamine (B120857) (1 mmol), arylaldehyde (1 mmol), DBDMH (0.12 mmol), Microwave Power: 300W, Temperature: 145°C, Ramp Time: 3 min, Hold Time: 10 min.

Experimental Protocols

General Protocol for the Microwave-Assisted Synthesis of 2-Arylbenzimidazoles:

Materials:

• o-Phenylenediamine

• Substituted arylaldehyde

• N,N'-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Microwave reactor (e.g., LG, 230V, ~50Hz used in the cited study)

• Special open glass vessel for the microwave reactor

• Ethanol (B145695) (for recrystallization)

Procedure:

• In a special open glass vessel, combine o-phenylenediamine (1.0 mmol, 108 mg) and the desired arylaldehyde (1.0 mmol).

• Add N,N'-Dibromo-5,5-dimethylhydantoin (DBDMH) (0.12 mmol, 34 mg).

• Place the open vessel in the microwave reactor.

• Irradiate the mixture under the following conditions:

  • Microwave Power: 300W

  • Ramp Time: 3 minutes

  • Hold Time: 10 minutes

  • Temperature: 145°C

  • Stirring: On (if available)

• After the reaction is complete, allow the mixture to cool to room temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Recrystallize the crude product from ethanol to obtain the pure 2-arylbenzimidazole.

• Characterize the product by IR, NMR, and comparison with literature melting points.

Visualizations

Caption: Experimental workflow for the synthesis of 2-arylbenzimidazoles.

Proposed Reaction Mechanism

The reaction is believed to proceed through the formation of a Schiff base intermediate from the condensation of o-phenylenediamine and the arylaldehyde. DBDMH likely acts as an oxidizing agent to facilitate the cyclization and subsequent aromatization to the benzimidazole (B57391) ring system.

Caption: Proposed mechanism for 2-arylbenzimidazole synthesis.

Conclusion

The use of N,N'-Dibromo-5,5-dimethylhydantoin (DBDMH) in conjunction with microwave irradiation provides a highly effective and environmentally conscious method for organic synthesis. The detailed protocol for the preparation of 2-arylbenzimidazoles demonstrates the significant advantages of this approach, including operational simplicity, short reaction times, high yields, and the elimination of organic solvents. This methodology is particularly valuable for drug discovery and development, where rapid and efficient synthesis of compound libraries is essential. Researchers are encouraged to explore the application of microwave-assisted DBDMH reactions for other synthetic transformations.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]

Application Notes and Protocols: DBDMH as a Reagent in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a versatile and efficient reagent in organic synthesis, finding increasing application in the production of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[1] As a stable, crystalline solid, it serves as a convenient source of electrophilic bromine and an effective oxidant, often presenting a safer and more cost-effective alternative to liquid bromine and other N-bromo compounds like N-bromosuccinimide (NBS).[1][2] DBDMH's utility spans a range of transformations crucial for pharmaceutical synthesis, including bromination, oxidation, and catalysis of condensation reactions.[1]

Key Applications in Pharmaceutical Synthesis

DBDMH is instrumental in several synthetic transformations for preparing pharmaceutical compounds:

• Bromination of Aromatic and Heteroaromatic Compounds: The introduction of bromine atoms to aromatic and heteroaromatic rings is a key strategy in drug design to modulate biological activity. DBDMH is an effective reagent for the selective bromination of electron-rich aromatic systems.[1][3]

• Oxidation Reactions: DBDMH acts as a mild and selective oxidizing agent. A significant application is the oxidation of alcohols to aldehydes and ketones, which are common intermediates in pharmaceutical manufacturing.[4][5][6] Another key transformation is the oxidation of thiols to disulfides, relevant in peptide and protein chemistry.[7]

• Synthesis of Heterocyclic Scaffolds: Many pharmaceuticals are built around heterocyclic core structures.[8] DBDMH can catalyze the synthesis of important heterocyclic systems, such as benzimidazoles, which are present in a wide array of drugs.[1] It is also used in the Biginelli reaction to produce dihydropyrimidinones, a class of compounds with significant pharmacological activities.[9][10]

• Benzylic Bromination: Selective monobromination of methyl or methylene (B1212753) groups adjacent to aromatic rings is a valuable transformation for creating reactive handles for further functionalization in drug synthesis.[11][12]

Application 1: Selective Bromination of Heterocycles - Synthesis of 5-Bromouracil (B15302)

5-Bromouracil is a key intermediate in the synthesis of several antiviral and antitumor agents.[13][14] DBDMH provides an efficient method for the selective bromination of uracil (B121893).

Quantitative Data Summary

Entry	Substrate	Reagent	Solvent System	Temp (°C)	Time (h)	Yield (%)	Purity (%)	Reference
1	Uracil	DBDMH	Acetic Acid / Acetic Anhydride (B1165640)	50	1.5	99.9	99.3	[15]

Experimental Protocol: Synthesis of 5-Bromouracil [15]

• Reaction Setup: In a suitable reaction flask, suspend uracil (100 g, 892.1 mmol) in a mixture of glacial acetic acid (1 L) and acetic anhydride (100 mL).

• Reagent Addition: Heat the suspension to 50°C with stirring. Add 1,3-dibromo-5,5-dimethylhydantoin (DBDMH, 153 g, 535.3 mmol).

• Reaction Monitoring: Continue stirring the reaction mixture at 50°C. The reaction progress can be monitored by Thin Layer Chromatography (TLC) (DCM/MeOH, 4:1). The reaction is typically complete within 1.5 hours, at which point the initial white suspension may turn into a thicker paste.

• Work-up: After the reaction is complete, dilute the mixture with ethyl acetate (B1210297) (EA).

• Isolation: Filter the resulting solid, wash it, and dry it to obtain 5-bromouracil as a white solid.

Logical Workflow

Caption: Workflow for the synthesis of 5-bromouracil.

Application 2: Oxidation of Alcohols to Carbonyl Compounds

The oxidation of alcohols to aldehydes and ketones is a fundamental transformation in the synthesis of pharmaceutical intermediates.[4][5] DBDMH offers a mild and efficient method for this conversion, often under solvent-free conditions.[4][5]

Quantitative Data Summary

Entry	Substrate (Alcohol)	Product (Carbonyl)	Reagent	Conditions	Time (min)	Yield (%)	Reference
1	Benzyl alcohol	Benzaldehyde	DBDMH / aq. H₂O₂	60°C	120	85	[6]
2	4-Methoxybenzyl alcohol	4-Methoxybenzaldehyde	DBDMH / aq. H₂O₂	60°C	120	95	[6]
3	1-Phenylethanol	Acetophenone	DBDMH	70-80°C, Solvent-free	15-100	82-95	[4]
4	Cyclohexanol	Cyclohexanone	DBDMH	70-80°C, Solvent-free	15-100	82-95	[4]

Experimental Protocol: Solvent-Free Oxidation of Secondary Alcohols [4][5]

• Reaction Setup: In a 10 mL round-bottomed flask equipped with a magnetic stirrer, mix the secondary alcohol (1 mmol) and DBDMH (1-1.5 mmol).

• Reaction Conditions: Seal the flask and stir the mixture in a pre-heated oil bath at 70-80°C.

• Reaction Monitoring: Monitor the reaction progress by TLC (eluent: n-hexane/acetone 10:2). Reaction times typically range from 15 to 100 minutes.

• Work-up: Upon completion, add hot water (10 mL) to the mixture and stir for 10 minutes to dissolve the 5,5-dimethylhydantoin (B190458) byproduct.

• Extraction: Extract the product with dichloromethane (B109758) (2 x 10 mL).

• Isolation: Dry the combined organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the corresponding ketone.

Proposed Oxidation Mechanism

Caption: Proposed mechanism for alcohol oxidation.

Application 3: Catalytic Synthesis of Benzimidazole (B57391) Derivatives

The benzimidazole scaffold is a key pharmacophore in numerous marketed drugs, including proton pump inhibitors (e.g., omeprazole) and anthelmintics (e.g., albendazole).[1] DBDMH serves as an efficient catalyst for the condensation of o-phenylenediamines with aldehydes to form benzimidazole derivatives, offering advantages like shorter reaction times and higher yields over traditional acid-catalyzed methods.[1]

Quantitative Data Summary

Entry	o-Phenylenediamine (B120857)	Aldehyde	Catalyst	Conditions	Yield (%)	Reference
1	1,2-Diaminobenzene	Benzaldehyde	DBDMH (cat.)	EtOH, reflux	High	[1]
2	1,2-Diaminobenzene	4-Chlorobenzaldehyde	DBDMH (cat.)	EtOH, reflux	High	[1]
3	4-Methyl-1,2-diaminobenzene	Benzaldehyde	DBDMH (cat.)	EtOH, reflux	High	[1]

Experimental Protocol: Synthesis of 2-Substituted Benzimidazoles [1]

• Reaction Setup: In a round-bottom flask, dissolve the o-phenylenediamine (1.0 mmol) and the aldehyde (1.0 mmol) in ethanol.

• Catalyst Addition: Add a catalytic amount of DBDMH (e.g., 10 mol%) to the mixture.

• Reaction Conditions: Reflux the reaction mixture with stirring.

• Reaction Monitoring: Monitor the reaction progress by TLC.

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. The product often precipitates and can be collected by filtration. If no precipitate forms, concentrate the solvent under reduced pressure and purify the crude product by recrystallization or column chromatography.

Logical Workflow for Benzimidazole Synthesis

Caption: Logical workflow for benzimidazole synthesis.

DBDMH is a highly effective and versatile reagent for a variety of chemical transformations that are critical in the synthesis of pharmaceutical intermediates. Its applications in bromination, oxidation, and catalysis provide efficient, high-yielding, and often more environmentally friendly alternatives to traditional methods. The protocols provided herein offer a starting point for researchers to incorporate this valuable reagent into their synthetic workflows.

References

• 1. benchchem.com [benchchem.com]
• 2. Recommending DBDMH over the requested brominating agent and contributing toward reduced manufacturing costs for clients – Chemia [chemia.manac-inc.co.jp]
• 3. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. An Efficient Oxidation of Alcohols by Aqueous H2O2 with 1,3-Dibromo-5,5-Dimethylhydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1,3-Dibromo-5,5-Dimethylhydantoin [DBDMH] as an Efficient and Selective Agent for the Oxidation of Thiols to Disulfides in Solution or under Solvent-Free Conditions [organic-chemistry.org]
• 8. Applications of Heterocyclic Compounds in Pharmaceuticals - Reachem [reachemchemicals.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 12. DE69818091T2 - PROCESS FOR THE PREPARATION OF DERIVATIVES OF BROMMETHYL-BIPHENYL COMPOUNDS - Google Patents [patents.google.com]
• 13. Efficient synthesis of an antiviral drug intermediate using an enhanced short-chain dehydrogenase in an aqueous-organic solvent system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. 5-Bromouracil synthesis - chemicalbook [chemicalbook.com]

Application of DBDMH in the Total Synthesis of Natural Products: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a versatile and efficient reagent in organic synthesis, valued for its role as a stable, crystalline, and safe source of electrophilic bromine.[1][2][3] Its reactivity is comparable to N-bromosuccinimide (NBS), but it offers advantages such as higher bromine content by weight and the formation of a less nucleophilic byproduct, 5,5-dimethylhydantoin. These characteristics make DBDMH an attractive choice for various transformations in the synthesis of complex molecules, including bioactive natural products.

This document provides detailed application notes and protocols on the use of DBDMH and related brominating agents in the total synthesis of natural products, with a focus on its application in key bond-forming and functional group manipulation reactions. While direct applications of DBDMH in multi-step total syntheses are not always explicitly detailed in the literature, its utility can be inferred from its known reactivity in transformations that are crucial for the construction of complex molecular architectures. This document will also draw parallels with other brominating agents to illustrate the broader context of electrophilic bromination in natural product synthesis.

Key Applications of Brominating Agents in Natural Product Synthesis

The introduction of bromine into a molecule can serve several strategic purposes in total synthesis:

• As a directing group: A bromine atom can influence the stereochemical outcome of subsequent reactions.

• As a handle for cross-coupling reactions: Bromoarenes and bromovinyl groups are common precursors for the formation of carbon-carbon bonds via reactions such as Suzuki, Stille, and Heck couplings.

• For the formation of heterocyclic systems: Bromination can initiate or facilitate cyclization reactions to form key heterocyclic cores found in many natural products.

• As a precursor to other functional groups: Bromides can be readily converted into other functionalities, such as alcohols, amines, and organometallic reagents.

The following sections will detail specific examples of how bromination has been instrumental in the total synthesis of complex natural products.

Case Study 1: Transannular Aminobromination in the Total Synthesis of (-)-Loline Alkaloids

The loline (B1675033) alkaloids are a family of insecticidal natural products with a unique and strained tricyclic core. The total synthesis of (-)-loline by the Trauner laboratory features a key transannular aminobromination reaction to construct the bicyclic pyrrolizidine (B1209537) skeleton.[1][4][5][6][7][8] While this synthesis utilizes elemental bromine, the principles of this electrophilic addition-cyclization are directly applicable to reactions employing DBDMH.

Experimental Protocol: Transannular Aminobromination

To a solution of the eight-membered cyclic carbamate (B1207046) precursor (1.0 equiv) in methanol (B129727) at -78 °C is added a solution of bromine (1.1 equiv) in methanol dropwise. The reaction mixture is stirred at -78 °C for 30 minutes, after which it is quenched by the addition of a saturated aqueous solution of sodium thiosulfate (B1220275). The mixture is allowed to warm to room temperature and extracted with an organic solvent. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The resulting crude product, a bromopyrrolizidine, is then used in the subsequent step without further purification.

Quantitative Data

Entry	Starting Material	Reagent	Solvent	Temp (°C)	Time (h)	Product	Yield (%)
1	Azidoalcohol precursor	Br₂	MeOH	-78	0.5	Bicyclic Pyrrolizidine	85

Reaction Pathway

Key aminobromination cyclization in the synthesis of (-)-loline.

Case Study 2: Bromoalkene Transformation in the Total Synthesis of (+)-Lyconadin A

The total synthesis of the complex pentacyclic alkaloid (+)-lyconadin A by the Fukuyama laboratory showcases the strategic use of a bromoalkene moiety within a highly fused tetracyclic intermediate.[9][10][11][12] Although the bromine was introduced via a dibromocyclopropanation reaction rather than directly with DBDMH, the subsequent transformation of this bromoalkene is a prime example of how a halogen can be manipulated to advance a synthesis.

Experimental Protocol: Transformation of a Bromoalkene via a Vinylogous Pummerer Rearrangement

To a solution of the tetracyclic bromoalkene (1.0 equiv) in an appropriate solvent is added a thiol (1.2 equiv) and a base (e.g., triethylamine, 1.5 equiv). The reaction is stirred at room temperature until completion. The resulting sulfide (B99878) is then oxidized to the corresponding sulfoxide (B87167) using an oxidant like m-CPBA. The crude sulfoxide is then subjected to Pummerer rearrangement conditions, typically involving treatment with acetic anhydride (B1165640) at elevated temperatures, to furnish the desired α,β-unsaturated ketone.

Quantitative Data

Entry	Starting Material	Key Transformation	Product	Overall Yield (%)
1	Tetracyclic Bromoalkene	Vinylogous Pummerer Rearrangement	α,β-Unsaturated Ketone	65 (over 3 steps)

Experimental Workflow

Workflow for the transformation of a bromoalkene intermediate.

General Protocols for DBDMH-Mediated Reactions Relevant to Natural Product Synthesis

While the above case studies illustrate the strategic use of brominated intermediates, the following are general protocols for reactions where DBDMH is a commonly used and effective reagent. These transformations are frequently employed in the synthesis of complex molecules.

Protocol 1: α-Bromination of Ketones

α-Bromo ketones are valuable intermediates for the introduction of nitrogen, oxygen, and carbon nucleophiles, and for the construction of various heterocyclic systems.

Experimental Procedure:

• To a solution of the ketone (1.0 equiv) in a suitable solvent (e.g., dichloromethane (B109758), ethyl acetate, or acetic acid) is added DBDMH (0.5-1.1 equiv).

• The reaction mixture is stirred at room temperature or heated gently until the starting material is consumed (monitored by TLC or GC-MS).

• Upon completion, the reaction is quenched with a saturated aqueous solution of sodium thiosulfate.

• The aqueous layer is extracted with an organic solvent, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization.

Protocol 2: Bromination of Aromatic and Heteroaromatic Compounds

The introduction of a bromine atom onto an aromatic or heteroaromatic ring is a common strategy to enable further functionalization through cross-coupling reactions.

Experimental Procedure:

• To a solution of the aromatic or heteroaromatic substrate (1.0 equiv) in a solvent such as dichloromethane or acetonitrile (B52724) is added DBDMH (1.0-1.2 equiv).

• For less reactive substrates, a catalytic amount of a Lewis or Brønsted acid may be required.

• The reaction is stirred at room temperature or heated until completion.

• Work-up is similar to the α-bromination of ketones, involving quenching with sodium thiosulfate and extraction.

Protocol 3: Oxidative Cyclization

DBDMH can act as an oxidant to initiate cyclization reactions, for example, in the formation of tetrahydrofurans from 1,5-dienes.

Experimental Procedure:

• To a solution of the diene (1.0 equiv) in a solvent mixture, often containing water (e.g., acetone/water or THF/water), is added DBDMH (1.1-1.5 equiv).

• The reaction is stirred at room temperature until the starting material is consumed.

• The reaction is quenched with a saturated aqueous solution of sodium thiosulfate.

• The product is extracted with an organic solvent, and the combined organic layers are dried and concentrated.

• Purification is typically achieved by column chromatography.

Conclusion

DBDMH is a powerful and versatile reagent in organic synthesis with significant potential for application in the total synthesis of natural products. Its ability to serve as a mild and selective brominating agent and oxidant makes it a valuable tool for the construction of complex molecular architectures. The protocols and case studies presented here provide a foundation for researchers to incorporate DBDMH and related bromination strategies into their synthetic endeavors, facilitating the efficient and elegant synthesis of bioactive natural products. The continued exploration of DBDMH's reactivity is expected to further expand its role in this challenging and important field.

References

• 1. Concise total synthesis of (+)-lyconadin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 4. An efficient synthesis of loline alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Total Synthesis of Loline by Trauner [organic-chemistry.org]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. researchgate.net [researchgate.net]
• 8. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 9. scispace.com [scispace.com]
• 10. Total syntheses of lyconadins A-C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the One-Pot Synthesis of Dihydropyrimidinones using DBDMH

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the efficient one-pot synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) and their thione analogs using 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) as a catalyst. This method, a modification of the Biginelli reaction, offers several advantages, including high yields, short reaction times, and solvent-free conditions, making it an attractive approach for the synthesis of this important class of heterocyclic compounds.[1] DHPMs are of significant interest in medicinal chemistry due to their diverse pharmacological activities, including antiviral, antitumor, antibacterial, and anti-inflammatory properties.

I. Overview and Advantages

The Biginelli reaction is a one-pot cyclocondensation of an aldehyde, a β-ketoester (such as ethyl acetoacetate), and urea (B33335) or thiourea.[2][3] While the classical reaction often requires harsh acidic conditions and long reaction times, leading to moderate yields, the use of DBDMH as a catalyst under microwave irradiation provides a more efficient and environmentally friendly alternative.[1]

Key Advantages of the DBDMH-Catalyzed Method:

• High Efficiency: The protocol consistently delivers high yields of the desired dihydropyrimidinone products.[1]

• Rapid Reactions: The use of microwave irradiation significantly reduces reaction times.[1]

• Solvent-Free Conditions: This method is environmentally friendly, avoiding the use of volatile and often toxic organic solvents.[1]

• Cost-Effective: DBDMH is an inexpensive and commercially available reagent.[1]

• Simple Work-up: The isolation of the product is straightforward, typically involving simple filtration and recrystallization.

II. Experimental Data

The DBDMH-catalyzed one-pot synthesis of dihydropyrimidinones has been successfully applied to a variety of aromatic and aliphatic aldehydes. The following table summarizes the reaction conditions and yields for a range of substrates.

Table 1: Synthesis of Dihydropyrimidinones using DBDMH under Microwave Irradiation [1]

Entry	Aldehyde	β-Ketoester	(Thio)urea	Time (min)	Power (W)	Yield (%)
1	Benzaldehyde	Ethyl acetoacetate (B1235776)	Urea	3	450	92
2	4-Chlorobenzaldehyde (B46862)	Ethyl acetoacetate	Urea	2.5	450	95
3	4-Methylbenzaldehyde	Ethyl acetoacetate	Urea	3	450	90
4	4-Methoxybenzaldehyde	Ethyl acetoacetate	Urea	3.5	450	88
5	4-Nitrobenzaldehyde	Ethyl acetoacetate	Urea	2	450	98
6	3-Nitrobenzaldehyde	Ethyl acetoacetate	Urea	2	450	96
7	Cinnamaldehyde	Ethyl acetoacetate	Urea	4	450	85
8	Propanal	Ethyl acetoacetate	Urea	5	300	75
9	Butanal	Ethyl acetoacetate	Urea	5	300	78
10	Benzaldehyde	Ethyl acetoacetate	Thiourea	3	450	90
11	4-Chlorobenzaldehyde	Ethyl acetoacetate	Thiourea	2.5	450	94

III. Experimental Protocols

This section provides a detailed, step-by-step procedure for the synthesis of 4-(4-chlorophenyl)-5-ethoxycarbonyl-6-methyl-3,4-dihydropyrimidin-2(1H)-one as a representative example.

Materials:

• 4-Chlorobenzaldehyde

• Ethyl acetoacetate

• Urea

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Ethanol (B145695)

• Microwave reactor

• Standard laboratory glassware

Procedure:

• In a microwave-transparent vessel, combine 4-chlorobenzaldehyde (1 mmol), ethyl acetoacetate (1 mmol), urea (1.5 mmol), and DBDMH (0.25 mmol).

• Mix the components thoroughly using a glass rod.

• Place the vessel in the microwave reactor and irradiate the mixture at 450 W for 2.5 minutes.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• After completion of the reaction, cool the vessel to room temperature.

• Add cold water to the reaction mixture and stir.

• Collect the solid product by filtration.

• Wash the solid with cold water.

• Recrystallize the crude product from ethanol to obtain the pure dihydropyrimidinone.

• Dry the purified product in a vacuum oven.

Characterization:

The structure and purity of the synthesized compounds can be confirmed by standard analytical techniques such as melting point determination, FT-IR, ¹H NMR, and ¹³C NMR spectroscopy.

IV. Visualizations

Diagram 1: Experimental Workflow

Caption: Experimental workflow for the one-pot synthesis of dihydropyrimidinones using DBDMH.

Diagram 2: Proposed Catalytic Cycle

Caption: Proposed mechanism for the DBDMH-catalyzed Biginelli reaction.

Disclaimer: The provided protocols and data are for informational purposes only and should be used by qualified professionals in a laboratory setting. Appropriate safety precautions should be taken when handling all chemicals.

References

• 1. researchgate.net [researchgate.net]
• 2. An Efficient One-Pot Synthesis of Dihydropyrimidinones Under Solvent-Free Conditions – Oriental Journal of Chemistry [orientjchem.org]
• 3. Biginelli reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Functionalization of Polymers Using 1,3-Dibromo-5,5-dimethylhydantoin

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive overview of the potential use of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) for the functionalization of polymers. While DBDMH is a well-established reagent for the bromination of small organic molecules, its application in polymer chemistry is not widely documented. This document outlines theoretical pathways for polymer functionalization using DBDMH, including direct bromination for subsequent "grafting onto" modifications and initiation of "grafting from" polymerizations. Detailed protocols for general polymer functionalization techniques that could potentially be adapted for use with DBDMH are provided, along with representative data from analogous, well-established methods. The aim is to equip researchers with the foundational knowledge and experimental frameworks to explore DBDMH as a novel reagent in polymer modification and the development of advanced materials for drug delivery and other applications.

Introduction to 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a stable, crystalline solid that serves as a convenient and efficient source of bromine for various chemical transformations.[1][2] It is widely recognized as an alternative to other N-bromo reagents like N-bromosuccinimide (NBS).[1] The reactivity of DBDMH is centered around the N-Br bond, which can undergo homolytic cleavage to generate bromine radicals or serve as a source of electrophilic bromine.[1]

Key Properties of DBDMH:

• Appearance: White to off-white crystalline powder[3]

• Molecular Formula: C₅H₆Br₂N₂O₂

• Molecular Weight: 285.92 g/mol [3]

• Solubility: Soluble in many organic solvents such as chloroform, THF, and DMF.[3][4]

DBDMH is known to be effective for:

• Electrophilic Aromatic Bromination: Particularly for electron-rich aromatic compounds.

• Radical Bromination: At allylic and benzylic positions, often in the presence of a radical initiator.

• Oxidation Reactions: For example, the oxidation of thiols to disulfides.[2]

Given its ability to generate both bromine radicals and electrophilic bromine, DBDMH presents a theoretical potential for the functionalization of polymers through two main strategies: creating reactive bromine sites on the polymer backbone for subsequent modifications ("grafting onto") or initiating the growth of polymer chains directly from the backbone ("grafting from").

Theoretical Application: "Grafting Onto" via Polymer Bromination with DBDMH

The "grafting onto" approach involves the synthesis of a polymer with reactive sites along its backbone, followed by the attachment of pre-formed polymer chains with complementary end groups. DBDMH could be used to introduce bromine atoms onto a polymer backbone, which can then serve as electrophilic sites for nucleophilic substitution or as precursors for other reactive functionalities.

Proposed Reaction Pathway

A polymer with benzylic protons, such as polystyrene, could be brominated using DBDMH under radical conditions. The resulting brominated polymer can then be reacted with a pre-formed polymer chain containing a nucleophilic end-group, such as a hydroxyl-terminated polymer (e.g., polyethylene (B3416737) glycol), in the presence of a base.

Figure 1: Theoretical "grafting onto" workflow using DBDMH.

Generic Experimental Protocol for Polymer Bromination

While a specific protocol for DBDMH is not available, the following generic protocol for the bromination of polystyrene using N-bromosuccinimide (NBS) can be adapted. Researchers should perform small-scale optimization of reaction conditions when using DBDMH.

Materials:

• Polystyrene (e.g., Mₙ = 50,000 g/mol )

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) or N-bromosuccinimide (NBS)

• 2,2'-Azobis(2-methylpropionitrile) (AIBN) or Benzoyl Peroxide (BPO)

• Anhydrous solvent (e.g., chlorobenzene, carbon tetrachloride)

• Methanol (B129727)

• Drying agent (e.g., anhydrous MgSO₄)

Procedure:

• Dissolve polystyrene (1.0 g) in the chosen anhydrous solvent (20 mL) in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Add DBDMH (or NBS) in a desired molar ratio relative to the styrene (B11656) monomer units (e.g., 0.1 to 0.5 equivalents).

• Add a catalytic amount of AIBN (or BPO) (e.g., 2-5 mol% relative to the brominating agent).

• Heat the reaction mixture to reflux (e.g., 80-130 °C depending on the solvent and initiator) and stir for a specified time (e.g., 4-24 hours).

• Monitor the reaction progress by taking small aliquots and analyzing by ¹H NMR to determine the degree of bromination.

• After cooling to room temperature, precipitate the polymer by slowly adding the reaction mixture to a large excess of methanol.

• Filter the precipitated polymer and wash thoroughly with methanol to remove unreacted reagents and byproducts.

• Redissolve the polymer in a minimal amount of a suitable solvent (e.g., THF) and re-precipitate into methanol.

• Dry the purified brominated polymer in a vacuum oven at a moderate temperature (e.g., 40-50 °C) to a constant weight.

Characterization and Expected Data

The degree of bromination can be quantified using ¹H NMR spectroscopy by comparing the integration of the aromatic protons to the newly formed benzylic C-H proton signal. Other characterization techniques include FTIR (appearance of C-Br stretching) and Gel Permeation Chromatography (GPC) to assess changes in molecular weight and polydispersity.

Table 1: Representative Data for Polystyrene Bromination with NBS *

Entry	NBS/Styrene ratio	Reaction Time (h)	Degree of Bromination (%)	Mₙ ( g/mol )	PDI
1	0.1	6	8	51,000	1.12
2	0.2	6	15	52,500	1.15
3	0.5	12	35	55,000	1.21

*Data is illustrative and based on typical results reported in the literature for NBS. Actual results may vary.

Theoretical Application: "Grafting From" Initiated by DBDMH

In the "grafting from" approach, initiator sites are created on the polymer backbone, and new polymer chains are grown from these sites. DBDMH, upon thermal or photochemical decomposition, can generate radicals that could abstract protons from a polymer backbone, creating macro-radicals that initiate the polymerization of a second monomer.

Proposed Reaction Pathway

A polymer with abstractable protons (e.g., polypropylene) can be treated with DBDMH in the presence of a vinyl monomer (e.g., methyl methacrylate). The DBDMH-derived radicals abstract hydrogen from the polypropylene (B1209903) backbone, creating macro-radicals that initiate the polymerization of methyl methacrylate, resulting in a graft copolymer.

Figure 2: Theoretical "grafting from" workflow initiated by DBDMH.

Generic Experimental Protocol for "Grafting From" Polymerization

The following is a generic protocol for free-radical graft polymerization from a polymer backbone using a conventional radical initiator, which could be adapted for DBDMH.

Materials:

• Backbone polymer (e.g., polypropylene, polyethylene)

• Vinyl monomer (e.g., methyl methacrylate, styrene), inhibitor removed

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) or a conventional radical initiator (e.g., benzoyl peroxide)

• Solvent (if not a melt process), e.g., chlorobenzene, xylene

• Precipitating solvent (e.g., methanol, acetone)

Procedure:

• In a reaction vessel, dissolve or suspend the backbone polymer (e.g., 1.0 g) in the chosen solvent (e.g., 20 mL). For melt grafting, the polymer is heated above its melting temperature in a suitable mixer.

• Add the vinyl monomer (e.g., 5.0 g) and DBDMH (or other initiator) in the desired concentration (e.g., 0.1-1.0 wt% relative to the monomer).

• De-gas the mixture by several freeze-pump-thaw cycles or by bubbling with an inert gas (e.g., nitrogen, argon).

• Heat the reaction mixture to the desired temperature (e.g., 80-140 °C) with vigorous stirring to initiate polymerization.

• Allow the reaction to proceed for a set time (e.g., 1-8 hours).

• Cool the reaction mixture and precipitate the product into a large excess of a non-solvent for the graft copolymer but a solvent for the homopolymer of the grafted monomer (e.g., acetone (B3395972) for PP-g-PMMA to remove PMMA homopolymer).

• Filter the crude graft copolymer and wash it extensively with the precipitating solvent to remove any unreacted monomer and homopolymer. Soxhlet extraction is often used for thorough purification.

• Dry the purified graft copolymer in a vacuum oven to a constant weight.

Characterization and Expected Data

The success of the grafting reaction can be confirmed by spectroscopic methods (FTIR, NMR) showing the presence of characteristic peaks from both the backbone and the grafted polymer. The grafting efficiency and grafting percentage can be determined by gravimetric analysis after purification. GPC can be used to observe the increase in molecular weight compared to the original backbone polymer.

Table 2: Representative Data for Melt Grafting of Maleic Anhydride (B1165640) onto Polypropylene *

Entry	Initiator Conc. (wt%)	Monomer Conc. (wt%)	Grafting Degree (%)	MFI (g/10 min)
1	0.05	2	0.8	35
2	0.10	2	1.2	45
3	0.10	4	1.8	52

*Data is illustrative and based on typical results for peroxide-initiated grafting of maleic anhydride onto polypropylene. MFI (Melt Flow Index) is an indicator of molecular weight changes. An increase in MFI suggests chain scission, a common side reaction.

Safety and Handling

DBDMH is a strong oxidizing agent and a source of bromine. It should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All reactions should be conducted in a well-ventilated fume hood. Avoid contact with skin and eyes, and inhalation of dust. Consult the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

While 1,3-Dibromo-5,5-dimethylhydantoin is a versatile brominating agent, its application in the direct functionalization of polymers is not yet well-established in the scientific literature. The theoretical pathways and generic protocols provided herein offer a starting point for researchers interested in exploring this potential application. Significant optimization and characterization would be required to develop robust and reproducible methods for using DBDMH in polymer modification. The provided protocols for analogous, well-documented systems serve as a valuable guide for designing such experiments.

References

• 1. 1,3-Dibromo-5,5-dimethylhydantoin as a Precatalyst for Activation of Carbonyl Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]
• 3. bloomtechz.com [bloomtechz.com]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Flow Chemistry Applications of 1,3-Dibromo-5,5-dimethylhydantoin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) in flow chemistry. DBDMH is a versatile, stable, and cost-effective reagent for a variety of chemical transformations, offering significant advantages in continuous flow settings, particularly in the context of drug discovery and development. Its applications as a brominating agent, an oxidizing agent, and in rearrangement reactions are highlighted below with specific experimental protocols and quantitative data.

Benzylic Bromination in Continuous Flow

The selective bromination of benzylic positions is a crucial transformation in the synthesis of many pharmaceutical intermediates. In a continuous flow setup, the use of DBDMH allows for precise control over reaction conditions, enhancing safety and selectivity, especially in photochemical reactions.

Application Note:

A notable application of DBDMH in flow chemistry is the visible-light-induced benzylic bromination in the manufacturing process of Belzutifan, an anticancer agent.[1] This method utilizes a plug flow reactor irradiated with LED panels, demonstrating the scalability and efficiency of continuous processing. The reaction proceeds via a radical mechanism, where DBDMH serves as a bromine reservoir.[1][2] The buffering effect of DBDMH is also crucial as it traps the HBr byproduct, preventing acid-sensitive functional groups from decomposing.[1]

Quantitative Data:

Substrate	DBDMH (equiv.)	Solvent	Concentration (Substrate)	Residence Time (min)	Temperature (°C)	Yield (%)	Reference
Belzutifan Intermediate 1	1.05	MeCN	0.12 M	20	10	>95 (LCAP)	[1]

Experimental Protocol:

Continuous Flow Visible-Light-Induced Benzylic Bromination

This protocol is adapted from the manufacturing process development for Belzutifan.[1]

Materials:

• Belzutifan Intermediate 1

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Citric acid monohydrate

• Acetonitrile (B52724) (MeCN)

• Syringe pumps

• Plug flow reactor (e.g., 890 mL) with a jacket for temperature control

• LED panels (e.g., 150W or 300W)

• Back-pressure regulator

• Collection vessel

Procedure:

• Prepare a solution of the Belzutifan intermediate (1.0 equiv., e.g., 50 g scale) and citric acid monohydrate (5 mol %) in acetonitrile (e.g., 20 volumes).

• Prepare a solution of DBDMH (1.05 equiv.) in acetonitrile.

• Set up the continuous flow system by connecting the syringe pumps to a T-mixer, followed by the plug flow reactor. The reactor outlet is connected to a back-pressure regulator and then to a collection vessel.

• Position the LED panels next to the plug flow reactor to ensure even irradiation.

• Set the jacket temperature of the reactor to 10 °C.

• Pump the solution of the substrate and the solution of DBDMH into the T-mixer at flow rates calculated to achieve the desired residence time (e.g., 20 minutes) in the 890 mL reactor.

• Irradiate the reactor with the LED panels.

• Collect the reaction mixture from the outlet. The product formation can be monitored by in-line analytics or by analyzing collected samples (e.g., by LC-MS).

• The collected stream can be directly quenched and used in a subsequent oxidation step without isolation of the brominated product.[1]

Diagrams:

Caption: Workflow for continuous benzylic bromination.

Caption: Simplified radical mechanism for benzylic bromination.

Oxidation of Secondary Alcohols in Continuous Flow

DBDMH is an effective oxidizing agent for the conversion of secondary alcohols to ketones. While many published procedures are for batch processes, the principles can be readily adapted to a continuous flow setup, offering advantages in temperature control and safety.

Application Note:

The oxidation of secondary alcohols using DBDMH can be performed under solvent-free conditions or in various solvents.[3] In a continuous flow adaptation, a solution of the alcohol and DBDMH would be pumped through a heated reactor coil. The short residence times and excellent heat transfer in a flow reactor can lead to higher selectivity and yields compared to batch reactions.

Quantitative Data (from Batch Reactions, adaptable to Flow):

Substrate (Secondary Alcohol)	DBDMH (equiv.)	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
1-Phenylethanol	1.0	Solvent-free	70-80	30	95
Cyclohexanol	1.0	Solvent-free	70-80	45	92
Benzhydrol	1.0	Solvent-free	70-80	15	98
4-Methylcyclohexanol	1.5	Solvent-free	70-80	60	90

Experimental Protocol (Adapted for Continuous Flow):

Continuous Flow Oxidation of a Secondary Alcohol

This protocol is an adaptation of a solvent-free batch procedure.

Materials:

• Secondary alcohol

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Suitable solvent (e.g., acetonitrile, ethyl acetate)

• Syringe pump

• Heated reactor coil (e.g., PFA or stainless steel)

• Back-pressure regulator

• Collection vessel

Procedure:

• Prepare a homogeneous solution of the secondary alcohol (1.0 equiv.) and DBDMH (1.0-1.5 equiv.) in a suitable solvent. The concentration should be optimized to ensure all components remain in solution at the reaction temperature.

• Set up the continuous flow system with the syringe pump connected to the heated reactor coil, followed by the back-pressure regulator and collection vessel.

• Heat the reactor coil to the desired temperature (e.g., 70-80 °C).

• Pump the reaction mixture through the heated coil at a flow rate calculated to achieve the desired residence time (e.g., starting with a residence time comparable to the batch reaction time and optimizing from there).

• Collect the product stream. The 5,5-dimethylhydantoin (B190458) byproduct may precipitate upon cooling and can be removed by filtration.

• The collected solution can be further purified by standard methods such as extraction and chromatography.

Diagrams:

Caption: Workflow for continuous oxidation of alcohols.

Hofmann Rearrangement in Continuous Flow

The Hofmann rearrangement is a classic reaction for the conversion of primary amides to primary amines with one less carbon atom. The use of N-bromo reagents like DBDMH in a continuous flow setup can offer better control over this often exothermic reaction, leading to improved yields and safety.

Application Note:

Quantitative Data (from a related Flow Process):

Substrate	Reagent	Base	Solvent System	Residence Time (s)	Temperature (°C)	Yield (%)	Reference
Salicylamide (B354443)	TCCA	NaOH (aq)	EtOAc / H₂O	30	22	95

Experimental Protocol (Adapted for DBDMH):

Continuous Flow Hofmann Rearrangement

This protocol is adapted from a continuous-flow procedure using TCCA and is proposed for DBDMH.

Materials:

• Primary amide

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Sodium hydroxide (B78521) (NaOH)

• Suitable organic solvent (e.g., Ethyl Acetate - EtOAc)

• Deionized water

• Multiple syringe or peristaltic pumps

• Mixing units (T- or Y-mixers)

• Reactor coil (e.g., FEP tubing)

• Quenching solution (e.g., aqueous HCl)

• Collection vessel with a separation unit (e.g., separatory funnel)

Procedure:

• Prepare the following solutions:

  • A solution of the primary amide in aqueous NaOH (e.g., 1.5 M amide in 6 M NaOH).

  • A solution of DBDMH in a suitable organic solvent (e.g., EtOAc). The concentration should be chosen to provide the desired stoichiometry.

• Set up a multi-pump flow system. For a two-pump system, one pump delivers the amide/NaOH solution and the other delivers the DBDMH solution. These streams are combined in a mixer before entering the reactor coil.

• The reactor coil is maintained at a controlled temperature (e.g., 22 °C).

• Pump the reagent solutions at flow rates calculated to achieve the desired residence time (e.g., 30 seconds).

• The biphasic reaction mixture exiting the reactor is quenched by introducing a stream of aqueous acid (e.g., 2 M HCl) via a third pump and another mixer.

• The quenched mixture is collected in a vessel where the organic and aqueous phases can be separated.

• The organic phase is collected, and the product is isolated by solvent evaporation and further purification if necessary.

Diagrams:

Caption: Workflow for continuous Hofmann rearrangement.

Caption: Simplified mechanism of the Hofmann rearrangement.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. 2024.sci-hub.se [2024.sci-hub.se]

Technical Notes & Optimization

preventing di-bromination in DBDMH reactions

Welcome to the technical support center for 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) reactions. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on utilizing DBDMH, with a specific focus on preventing di-bromination and other side reactions.

Troubleshooting Guide: Preventing Di-bromination

Over-bromination is a common issue when the desired outcome is a mono-substituted product. This guide provides potential causes and solutions to achieve higher selectivity in your experiments.

Issue	Potential Cause	Troubleshooting Steps & Solutions
Formation of Di- or Poly-brominated Products	Incorrect Stoichiometry	DBDMH contains two bromine atoms. For mono-bromination, the stoichiometry should be carefully controlled to 0.50–0.55 mole equivalents of DBDMH per 1 mole of substrate.[1] Using a slight molar excess of the substrate can also favor the mono-brominated product.[1]
High Substrate Reactivity	Highly activated aromatic compounds, such as phenols, can react rapidly and lead to multiple brominations.[1] To improve selectivity, consider lowering the reaction temperature to decrease the reaction rate.[1][2]
Inappropriate Solvent	The solvent can significantly influence reactivity. For selective bromination of phenols, non-polar solvents like chloroform (B151607) are often effective.[1][3] For other substrates, a solvent screen may be necessary to find the optimal conditions. In some cases, solvents like DMF have resulted in poor yields.[3]
Mode of Reagent Addition	For sensitive substrates, adding the solid DBDMH in portions can provide better control and prevent the formation of di-bromo derivatives.[1] However, for some phenols, adding DBDMH all at once has been shown to give higher yields of the mono-brominated product, so it is advisable to perform a small-scale test to determine the best method for your specific substrate.[1][3]
Presence of Unintended Catalysts	Trace amounts of acidic or basic impurities in glassware or reagents can catalyze over-bromination.[1] Ensure all glassware is clean and dry, and use high-purity solvents and reagents.
Incorrect Catalyst Choice	The choice of catalyst can determine the reaction pathway. For benzylic brominations, Lewis acids like Zirconium(IV) chloride (ZrCl₄) can effectively catalyze the reaction via a radical pathway.[4] In contrast, Brønsted acids tend to promote electrophilic substitution on the aromatic ring.[4]

Frequently Asked Questions (FAQs)

Q1: What is the key to achieving selective mono-bromination with DBDMH?

The primary factor for achieving selective mono-bromination is the precise control of stoichiometry.[1] Since DBDMH has two reactive bromine atoms, using 0.5 to 0.55 equivalents of DBDMH for every equivalent of your starting material is the recommended starting point.[1] Other critical factors include reaction temperature, solvent choice, and the method of addition.[1]

Q2: How can I selectively achieve ortho-mono-bromination of a phenol (B47542)?

A simple and effective method for the ortho-monobromination of phenols involves adding 0.50-0.52 mole equivalents of solid DBDMH to a solution of the phenol in a non-polar solvent like chloroform at room temperature.[1][3]

Q3: What conditions favor selective benzylic bromination over aromatic ring bromination?

Benzylic bromination with DBDMH proceeds through a radical chain mechanism.[5][6] To favor this pathway, the reaction can be initiated using a radical initiator (e.g., AIBN) or by photo-irradiation.[1][5] The use of a Lewis acid catalyst, such as ZrCl₄, has also been shown to promote benzylic bromination selectively over aromatic ring substitution.[4] Conversely, Brønsted acids tend to activate DBDMH for electrophilic aromatic bromination.[4]

Q4: How can I monitor the progress of my DBDMH bromination reaction?

Reaction progress can be monitored using standard techniques such as:

• Thin-Layer Chromatography (TLC): To observe the consumption of starting material and the formation of the product.

• Gas Chromatography (GC) or Liquid Chromatography-Mass Spectrometry (LC-MS): For quantitative analysis of the reaction mixture.

• Visual Indication: In some reactions, particularly with phenols, the disappearance of a red or deep brown color can indicate the consumption of the starting material.[1][7]

Q5: What is a standard work-up procedure for a reaction involving DBDMH?

A typical work-up procedure involves quenching any excess brominating agent, followed by extraction and purification.[1][8]

• Quench: Add a 10% aqueous solution of a reducing agent, such as sodium hydrosulfite (Na₂S₂O₄) or sodium thiosulfate (B1220275) (Na₂S₂O₃), and stir for 5-10 minutes.[1][7]

• Extract: If applicable, separate the organic layer. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).[8]

• Wash & Dry: Combine the organic layers and wash with water and/or brine. Dry the organic layer over an anhydrous salt like MgSO₄ or Na₂SO₄.[1]

• Purify: Concentrate the solution under reduced pressure and purify the crude product, typically by flash chromatography on silica (B1680970) gel.[1][7]

Data Presentation

Table 1: Example Conditions for Selective Mono-bromination using DBDMH

Substrate Type	Target Position	Catalyst/Initiator	Solvent	DBDMH (equiv.)	Temp.	Yield (%)	Reference
Phenol	ortho	None	Chloroform	0.50 - 0.52	Room Temp.	~93%	[3]
4-Methylphenol	ortho	None	Chloroform	0.52	Room Temp.	98%	[3]
Toluene (B28343)	Benzylic	ZrCl₄ (10 mol%)	Dichloromethane (B109758)	0.5	Room Temp.	>99%	[4]
Ethylbenzene	Benzylic	ZrCl₄ (10 mol%)	Dichloromethane	0.5	Room Temp.	98%	[4]
Toluene	Aromatic Ring	Triflic Acid (10 mol%)	Dichloromethane	0.5	Room Temp.	98% (o/p mix)	[4]

Experimental Protocols

Protocol 1: Ortho-monobromination of a Phenolic Substrate

This protocol describes a general procedure for the selective ortho-bromination of phenols.[1][3]

• Reaction Setup: Dissolve the phenolic substrate (1.0 mmol) in chloroform (5-7 mL) in a round-bottom flask at room temperature.

• Reagent Addition: Add solid DBDMH (0.50-0.52 mmol, 0.50-0.52 mole equivalents) to the solution. The reagent can be added in one portion or portion-wise while monitoring the reaction.[1][3]

• Reaction Monitoring: Stir the mixture at room temperature. The reaction can be monitored by TLC until the starting material is consumed.

• Work-up: Upon completion, add a 10% aqueous sodium hydrosulfite solution to the reaction mixture and stir for 5 minutes to quench excess DBDMH.[1]

• Extraction & Drying: Separate the organic layer, dry it over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash chromatography on silica gel to obtain the pure ortho-monobrominated phenol.[1]

Protocol 2: Lewis Acid Catalyzed Benzylic Bromination of Toluene

This protocol is adapted from a procedure for selective benzylic bromination using a Lewis acid catalyst.[4]

• Reaction Setup: To a suspension of zirconium(IV) chloride (ZrCl₄, 0.1 mmol) in dichloromethane (4 mL), add toluene (4 mmol).

• Reagent Addition: Add DBDMH (2 mmol, providing 4 mmol of Br) to the mixture at room temperature.

• Reaction Conditions: Stir the mixture at room temperature under ambient light. The reaction progress should be monitored by GC-MS or TLC.

• Work-up: After the reaction is complete, quench with a saturated aqueous solution of Na₂S₂O₃.

• Extraction & Drying: Extract the product with dichloromethane. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The resulting crude product can be further purified by column chromatography if necessary.

Visualizations

Caption: Troubleshooting flowchart for preventing di-bromination. (Within 100 characters)

Caption: General experimental workflow for selective mono-bromination. (Within 100 characters)

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 4. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Work-up Procedures for 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the work-up of reactions involving 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH).

Frequently Asked Questions (FAQs)

Q1: What is the standard work-up procedure for a reaction involving DBDMH?

A typical work-up procedure involves quenching any unreacted DBDMH, removing the 5,5-dimethylhydantoin (B190458) (DMH) byproduct, and purifying the desired product. The general steps are:

• Quenching: The reaction mixture is treated with an aqueous solution of a reducing agent to neutralize any excess DBDMH.

• Aqueous Wash: The mixture is washed with water or brine to remove the water-soluble 5,5-dimethylhydantoin byproduct and other inorganic salts.

• Extraction: The desired product is extracted into an organic solvent.

• Drying: The organic layer is dried over an anhydrous salt like sodium sulfate (B86663) or magnesium sulfate.

• Solvent Removal: The solvent is removed under reduced pressure.

• Purification: The crude product is purified, typically by recrystallization or column chromatography.[1]

Q2: How do I quench the excess DBDMH in my reaction?

Excess DBDMH can be quenched by adding an aqueous solution of a reducing agent. Common quenching agents include:

• Sodium bisulfite (NaHSO₃)

• Sodium thiosulfate (B1220275) (Na₂S₂O₃)

• Sodium sulfite (B76179) (Na₂SO₃)

• Sodium hydrosulfite (Na₂S₂O₄)[1]

The quenching process is often exothermic, so the quenching agent should be added slowly while monitoring the temperature of the reaction mixture.

Q3: The 5,5-dimethylhydantoin (DMH) byproduct is difficult to remove. What are its solubility properties?

5,5-dimethylhydantoin (DMH) is highly soluble in hot water and has considerable solubility in cold water.[2] It is also soluble in various organic solvents. Understanding its solubility is key to its removal. The solubility of DMH in several common solvents is summarized in the table below.

Data Presentation

Table 1: Solubility of 5,5-Dimethylhydantoin (DMH) in Various Solvents at Different Temperatures

Solvent	Molar Mass ( g/mol )	Solubility ( g/100g solvent) at 283.15 K (10 °C)	Solubility ( g/100g solvent) at 323.15 K (50 °C)
Water	18.02	1.45	4.11
Methanol	32.04	19.34	40.58
Ethanol	46.07	11.53	24.38
1-Propanol	60.10	6.53	14.12
Isopropyl alcohol	60.10	6.94	15.23
1-Butanol	74.12	4.76	10.55
Isobutyl alcohol	74.12	4.89	10.98
2-Butanol	74.12	7.51	16.89
1-Pentanol	88.15	3.42	7.93
Ethyl acetate	88.11	0.89	2.54
Propyl acetate	102.13	0.65	1.89
Acetonitrile	41.05	1.12	2.98

Data calculated from mole fraction data reported in J. Chem. Eng. Data 2020, 65, 2, 829–837.

Troubleshooting Guides

Issue 1: The isolated product is colored (yellow or brown).

Question: After the work-up, my product has a persistent yellow or brown color. What causes this and how can I remove it?

Answer:

A colored product often indicates the presence of residual bromine or other colored impurities. Here are several methods to decolorize your product:

• Thorough Quenching: Ensure that all excess DBDMH has been quenched. You can test for the presence of unreacted bromine by adding a drop of the reaction mixture to a starch-iodide paper; a blue-black color indicates the presence of an oxidizing agent.

• Washing with a Reducing Agent: Wash the crude product with an aqueous solution of sodium bisulfite or sodium thiosulfate during the work-up.[3]

• Recrystallization: Recrystallization is a highly effective method for removing colored impurities. Choose a solvent in which your product is highly soluble at elevated temperatures and poorly soluble at room temperature.

• Activated Carbon Treatment: During recrystallization, you can add a small amount of activated carbon to the hot solution to adsorb colored impurities. The carbon is then removed by hot filtration. Be aware that activated carbon can also adsorb some of your product, so use it sparingly.

Issue 2: The reaction yield is lower than expected.

Question: I am consistently getting low yields for my DBDMH reaction. What are the potential causes and how can I improve the yield?

Answer:

Low yields can result from a variety of factors, from reaction conditions to work-up procedures. Consider the following points to troubleshoot low yields:

• Incomplete Reaction: Monitor the reaction progress using an appropriate technique (e.g., TLC, GC, NMR) to ensure it has gone to completion before starting the work-up.

• Sub-optimal Reaction Conditions: The choice of solvent, temperature, and reaction time can significantly impact the yield. Consult literature for the optimal conditions for your specific transformation.

• Product Loss During Work-up:

  • Emulsion Formation: Emulsions during aqueous extraction can lead to significant product loss. To break emulsions, try adding brine or filtering the mixture through a pad of celite.

  • Precipitation of Product: If your product has low solubility in the extraction solvent, it may precipitate out during the work-up. Ensure you are using a sufficient volume of solvent.

  • Incomplete Extraction: Perform multiple extractions with the organic solvent to ensure all of the product is transferred from the aqueous layer.

• Product Decomposition: Some products may be sensitive to the work-up conditions (e.g., acidic or basic washes). If you suspect your product is degrading, consider a milder work-up procedure.

Experimental Protocols

Protocol 1: General Work-up Procedure for a DBDMH Reaction

• Cool the Reaction Mixture: Once the reaction is complete, cool the mixture to room temperature. If the reaction was performed at an elevated temperature, cool it in an ice bath.

• Quench Excess DBDMH: Slowly add a saturated aqueous solution of sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃) with stirring until the color of bromine disappears.

• Phase Separation: If the reaction was performed in a water-immiscible solvent, transfer the mixture to a separatory funnel. Add deionized water and shake. Separate the organic layer.

• Aqueous Wash: Wash the organic layer sequentially with deionized water and then with brine. This helps to remove the 5,5-dimethylhydantoin byproduct.

• Drying: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography.

Protocol 2: Removal of 5,5-Dimethylhydantoin by Recrystallization from Water

This protocol is suitable if the desired product is insoluble in water.

• Isolate the Crude Product: After quenching the reaction, filter the precipitated crude product.

• Suspend in Water: Suspend the crude solid in deionized water.

• Heat to Reflux: Heat the suspension to reflux with stirring. The 5,5-dimethylhydantoin will dissolve in the hot water, while the desired product should remain as a solid.

• Hot Filtration: Filter the hot mixture to separate the insoluble product from the aqueous solution containing the DMH.

• Wash and Dry: Wash the collected solid with hot water, followed by a small amount of cold water, and then dry to obtain the purified product.

Mandatory Visualizations

Caption: General experimental workflow for the work-up of a DBDMH reaction.

Caption: Logical relationship for troubleshooting low reaction yields.

References

• 1. Dimethylhydantoin | C5H8N2O2 | CID 6491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Removal of 5,5-Dimethylhydantoin (DMH) Byproduct

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering 5,5-dimethylhydantoin (B190458) (DMH) as a byproduct in their chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the common methods to remove 5,5-dimethylhydantoin (DMH) from a reaction mixture?

A1: The three primary methods for removing DMH are:

• Recrystallization: This is the most frequently cited method, typically using hot water.[1] DMH's high solubility in hot water and significantly lower solubility in cold water allows for its effective separation as crystals upon cooling.[1][2]

• Solvent Extraction: This method involves partitioning the DMH into an aqueous layer while the desired product remains in an organic solvent. Acidification of the reaction mixture can enhance the solubility of DMH in the aqueous phase.[1]

• Column Chromatography: While less common for bulk removal, preparative column chromatography can be a highly effective method for separating DMH from the desired product, especially when other methods fail.[1]

Q2: What are the key physical and chemical properties of 5,5-dimethylhydantoin that are relevant for its removal?

A2: Understanding the properties of DMH is crucial for selecting the appropriate removal strategy. Key properties are summarized in the table below.

Q3: My reaction mixture has a persistent color. Could this be related to the DMH byproduct?

A3: While DMH itself is a white crystalline solid, certain impurities from its synthesis or degradation can be colored.[3] For instance, if acetone (B3395972) cyanohydrin used in the synthesis of a related compound is old, it can impart a red color that is difficult to remove.[2] If you observe a persistent color, using activated carbon during recrystallization can be effective for its removal.[1][2]

Data Presentation

Table 1: Physicochemical Properties of 5,5-Dimethylhydantoin

Property	Value
Appearance	White crystalline solid[3]
Molecular Formula	C₅H₈N₂O₂
Molecular Weight	128.13 g/mol
Melting Point	178 °C[3]
pKa	9.19
Solubility	Very soluble in ethanol, ether, acetone, benzene, chloroform; soluble in DMSO.[3]

Table 2: Solubility of 5,5-Dimethylhydantoin in Various Solvents

Solvent	Solubility Trend with Increasing Temperature (283.15 K to 323.15 K)
Methanol	Increases
Ethanol	Increases
1-Propanol	Increases
Isopropyl alcohol	Increases
1-Butanol	Increases
Isobutyl alcohol	Increases
2-Butanol	Increases
1-Pentanol	Increases
Water	Increases
Ethyl acetate	Increases
Propyl acetate	Increases
Acetonitrile	Increases
(Based on data from a study on the solubility of DMH in 12 pure solvents.)

Experimental Protocols

Protocol 1: Removal of DMH by Recrystallization from Water

• Dissolution: Transfer the crude reaction mixture containing the DMH byproduct to an Erlenmeyer flask. Add a minimal amount of hot deionized water and heat the mixture on a hot plate with stirring until all the solid material is dissolved.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon (approximately 1-2% by weight of the crude material) to the hot solution. Stir the mixture for 5-10 minutes.[1]

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the activated carbon and any other insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold water to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

Protocol 2: Removal of DMH by Solvent Extraction

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent in which your product is highly soluble but DMH has limited solubility (e.g., ethyl acetate).

• Acidification: Transfer the organic solution to a separatory funnel and add an equal volume of dilute aqueous acid (e.g., 1 M HCl).

• Extraction: Shake the separatory funnel vigorously, venting frequently to release any pressure buildup. Allow the layers to separate.

• Separation: Drain the lower aqueous layer, which now contains the dissolved DMH.

• Washing: Wash the organic layer with water and then with brine to remove any residual acid and dissolved water.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the purified product.

Protocol 3: Removal of DMH by Preparative Column Chromatography

• Stationary Phase and Eluent Selection: Based on the polarity of your desired product, select an appropriate stationary phase (e.g., silica (B1680970) gel for normal-phase, C18 for reverse-phase) and a suitable eluent system. Use thin-layer chromatography (TLC) to determine the optimal eluent composition that provides good separation between your product and DMH.

• Column Packing: Pack a glass column with the selected stationary phase as a slurry in the initial eluent.

• Sample Loading: Dissolve the crude mixture in a minimal amount of the eluent or a slightly more polar solvent. Carefully load the sample onto the top of the column. Alternatively, for samples with poor solubility, perform a dry loading by adsorbing the sample onto a small amount of silica gel.[4]

• Elution: Begin eluting the column with the chosen solvent system. Collect fractions in test tubes or other suitable containers.

• Fraction Analysis: Monitor the elution of your product and the DMH by TLC analysis of the collected fractions.

• Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Troubleshooting Guides

Recrystallization Issues

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Crystal Formation	- Solution is not saturated.- Cooling too rapidly.	- Evaporate some of the solvent to increase the concentration.- Allow the solution to cool more slowly. Scratch the inside of the flask with a glass rod to induce crystallization.- Add a seed crystal of the pure compound.
Oiling Out	- The melting point of the solute is lower than the boiling point of the solvent.- The solution is supersaturated.	- Use a lower boiling point solvent or a solvent mixture.- Re-heat the solution and add more solvent before cooling slowly.
Product is Contaminated with DMH	- Inefficient separation due to similar solubilities.	- Perform a second recrystallization.- Try a different solvent or a mixture of solvents.
Persistent Color in Crystals	- Presence of colored impurities.	- Add activated carbon during the recrystallization process.[1][2]

Solvent Extraction Issues

Issue	Possible Cause(s)	Suggested Solution(s)
Emulsion Formation	- Shaking the separatory funnel too vigorously.- High concentration of solutes.	- Allow the mixture to stand for a longer period.- Gently swirl the separatory funnel instead of shaking.- Add a small amount of brine to increase the ionic strength of the aqueous layer.[5]
Poor Separation of Layers	- Similar densities of the two phases.	- Add a small amount of a solvent with a different density to one of the layers.
Product Remains in the Aqueous Layer	- Product has significant water solubility.	- Perform multiple extractions with the organic solvent.- Saturate the aqueous layer with a salt (salting out) to decrease the solubility of the organic product.

Column Chromatography Issues

Issue	Possible Cause(s)	Suggested Solution(s)
Poor Separation (Overlapping Bands)	- Inappropriate eluent system.- Column overloading.	- Optimize the eluent system using TLC; a less polar eluent will increase retention.- Use a larger column or load less sample.
Cracked or Channeled Column Bed	- Improper packing of the stationary phase.	- Repack the column carefully, ensuring a uniform and compact bed.
Compound Stuck on the Column	- Compound is too polar for the eluent system.	- Gradually increase the polarity of the eluent (gradient elution).
Tailing of Bands	- Interactions between the compound and the stationary phase.- Running the column too fast.	- Add a small amount of a modifier (e.g., triethylamine (B128534) for basic compounds, acetic acid for acidic compounds) to the eluent.- Reduce the flow rate.[4]

Visualizations

Caption: Workflow for the removal of 5,5-dimethylhydantoin by recrystallization.

Caption: Troubleshooting logic for common issues in byproduct removal.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Dimethylhydantoin | C5H8N2O2 | CID 6491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 5. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing Reaction Yield for DBDMH Bromination

Welcome to the technical support center for optimizing bromination reactions using 1,3-dibromo-5,5-dimethylhydantoin (DBDMH). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is DBDMH and why is it used for bromination?

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a stable, crystalline organic compound that serves as a versatile reagent for bromination reactions.[1] It is often preferred over liquid bromine due to its ease of handling, improved safety, and stability.[1] DBDMH is an effective source of electrophilic bromine and is considered a more cost-effective and atom-economical alternative to other N-bromo compounds like N-bromosuccinimide (NBS) because it contains two bromine atoms per molecule.[2][3] Its reactivity is comparable to that of NBS.[2][4]

Q2: What is the general mechanism of action for DBDMH in bromination?

The nitrogen atoms in the DBDMH molecule are adjacent to electron-withdrawing carbonyl groups, which polarizes the N-Br bonds and makes the bromine atoms electrophilic.[1][4] In the presence of water, DBDMH can act as a source of hypobromous acid (HOBr).[1][5] The reaction can proceed through an ionic pathway, where DBDMH provides a "Br+" equivalent for electrophilic substitution, or a radical pathway, which can be initiated by light or a radical initiator, particularly for benzylic brominations.[1][4]

Q3: How can I achieve selective mono-bromination and avoid over-bromination?

Achieving selective mono-bromination is a common challenge. Here are key factors to control:

• Stoichiometry: Precise control of the DBDMH stoichiometry is critical. For mono-bromination of phenols, for instance, 0.50-0.52 mole equivalents of DBDMH are often used.[6]

• Mode of Addition: The method of adding DBDMH can be crucial. For some sensitive substrates, adding the reagent portion-wise allows for better control and can prevent the formation of di-bromo derivatives.[6] However, for other reactions, adding DBDMH all at once may lead to higher yields of the mono-brominated product.[6] A small-scale test is recommended to determine the optimal method for your specific substrate.[6]

• Reaction Temperature: Lowering the reaction temperature can decrease the reaction rate and improve selectivity, especially for highly activated aromatic compounds like phenols.[6]

• Reaction Time: Extended reaction times can lead to the formation of undesired byproducts.[6] It is important to monitor the reaction progress and quench it once the starting material is consumed or the desired product concentration is maximized.[6]

Q4: How should I monitor the progress of a DBDMH bromination reaction?

You can monitor the reaction progress using several techniques:

• Thin-Layer Chromatography (TLC): To visualize the consumption of the starting material and the formation of the product(s).[6]

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify the components in the reaction mixture.[6][7]

• Visual Observation: In many cases, the reaction mixture changes color. The disappearance of the reddish-brown color of the brominating species can indicate the reaction's progress or completion.[6][7]

Q5: What is a standard work-up procedure for a reaction involving DBDMH?

A common work-up procedure involves quenching any excess brominating agent, followed by extraction and purification.[6]

• Quenching: Add an aqueous solution of a reducing agent like 10% aqueous sodium hydrosulfite (Na₂S₂O₄) to the reaction mixture and stir.[6][7]

• Extraction: Separate the organic layer. Wash the organic layer with water and/or brine.[6]

• Drying: Dry the organic layer over an anhydrous salt such as MgSO₄ or Na₂SO₄.[6]

• Concentration: Concentrate the solution under reduced pressure.[6]

• Purification: The byproduct, 5,5-dimethylhydantoin, is often water-soluble and can be removed during the aqueous washes. The crude product can then be purified by recrystallization or column chromatography.[6]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments.

Issue 1: Low or No Conversion

If you are experiencing low or no conversion of your starting material, consider the following potential causes and solutions.

• Cause: Poor quality or decomposition of DBDMH.

  • Solution: Ensure that the DBDMH has been stored in a cool, dry place.[1]

• Cause: Impurities in the starting material.

  • Solution: Use pure solvents and reagents, and ensure all glassware is clean and dry.[1][6]

• Cause: Insufficient reactivity.

  • Solution: For reactions that are slow to progress, the addition of a radical generator (5–10%) or applying photo-irradiation can be effective for benzylic brominations.[4] For aromatic ring bromination, the presence of an acid catalyst may be necessary.[4]

• Cause: Poor solubility of reactants.

  • Solution: Switch to a more polar solvent to ensure all reactants are fully dissolved.[8]

Issue 2: Formation of Di- or Poly-brominated Products

The formation of multiple brominated products is a common issue when mono-bromination is desired.

• Cause: Incorrect stoichiometry.

  • Solution: Carefully control the stoichiometry of DBDMH. Using a slight molar excess of the substrate relative to the available bromine atoms can favor mono-bromination.[6]

• Cause: High reactivity of the substrate.

  • Solution: For highly activated aromatic compounds, consider lowering the reaction temperature to decrease the reaction rate and improve selectivity.[6]

• Cause: Inappropriate solvent.

  • Solution: The choice of solvent can influence reactivity. For selective bromination of phenols, non-polar solvents like chloroform (B151607) are often effective.[6][7] For other substrates, a solvent screen may be necessary to optimize selectivity.[6]

• Cause: Extended reaction time.

  • Solution: Monitor the reaction closely and quench it once the desired product is maximized to prevent further bromination.[6]

Data Presentation

Table 1: Reaction Conditions for Ortho-monobromination of Phenols with DBDMH [6][7]

Entry	Phenol Substrate	DBDMH (mole equiv.)	Solvent	Time	Temperature	Isolated Yield (%)
1	Phenol	0.52	Chloroform	5 h	Room Temp.	98
2	o-Cresol	0.50	Chloroform	16 h	Room Temp.	95
3	p-Cresol	0.53	Chloroform	15 min	Room Temp.	96
4	2,6-Dimethylphenol	0.51	Chloroform	2 h	Room Temp.	97
5	Guaiacol	0.51	Chloroform	24 h	Room Temp.	94
6	2-tert-Butylphenol	0.52	Chloroform	30 min	Room Temp.	98
7	4-Chlorophenol	0.52	Chloroform	12 h	Room Temp.	95

Table 2: Comparison of Brominating Agents for Benzylic Dibromination [9][10]

Substrate	DBDMH Yield (%)	CBr₄ Yield (%)
1a	53	55
1b	40	40
1c	51	20
1d	40	35
1e	58	25
1g	58	33
1h	43	11
1i	67	14
1m	63	28

Experimental Protocols

Protocol 1: Selective Ortho-monobromination of Phenols [6]

This protocol is adapted for the ortho-monobromination of phenols and polyphenols.[6]

Materials:

• Phenolic substrate

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Chloroform (CHCl₃)

• 10% aqueous sodium hydrosulfite (Na₂S₂O₄) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve the phenolic substrate (1.0 mmol) in chloroform (5-7 mL) in a round-bottom flask at room temperature.

• Add solid DBDMH (0.50-0.52 mmol, 0.50-0.52 mole equivalents) to the solution in portions.

• Stir the reaction mixture at room temperature.

• Monitor the reaction by GC-MS or TLC. The disappearance of the color of the reaction mixture can also indicate the progress of the reaction.[6]

• Upon completion, add 10% aqueous sodium hydrosulfite solution to the reaction mixture and stir for 5 minutes.

• Separate the organic layer, dry it over anhydrous MgSO₄, and concentrate it under reduced pressure.

• Purify the crude product by flash chromatography on silica gel to obtain the pure ortho-monobrominated phenol.

Visualizations

Caption: Troubleshooting flowchart for low conversion rates.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Recommending DBDMH over the requested brominating agent and contributing toward reduced manufacturing costs for clients – Chemia [chemia.manac-inc.co.jp]
• 4. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 5. DBDMH - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Controlling Regioselectivity in Aromatic Bromination with DBDMH

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for controlling regioselectivity in aromatic bromination reactions using 1,3-dibromo-5,5-dimethylhydantoin (DBDMH).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental process.

Issue 1: Poor Regioselectivity (Mixture of ortho and para isomers)

Potential Cause	Troubleshooting Steps
Substrate Reactivity	For highly activated substrates like phenols, both ortho and para positions are susceptible to bromination. Lowering the reaction temperature can enhance selectivity by favoring the thermodynamically more stable product.[1]
Solvent Choice	The polarity of the solvent can influence the regioselectivity. For phenols, non-polar solvents like chloroform (B151607) often favor ortho-bromination.[2] In contrast, polar solvents may lead to a mixture of isomers.
Steric Hindrance	Bulky substituents on the aromatic ring or bulky solvents can sterically hinder the ortho position, leading to a higher proportion of the para isomer.
Reaction Time	Prolonged reaction times can sometimes lead to isomerization or further bromination, affecting the regiochemical outcome. Monitor the reaction closely and quench it upon consumption of the starting material.[3]

Issue 2: Over-bromination (Formation of Di- or Poly-brominated Products)

Potential Cause	Troubleshooting Steps
Incorrect Stoichiometry	DBDMH contains two bromine atoms. For monobromination, it is crucial to use 0.50-0.55 molar equivalents of DBDMH per mole of substrate.[3]
High Substrate Reactivity	Highly activated aromatic compounds are prone to multiple brominations.[3] Consider reducing the reaction temperature to decrease the reaction rate and improve selectivity.[3]
Mode of Addition	Rapid addition of DBDMH can create localized high concentrations of the brominating agent, leading to over-bromination. For sensitive substrates, adding DBDMH portion-wise can provide better control.[3]
Presence of Catalysts	Trace amounts of acid or base impurities can catalyze over-bromination. Ensure all glassware is clean and dry, and use high-purity solvents and reagents.[3]

Issue 3: Low or No Conversion

Potential Cause	Troubleshooting Steps
Deactivated Aromatic Ring	Aromatic rings with electron-withdrawing groups are less reactive towards electrophilic bromination. The addition of a Brønsted acid catalyst, such as trifluoromethanesulfonic acid, can protonate DBDMH and increase its electrophilicity, promoting the bromination of deactivated rings.[4]
Inappropriate Solvent	The choice of solvent is critical. For instance, using DMF for the bromination of phenols can result in the starting material remaining unreacted.[2] Chloroform and other halogenated solvents are often effective.[5]
Insufficient Reaction Time or Temperature	Some reactions may require longer reaction times or gentle heating to proceed to completion. Monitor the reaction progress using techniques like TLC or GC-MS.[5]

Frequently Asked Questions (FAQs)

Q1: How can I achieve selective ortho-monobromination of a phenol (B47542) using DBDMH?

For selective ortho-monobromination of phenols, using a non-polar solvent like chloroform at room temperature is generally effective.[2] Precise control of stoichiometry (0.50-0.52 mole equivalents of DBDMH) is critical to prevent di-bromination.[2] Adding the solid DBDMH in portions to the solution of the phenol can also improve selectivity.[5]

Q2: How can I favor para-bromination over ortho-bromination?

While DBDMH in non-polar solvents often favors ortho-bromination of phenols, several factors can be adjusted to increase the proportion of the para isomer. Using a more polar solvent or introducing bulky substituents on the aromatic ring can sterically hinder the ortho position. Additionally, for some substrates, the use of zeolites as catalysts has been shown to promote para-selectivity.

Q3: What is the difference in brominating activated versus deactivated aromatic rings with DBDMH?

Activated aromatic rings, those with electron-donating groups (e.g., -OH, -OR, -NH2), are electron-rich and readily undergo electrophilic aromatic substitution with DBDMH, often at room temperature.[4][6] Deactivated rings, which contain electron-withdrawing groups (e.g., -NO2, -CN, -COOH), are less nucleophilic and require more forcing conditions. The addition of a strong Brønsted acid can be used to activate the DBDMH for the bromination of these less reactive substrates.[4]

Q4: Can I use a catalyst to control the regioselectivity between aromatic ring bromination and benzylic bromination?

Yes, the choice of catalyst can direct the regioselectivity. For substrates with both an aromatic ring and a benzylic position, using a Lewis acid catalyst like zirconium(IV) chloride (ZrCl₄) with DBDMH promotes benzylic bromination via a radical pathway.[7] Conversely, employing a Brønsted acid catalyst favors electrophilic aromatic ring bromination.[4][7]

Q5: What is a standard work-up procedure for a reaction involving DBDMH?

A typical work-up procedure involves quenching any excess DBDMH with a reducing agent.[3] This is followed by an aqueous wash, extraction of the product into an organic solvent, drying the organic layer, and finally, purification of the product, usually by column chromatography.[3][5]

Data Presentation

Table 1: Regioselectivity in the Bromination of Phenols with DBDMH

Entry	Substrate	Solvent	Molar Equivalents of DBDMH	Product(s)	Yield (%)	Reference
1	Phenol	Chloroform	0.52	2-Bromophenol	92.5	[2]
2	p-Cresol	Chloroform	0.51	2-Bromo-4-methylphenol	95	[2]
3	Methyl Salicylate	Chloroform	0.51	Methyl 5-bromo-2-hydroxybenzoate	97	[2]
4	2,6-Dimethoxybenzoic Acid	Aqueous NaOH	0.505-0.55	3-Bromo-2,6-dimethoxybenzoic acid	>90	[8]

Table 2: Comparison of Catalysts for Toluene Bromination with DBDMH

Entry	Catalyst	Product	Yield of Benzyl Bromide (%)	Yield of Ring Bromination Products (%)	Reference
1	ZrCl₄ (10 mol%)	Benzyl Bromide	86	0	[7]
2	Trifluoromethanesulfonic acid (Brønsted acid)	Ring Brominated Products	0	>99	[7]

Experimental Protocols

Protocol 1: General Procedure for ortho-Monobromination of Phenols

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the phenolic substrate (1.0 mmol) in chloroform (5-7 mL).

• Reagent Addition: At room temperature, add solid DBDMH (0.50-0.52 mmol, 0.50-0.52 mole equivalents) to the solution in portions. The solution may develop a red or brown color upon addition. It is advisable to wait for the color to fade before adding the next portion.[5]

• Reaction Monitoring: Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[2]

• Work-up:

  • Upon completion, add a 10% aqueous solution of sodium hydrosulfite (Na₂S₂O₄) to the reaction mixture and stir for 5 minutes to quench any unreacted DBDMH.[5]

  • Separate the organic layer.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).[3]

  • Filter and concentrate the organic layer under reduced pressure.

• Purification: Purify the crude product by flash chromatography on silica (B1680970) gel to obtain the pure ortho-monobrominated phenol.[3]

Protocol 2: Procedure for Bromination of Deactivated Aromatic Compounds

• Reaction Setup: In a round-bottom flask, dissolve the deactivated aromatic substrate (1.0 mmol) in a suitable solvent (e.g., a halogenated solvent).

• Catalyst Addition: Add a catalytic amount of a strong Brønsted acid (e.g., trifluoromethanesulfonic acid).

• Reagent Addition: Add DBDMH (0.55 molar equivalents) to the mixture.

• Reaction Conditions: Stir the reaction at room temperature or with gentle heating as required. Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification: Follow the work-up and purification steps outlined in Protocol 1.

Mandatory Visualizations

Caption: Key factors influencing regioselectivity in aromatic bromination with DBDMH.

Caption: Troubleshooting workflow for poor regioselectivity or over-bromination.

Caption: General experimental workflow for aromatic bromination using DBDMH.

References

• 1. Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 3. benchchem.com [benchchem.com]
• 4. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WO1993002036A1 - Novel process for aromatic bromination - Google Patents [patents.google.com]

Technical Support Center: Managing Exotherms in Large-Scale DBDMH Reactions

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on safely managing exothermic events during large-scale reactions involving 1,3-dibromo-5,5-dimethylhydantoin (DBDMH). The following troubleshooting guides and frequently asked questions (FAQs) address specific issues to ensure process safety and control.

Frequently Asked Questions (FAQs)

Q1: What are the primary thermal hazards associated with large-scale DBDMH reactions?

A1: The main hazard is a thermal runaway, where the exothermic heat generated by the bromination reaction surpasses the cooling system's capacity to remove it.[1][2] This leads to a rapid increase in temperature and pressure, potentially causing reactor failure, explosion, and the release of toxic substances like bromine.[3] Additionally, DBDMH itself can decompose exothermically at elevated temperatures, a risk amplified by the heat from the primary reaction.[4]

Q2: What are the early warning signs of a potential thermal runaway in a DBDMH reaction?

A2: Key indicators of an impending thermal runaway include:

• A faster-than-expected rise in reaction temperature.

• The reaction temperature continuing to increase even when cooling is applied or heating is stopped.[3]

• An unexpected increase in reactor pressure.

• Noticeable changes in the reaction mixture's color or viscosity.

• An increased rate of off-gassing.[3]

Q3: How does the scale of the reaction impact exotherm management?

A3: As the reaction scale increases, the surface-area-to-volume ratio of the reactor decreases.[5] This significantly reduces the efficiency of heat dissipation through the reactor walls, making large-scale reactions more susceptible to heat accumulation and thermal runaway.[6] What might be a minor temperature increase in a lab-scale flask can become a critical safety issue in a large production vessel.

Q4: What role does the mode of DBDMH addition play in controlling the exotherm?

A4: The method of adding DBDMH is a critical control parameter. Adding the solid DBDMH in portions or as a solution via controlled dosing (semi-batch process) allows the cooling system to manage the heat generated from the reaction in real-time.[3] In contrast, adding all the DBDMH at once (batch process) can lead to a rapid and potentially uncontrollable release of heat, especially in large-scale operations.

Q5: Can the choice of solvent influence the thermal safety of a DBDMH reaction?

A5: Yes, the solvent plays a crucial role. A solvent with a higher heat capacity can absorb more heat, providing a better thermal buffer. Additionally, the boiling point of the solvent can act as a safety barrier by dissipating heat through vaporization (reflux cooling). However, it is crucial to ensure that the solvent does not have hazardous incompatibilities with DBDMH, as some solvents can react exothermically with brominating agents.[7][8]

Troubleshooting Guide: Exotherm Control Issues

Issue 1: The reaction temperature is rising too quickly, even with full cooling.

• Possible Cause: The rate of DBDMH addition is too high for the cooling system's capacity, or the reaction is more exothermic than anticipated.

• Immediate Solution:

  • Immediately stop the addition of DBDMH.[3]

  • Ensure the cooling system is operating at maximum capacity (e.g., lowest coolant temperature, maximum flow).

  • If the temperature continues to rise uncontrollably, prepare to initiate an emergency quenching procedure.[3]

• Long-Term Prevention:

  • Reduce the DBDMH addition rate in future experiments.

  • Consider diluting the reaction mixture to increase the thermal mass.

  • Perform reaction calorimetry studies to accurately determine the heat of reaction and required cooling capacity.

Issue 2: Localized "hot spots" are suspected within the reactor.

• Possible Cause: Inadequate mixing is preventing uniform heat distribution, leading to areas of higher temperature where the reaction rate is accelerating.

• Immediate Solution:

  • Increase the stirring rate to improve homogeneity, ensuring the stirrer can handle the viscosity of the reaction mass.

  • If possible, visually inspect for any undissolved solids or poor mixing.

• Long-Term Prevention:

  • Optimize the stirrer design and speed for the specific reactor and reaction mixture.

  • Ensure that solid DBDMH is added in a way that it disperses quickly and does not accumulate at the bottom of the reactor.

Issue 3: The reaction appears to have a delayed exotherm or an induction period.

• Possible Cause: Some radical-initiated brominations can have an induction period before the reaction rate rapidly increases. This can be misleading, as a seemingly calm reaction can quickly become highly exothermic.

• Immediate Solution:

  • Do not increase the temperature or add more reagents to "push" the reaction.

  • Maintain vigilant monitoring of the temperature and be prepared for a sudden exotherm.

• Long-Term Prevention:

  • Conduct thorough kinetic studies to understand the reaction profile.

  • For radical reactions, consider the controlled addition of a radical initiator to ensure a smooth and predictable start to the reaction.

Data Presentation: Thermal Hazard Assessment

The following tables provide representative quantitative data for assessing the thermal hazards of bromination reactions. Note that specific values for DBDMH reactions can vary significantly based on the substrate, solvent, and concentration. The data for N-bromosuccinimide (NBS) reactions are included as a relevant comparison, as DBDMH is often used as an alternative to NBS.[9]

Parameter	Description	Typical Value Range	Significance
Heat of Reaction (ΔHr)	The total amount of heat released during the reaction.	-100 to -300 kJ/mol	A higher negative value indicates a more exothermic reaction with a greater potential for thermal runaway.
Adiabatic Temperature Rise (ΔTad)	The theoretical temperature increase if all the heat of reaction were absorbed by the reaction mass without any cooling.[10]	50 to >200 °C	A high ΔTad indicates a severe thermal hazard, as it represents the worst-case temperature rise during a cooling failure.
Time to Maximum Rate under Adiabatic Conditions (TMRad)	The time it would take for a reaction to reach its maximum rate of heat production under adiabatic conditions.	Can range from minutes to hours	A short TMRad indicates a rapidly accelerating reaction with little time for intervention in case of a cooling failure.
Decomposition Onset Temperature (Tonset)	The temperature at which DBDMH or the reaction mixture begins to undergo significant exothermic decomposition.[4]	Varies (e.g., >150 °C for pure DBDMH)	The maximum allowable reaction temperature should be well below the Tonset to prevent a secondary, more dangerous runaway decomposition.

Note: The values presented are illustrative and should be determined experimentally for each specific process using techniques like Differential Scanning Calorimetry (DSC) or Reaction Calorimetry (RC1).[4][5]

Table of Thermal Properties for a Representative NBS Bromination

Parameter	Value	Conditions	Reference
Heat of Reaction (ΔHr)	-149 kJ/kg	Isothermal decomposition of NBS in DMF at 80 °C	[8]
Adiabatic Temperature Rise (ΔTad)	81 °C	Based on the decomposition of NBS in DMF	[8]
Onset Temperature (Tonset) by DSC	Varies with concentration	NBS in DMF	[8]

Experimental Protocols

Protocol 1: Large-Scale Benzylic Bromination with DBDMH using Controlled Addition

Objective: To safely perform a benzylic bromination on a multi-liter scale using controlled addition of DBDMH to manage the reaction exotherm.

Materials:

• Substrate (e.g., Toluene derivative)

• DBDMH

• Solvent (e.g., Acetonitrile)

• Radical Initiator (e.g., AIBN, optional)

• Quenching solution (e.g., 10% aqueous sodium thiosulfate)

• Jacketed glass reactor (e.g., 20 L) with overhead stirrer, temperature probe, and addition funnel/pump for solid or solution dosing.

• Chiller/heater for reactor jacket temperature control.

Procedure:

• Reactor Setup: Set up the jacketed reactor in a fume hood or well-ventilated area. Ensure all equipment is clean, dry, and properly assembled.

• Initial Charge: Charge the reactor with the substrate and solvent.

• Inerting: Purge the reactor with an inert gas (e.g., nitrogen) if the substrate or product is sensitive to air or moisture.

• Temperature Control: Start the chiller and bring the reactor contents to the desired initial temperature (e.g., 20-25 °C).

• Initiator Addition (if applicable): If using a radical initiator, add it to the reactor at this stage.

• Controlled DBDMH Addition: Begin the slow, controlled addition of DBDMH to the reaction mixture. This can be done by adding solid DBDMH in small portions over time or by adding a solution of DBDMH via a pump.

• Temperature Monitoring: Continuously monitor the internal reaction temperature. The rate of DBDMH addition should be adjusted to maintain the temperature within a pre-defined safe operating range (e.g., ± 5 °C of the setpoint). If the temperature exceeds the upper limit, immediately stop the addition and allow the cooling system to bring the temperature back into range before resuming.

• Reaction Completion: After the addition is complete, continue to stir the reaction mixture at the set temperature and monitor for completion by a suitable analytical method (e.g., TLC, HPLC).

• Cooling: Once the reaction is complete, cool the reaction mixture to a lower temperature (e.g., 10-15 °C) to prepare for quenching.

• Quenching: Slowly and carefully add the 10% aqueous sodium thiosulfate (B1220275) solution to the reactor to neutralize any unreacted DBDMH and bromine. Monitor for any exotherm during the quench.[2]

• Work-up: Proceed with the standard work-up procedure, which may include phase separation, washing, and solvent removal.

Protocol 2: Emergency Quenching of a Runaway DBDMH Reaction

Objective: To safely and rapidly terminate a runaway exothermic DBDMH reaction.

Materials:

• Pre-prepared quenching agent in a suitable container, ready for immediate use. A common and effective quenching agent is a cold (0-5 °C) aqueous solution of a reducing agent like sodium thiosulfate or sodium bisulfite.

• Personal Protective Equipment (PPE), including face shield, safety goggles, and appropriate gloves.

Procedure:

• Initiate Emergency Response: Alert all personnel in the immediate vicinity and follow established site emergency procedures.

• Stop Reagent Addition: If not already done, immediately stop the addition of any reagents to the reactor.

• Maximize Cooling: Ensure the reactor's cooling system is operating at its maximum capacity.

• Add Quenching Agent: If the temperature continues to rise uncontrollably, introduce the pre-prepared cold quenching solution to the reactor. The addition should be as rapid as is safe, but be aware that the quenching reaction itself can be exothermic and may cause a rapid increase in pressure due to gas evolution.

• Evacuate: If the situation cannot be brought under control, evacuate the area to a safe distance.

Mandatory Visualizations

Caption: Experimental workflow for a controlled large-scale DBDMH bromination.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Safe Scale-Up of a NBS-Involved Bromination Reaction: Thermal Safety Analysis Contributes to Process Optimization - OAK Open Access Archive [oak.novartis.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. scientificupdate.com [scientificupdate.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Quenching Excess 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

This technical support center provides guidance for researchers, scientists, and drug development professionals on effectively and safely quenching excess 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) in a reaction mixture.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to quench excess DBDMH in a reaction?

Quenching is a critical step to stop the bromination reaction at the desired point and to prevent the formation of unwanted side products or over-bromination of the target molecule.[1] Excess DBDMH, a source of electrophilic bromine, can continue to react during workup and purification, leading to lower yields of the desired product and a more complex product mixture.[2]

Q2: What are the most common quenching agents for DBDMH?

The most common quenching agents for excess DBDMH are aqueous solutions of mild reducing agents. These include:

• Sodium Thiosulfate (B1220275) (Na₂S₂O₃): A widely used and effective quenching agent.[3][4]

• Sodium Sulfite (B76179) (Na₂SO₃): Another effective reducing agent that can be used to quench excess bromine.[2][5]

• Sodium Bisulfite (NaHSO₃) / Sodium Metabisulfite (Na₂S₂O₅): These are also good alternatives for quenching brominating agents.[3][5]

Q3: How do I know when the quenching process is complete?

The completion of the quench is typically indicated by a visual color change. The characteristic reddish-brown or yellow color of the reaction mixture, due to the presence of bromine, will disappear, resulting in a colorless or pale yellow solution.[3][5]

Q4: I've added sodium thiosulfate to my reaction, and a fine white or yellow precipitate has formed. What is it and how can I remove it?

Under acidic conditions, sodium thiosulfate can disproportionate to form elemental sulfur, which is a fine, often colloidal, precipitate.[5] To avoid this, you can adjust the pH of the reaction mixture to be neutral or slightly basic before or during the quench. If sulfur has already formed, it can often be removed by filtration through a pad of celite.[5] Using sodium sulfite is a good alternative to avoid sulfur precipitation.[3][6]

Q5: Can the quenching process affect my final product?

Yes, the choice of quenching agent and the reaction conditions can potentially affect the stability of your product. For instance, if your product is sensitive to acidic or basic conditions, you should choose a quenching agent and workup procedure that maintains a pH range compatible with your product's stability.[7] It is always advisable to perform a small-scale test to ensure the chosen quenching method does not degrade the desired compound.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Persistent yellow or brown color after adding quenching agent.	1. Insufficient amount of quenching agent. 2. The quenching agent solution has degraded. 3. Poor mixing between the organic and aqueous layers.	1. Add more of the quenching solution until the color disappears. 2. Prepare a fresh solution of the quenching agent. 3. Ensure vigorous stirring to facilitate the reaction between the quenching agent in the aqueous phase and the DBDMH in the organic phase.
Formation of a precipitate (sulfur) during quenching with sodium thiosulfate.	The reaction mixture is acidic, causing the disproportionation of thiosulfate.	1. Neutralize or slightly basify the reaction mixture before or during the quench. 2. Use an alternative quenching agent like sodium sulfite. 3. If sulfur has already formed, filter the mixture through celite.[5]
Low yield of the desired product after workup.	The product may be unstable to the pH changes during quenching and subsequent aqueous workup.	1. Test the stability of your product to the quenching conditions on a small scale. 2. Buffer the reaction mixture or choose a quenching agent that results in a pH range compatible with your product.[5]
Quenching reaction is violently exothermic and difficult to control.	1. The quenching agent is being added too quickly. 2. The reaction mixture is at an elevated temperature. 3. The concentration of the quenching solution is too high.	1. Add the quenching agent dropwise or in small portions. 2. Cool the reaction mixture in an ice bath before and during the quench. 3. Use a more dilute solution of the quenching agent (e.g., 5-10% w/v).[5]

Quantitative Data on Common Quenching Agents

The following table summarizes key quantitative data for commonly used quenching agents for reactions involving brominating agents like DBDMH. The stoichiometry is based on the reaction with elemental bromine (Br₂), where 1 mole of DBDMH is considered to provide 2 moles of reactive bromine.

Quenching Agent	Chemical Formula	Typical Concentration	Stoichiometry (Quencher:Br₂)	Notes
Sodium Thiosulfate	Na₂S₂O₃	10% aqueous solution[3]	2:1[3]	Can form elemental sulfur under acidic conditions.[5]
Sodium Sulfite	Na₂SO₃	5-10% (w/v) aqueous solution[5]	1:1[3]	Effective and less likely to form sulfur precipitates compared to thiosulfate.[5]
Sodium Bisulfite	NaHSO₃	Saturated aqueous solution[3]	1:1[3]	Good alternative to thiosulfate, especially in acidic media.[3]
Sodium Metabisulfite	Na₂S₂O₅	1.32 M aqueous solution[8]	1:2[3]	Often used interchangeably with sodium bisulfite.[3]

Experimental Protocols

Protocol 1: Quenching with Aqueous Sodium Thiosulfate Solution

1. Preparation of Quenching Solution: Prepare a 10% (w/v) aqueous solution of sodium thiosulfate by dissolving 10 g of sodium thiosulfate pentahydrate in 90 mL of deionized water.[3]

2. Quenching Procedure: a. Once the reaction is deemed complete, cool the reaction mixture to 0-5 °C using an ice-water bath.[5] b. With vigorous stirring, slowly add the 10% sodium thiosulfate solution dropwise to the reaction mixture.[5] c. Continue the addition until the reddish-brown color of bromine is no longer visible, and the organic layer becomes colorless or pale yellow.[3][4] d. Transfer the mixture to a separatory funnel and separate the aqueous and organic layers. e. Wash the organic layer with water and then with brine. f. Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate). g. Filter the drying agent and concentrate the organic layer under reduced pressure to isolate the product.[3]

Protocol 2: Quenching with Aqueous Sodium Sulfite Solution

1. Preparation of Quenching Solution: Prepare a 5-10% (w/v) aqueous solution of sodium sulfite by dissolving 5-10 g of sodium sulfite in enough deionized water to make a final volume of 100 mL.[5]

2. Quenching Procedure: a. Cool the reaction mixture to 0-5 °C in an ice-water bath. b. Slowly add the sodium sulfite solution to the reaction mixture with vigorous stirring. c. Continue the addition until the bromine color is completely discharged. d. Transfer the mixture to a separatory funnel, separate the layers, and wash the organic layer with water and brine. e. Dry the organic layer over a suitable drying agent and filter. f. Remove the solvent under reduced pressure to obtain the crude product.

Visualizations

Caption: General experimental workflow for quenching excess DBDMH.

Caption: Decision tree for selecting a suitable quenching agent.

References

• 1. benchchem.com [benchchem.com]
• 2. thestudentroom.co.uk [thestudentroom.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. Workup [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. How To [chem.rochester.edu]
• 8. Organic Syntheses Procedure [orgsyn.org]

side reactions of 1,3-Dibromo-5,5-dimethylhydantoin with functional groups

Welcome to the Technical Support Center for 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of DBDMH in organic synthesis. Here, you will find information on potential side reactions with various functional groups, strategies to mitigate these reactions, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) and what are its primary applications?

A1: 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a stable, crystalline organic compound that serves as a versatile reagent in organic synthesis. It is widely used as a source of electrophilic bromine for bromination reactions and as a mild oxidizing agent. Its advantages over liquid bromine include ease of handling, improved safety, and stability.[1] Common applications include the ortho-bromination of phenols, benzylic brominations, oxidation of alcohols and thiols, and 1,2-dibromination of alkenes.[1][2]

Q2: What are the general mechanisms of action for DBDMH?

A2: DBDMH can react through two primary pathways:

• Ionic Pathway: The N-Br bonds in DBDMH are polarized due to the adjacent electron-withdrawing carbonyl groups, making the bromine atoms electrophilic. In the presence of water, DBDMH can act as a source of "Br+", equivalent to hypobromous acid (HOBr), which participates in electrophilic substitution and addition reactions.

• Radical Pathway: Under initiation by light or a radical initiator (like AIBN), the N-Br bond can undergo homolytic cleavage to form a bromine radical. This pathway is characteristic of Wohl-Ziegler type reactions, such as the bromination of benzylic positions.[1]

Q3: What is the primary byproduct of DBDMH reactions, and how can it be removed?

A3: The primary byproduct of reactions involving DBDMH is 5,5-dimethylhydantoin (B190458). This solid byproduct is often insoluble in the reaction solvent and can typically be removed by simple filtration after the reaction is complete.

Q4: What are the key safety precautions when working with DBDMH?

A4: DBDMH is a stable solid but should be handled with care. It is sensitive to moisture and can decompose. It is an oxidizing agent and may cause fire in contact with combustible materials. Always consult the Safety Data Sheet (SDS) before use and handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Troubleshooting Guides

Issue 1: Low or No Conversion

Low conversion rates can be a significant hurdle in organic synthesis. The following guide provides a systematic approach to troubleshooting reactions involving DBDMH.

Troubleshooting Flowchart for Low Conversion

Caption: A logical workflow for troubleshooting low conversion rates in DBDMH-mediated reactions.

Detailed Troubleshooting Steps:

Potential Cause	Troubleshooting Action
Reagent Quality	DBDMH: Although stable, DBDMH is moisture-sensitive. Use a fresh bottle or ensure it has been stored in a desiccator. Substrate: Impurities in the starting material can consume the reagent or inhibit the reaction. Purify the substrate if necessary. Solvent: Ensure the solvent is anhydrous, as water can lead to the hydrolysis of DBDMH.
Stoichiometry	For reactions where DBDMH provides one bromine atom, 0.5-0.55 molar equivalents are typically used. Carefully re-calculate and weigh the required amounts. For some reactions, a slight excess of DBDMH may be necessary.
Reaction Conditions	Temperature: Some reactions may require heating to proceed at a reasonable rate. Conversely, for highly selective transformations, lower temperatures may be needed to prevent side reactions. Reaction Time: Monitor the reaction progress using TLC or GC-MS. Reactions can range from minutes to several hours. Solvent: The choice of solvent can significantly impact reactivity. Halogenated solvents like dichloromethane (B109758) or chloroform (B151607) are common. For ortho-bromination of phenols, non-polar solvents are often preferred.[3]
Additives	For benzylic brominations, a radical initiator such as AIBN may be required. For electrophilic aromatic brominations, an acid catalyst can enhance reactivity.

Issue 2: Formation of Multiple Products (Low Selectivity)

A common issue, especially with activated substrates, is the formation of multiple brominated products or other side products.

Troubleshooting Flowchart for Poor Selectivity

Caption: A decision-making workflow for improving the selectivity of DBDMH reactions.

Detailed Troubleshooting Steps:

Potential Cause	Troubleshooting Action
Over-bromination	Stoichiometry: This is the most critical factor. For mono-bromination, use 0.5-0.55 molar equivalents of DBDMH.[3] Mode of Addition: For highly reactive substrates, adding DBDMH in portions can prevent a localized high concentration of the brominating agent.[3] However, for some substrates, adding all the DBDMH at once has been shown to be more effective.[4] A small-scale trial is recommended to determine the optimal addition method.
Substrate Reactivity	Temperature: For highly activated aromatic compounds like phenols, lowering the reaction temperature can decrease the reaction rate and improve selectivity.
Solvent Effects	The choice of solvent can influence the reactivity and selectivity. For instance, non-polar solvents like chloroform are often used for the selective ortho-bromination of phenols.[3]
Catalyst Effects	The presence of unintended acidic or basic impurities can catalyze side reactions. Ensure glassware is clean and dry, and use pure reagents and solvents.

Side Reactions with Functional Groups

The following tables summarize the potential side reactions of DBDMH with various functional groups and suggest mitigation strategies.

Table 1: Side Reactions with Oxygen-Containing Functional Groups

Functional Group	Desired Reaction	Potential Side Reaction(s)	Mitigation Strategies
Primary Alcohols	Oxidation to Aldehydes	Over-oxidation to carboxylic acids.	Use stoichiometric amounts of DBDMH, monitor the reaction closely, and work up as soon as the starting material is consumed. Lower reaction temperatures can also favor aldehyde formation.
Secondary Alcohols	Oxidation to Ketones	Generally a clean reaction. Side reactions are less common.	Ensure anhydrous conditions to prevent hydrolysis of DBDMH.
Phenols	ortho-Monobromination	Over-bromination (di- or tri-bromination), para-bromination.	Use 0.5-0.55 eq. of DBDMH, perform the reaction in a non-polar solvent (e.g., chloroform), and control the temperature.[3][4]
Carboxylic Acids	Generally unreactive (can be a solvent)	Can act as a precatalyst for esterification with an alcohol present.[3][5]	If esterification is undesired, avoid the presence of alcohols.
Ketones/Aldehydes	α-Bromination	Aldol condensation or other side reactions under certain conditions.[3]	Control reaction conditions (temperature, base if used) carefully.

Table 2: Side Reactions with Nitrogen-Containing Functional Groups

Functional Group	Desired Reaction	Potential Side Reaction(s)	Mitigation Strategies
Primary & Secondary Amines	N-Bromination, Oxidation	Complex mixtures, potential for over-alkylation-type side reactions.[6]	Protect the amine functionality before introducing DBDMH if another part of the molecule is the target. Use of specific conditions to favor N-bromination if desired.
Anilines	Aromatic Ring Bromination	Over-bromination due to high activation of the ring.	Use controlled stoichiometry (0.5-0.55 eq. for mono-bromination), low temperatures, and consider portion-wise addition of DBDMH.
Amides	Generally less reactive	Can undergo reaction under harsh conditions.	Typically stable under standard DBDMH reaction conditions.

Table 3: Side Reactions with Sulfur-Containing Functional Groups

Functional Group	Desired Reaction	Potential Side Reaction(s)	Mitigation Strategies
Thiols (Aliphatic & Aromatic)	Oxidation to Disulfides	Over-oxidation to sulfonic acids (rare with DBDMH).	This reaction is generally very clean and high-yielding with DBDMH, often proceeding without significant side products.[7][8]

Table 4: Side Reactions with Unsaturated Functional Groups

Functional Group	Desired Reaction	Potential Side Reaction(s)	Mitigation Strategies
Alkenes	1,2-Dibromination	Formation of bromohydrins (if water is present), potential for allylic bromination (radical conditions).	For 1,2-dibromination, perform the reaction under anhydrous conditions in the dark. For allylic bromination, use a radical initiator and light.
Alkynes	Dibromination	Can be less selective than with alkenes.	Careful control of stoichiometry and reaction conditions is necessary.
Aromatic Rings (Electron-Rich)	Electrophilic Bromination	Over-bromination.	Use controlled stoichiometry, low temperature, and consider the solvent effect on regioselectivity.[1]
Aromatic Rings (Electron-Poor)	Generally Unreactive	May require an activating catalyst (e.g., a strong acid) to proceed.	Use of an appropriate catalyst system.

Experimental Protocols

Protocol 1: Selective ortho-Monobromination of Phenols

This protocol is adapted for the selective mono-bromination of a phenol (B47542) at the ortho position.

Reaction Scheme:

Caption: General scheme for the ortho-bromination of a phenol using DBDMH.

Procedure:

• Dissolve the phenol (1.0 mmol) in chloroform (5-7 mL) in a round-bottom flask at room temperature.[3]

• Add solid DBDMH (0.50-0.52 mmol) in portions to the solution. The solution may turn red or brown upon addition.[3]

• Wait for the color to disappear before adding the next portion.[3]

• Monitor the reaction progress by GC-MS or TLC. The persistence of the color can indicate the consumption of the starting material.

• Upon completion, quench the reaction by adding a 10% aqueous solution of sodium hydrosulfite (Na₂S₂O₄) and stir for 5 minutes.

• Separate the organic layer, dry it over anhydrous magnesium sulfate (B86663) (MgSO₄), and concentrate under reduced pressure.

• The solid byproduct, 5,5-dimethylhydantoin, can often be removed by filtration before or after the aqueous workup.

• Purify the crude product by flash chromatography on silica (B1680970) gel to obtain the pure ortho-monobrominated phenol.

Protocol 2: Oxidation of a Secondary Alcohol to a Ketone

This protocol describes the oxidation of a secondary alcohol to the corresponding ketone.

Reaction Scheme:

Caption: General scheme for the oxidation of a secondary alcohol to a ketone using DBDMH.

Procedure:

• In a round-bottom flask, mix the secondary alcohol (1 mmol) and DBDMH (1-1.5 mmol).[9][10]

• Seal the flask and stir the mixture in a pre-heated oil bath at 70-80°C.[9]

• Monitor the reaction by TLC. Reaction times typically range from 15 to 100 minutes.[9]

• Upon completion, add hot water (10 mL) to the mixture and stir for 10 minutes to dissolve the 5,5-dimethylhydantoin byproduct.[9]

• Extract the product with dichloromethane (2 x 10 mL).

• Dry the combined organic phase over anhydrous sodium sulfate.

• Filter and evaporate the solvent to yield the corresponding ketone.[9]

Protocol 3: Synthesis of 2-Arylbenzimidazoles

DBDMH can act as a catalyst for the condensation of o-phenylenediamines with aldehydes to form benzimidazoles.

References

• 1. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 2. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 5. 1,3-Dibromo-5,5-dimethylhydantoin as a Precatalyst for Activation of Carbonyl Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Catalyst-Free 1,2-Dibromination of Alkenes Using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) as a Bromine Source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 1,3-Dibromo-5,5-Dimethylhydantoin [DBDMH] as an Efficient and Selective Agent for the Oxidation of Thiols to Disulfides in Solution or under Solvent-Free Conditions [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when working with 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) solutions.

Frequently Asked Questions (FAQs)

Q1: What is DBDMH and what are its primary applications in a research setting?

A1: 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a stable, crystalline organic compound.[1] In research, it serves as a versatile reagent for various chemical transformations.[2] It is widely used as a convenient and safer alternative to liquid bromine for the bromination of organic compounds, such as electron-rich aromatic systems and for benzylic brominations.[2] Additionally, its potent oxidizing properties make it valuable for other reactions, such as the oxidation of thiols to disulfides.[3]

Q2: My DBDMH solution has developed a yellow or brown color. What is the cause and is it still usable?

A2: The appearance of a yellow or brown color in a DBDMH solution often indicates the liberation of free bromine (Br₂), which can result from the decomposition of the reagent. This degradation can be initiated by several factors, including exposure to moisture, light, incompatible solvents, or inappropriate pH levels. While a slight discoloration may not significantly impact some reactions, it signifies a decrease in the active bromine content and the presence of impurities. For sensitive applications requiring precise stoichiometry, it is recommended to prepare a fresh solution or determine the active bromine concentration before use.

Q3: What is the recommended solvent for preparing DBDMH solutions?

A3: DBDMH is soluble in several organic solvents, including chloroform (B151607), ethanol, and acetone.[2][4] The choice of solvent is highly dependent on the specific reaction being performed. Chloroform is commonly used for bromination reactions of phenols.[5] However, it's crucial to avoid solvents that can react with DBDMH, such as certain polar aprotic solvents like DMF, which has been shown to result in poor yields in some cases.[5] For aqueous applications, DBDMH is only slightly soluble (0.1 g/100 mL at 20°C).[2]

Q4: How does pH affect the stability of aqueous DBDMH solutions?

A4: DBDMH is prone to decomposition in strongly acidic or strongly alkaline conditions.[4] The hydrolysis of DBDMH, which releases the active disinfecting species hypobromous acid (HOBr), is dependent on pH.[6][7] For applications requiring a stable aqueous solution with bactericidal properties, maintaining a pH in the range of 4 to 7 is recommended to ensure both stability and efficacy.[8]

Q5: What are the best practices for storing DBDMH solid and its solutions to ensure stability?

A5:

• Solid DBDMH: As a solid, DBDMH is relatively stable but is sensitive to moisture.[2] It should be stored in a tightly sealed container in a cool, dry place, typically below 30°C.[4]

• DBDMH Solutions: Solutions are generally less stable than the solid reagent and should be prepared fresh whenever possible. If storage is necessary, solutions should be protected from light and moisture. Alkaline solutions are less stable and should be avoided for storage.[9]

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving DBDMH solutions.

Problem	Potential Cause	Recommended Solution
Low or inconsistent reaction yield	Degraded DBDMH Solution: The active bromine content may have decreased due to improper storage or preparation.	Prepare a fresh solution of DBDMH before starting the reaction. Alternatively, quantify the active bromine content of your current solution using iodometric titration (see Experimental Protocols section).
Incompatible Solvent: The solvent may be reacting with DBDMH or inhibiting the desired reaction.	Review the literature for solvent compatibility with your specific reaction type. Consider switching to a more inert solvent like chloroform or dichloromethane.[3][5]
Incorrect pH (Aqueous Reactions): The pH of the reaction medium may be causing DBDMH to decompose rapidly.	Buffer the reaction mixture to maintain a pH within the optimal range for your specific transformation, generally avoiding strong acids and bases.[4]
Impure Substrate: Impurities in the starting material can consume the reagent or interfere with the reaction.[1]	Ensure the purity of your substrate through appropriate purification techniques before use.
Reaction fails to initiate or proceeds very slowly	Poor Solubility: DBDMH or the substrate may not be sufficiently soluble in the chosen solvent at the reaction temperature.	Increase the solvent volume or switch to a solvent in which both reactants are more soluble.[2]
Low Reaction Temperature: The activation energy for the reaction may not be met at the current temperature.	Gradually increase the reaction temperature while monitoring for product formation and potential side reactions.
Formation of unexpected side products	Over-bromination: The reaction may be too vigorous, or an excess of DBDMH was used.	Add the solid DBDMH in portions to the reaction mixture, allowing the color to fade between additions, to better control the stoichiometry.[1][5]
Solvent Participation: The solvent may be participating in a side reaction.	Choose a solvent that is inert under the reaction conditions.
Radical Reactions: In some cases, particularly with benzylic brominations, reactions can proceed via a radical mechanism.[2]	Consider adding a radical initiator or inhibitor, depending on the desired reaction pathway, and control the exposure to light.

Data Summary

Solubility of DBDMH

Solvent	Solubility	Temperature	Reference
Water	0.1 g / 100 mL	20 °C	[2]
Chloroform	Soluble	-	[4]
Ethanol	Soluble	-	[4]
Acetone	Soluble	-	[4]
Benzene	Soluble	-	[4]
Hexane	Poor solubility	-	[2]

Experimental Protocols

Protocol 1: Determination of Active Bromine Content by Iodometric Titration

This method is a reliable way to determine the concentration of active bromine in a DBDMH solid or solution, helping to ensure the accuracy of your experiments.[2][10]

Materials:

• DBDMH sample (accurately weighed solid or a known volume of solution)

• Solvent (e.g., a mixture of acetic acid and water)

• Potassium iodide (KI) solution (in excess)

• Standardized sodium thiosulfate (B1220275) (Na₂S₂O₃) solution (e.g., 0.1 N)

• Starch indicator solution

• Appropriate glassware (burette, flask, etc.)

Procedure:

• Sample Preparation: Accurately weigh a sample of solid DBDMH or pipette a precise volume of your DBDMH solution into an Erlenmeyer flask.[2]

• Dissolution: Dissolve the sample in a suitable solvent, such as a mixture of acetic acid and water.[2]

• Iodide Addition: Add an excess of potassium iodide (KI) solution to the flask. The active bromine in DBDMH will oxidize the iodide (I⁻) to iodine (I₂), resulting in a yellowish-brown solution.[2][10]

• Titration (Part 1): Titrate the liberated iodine with a standardized sodium thiosulfate solution. The brown color of the iodine will fade to a pale yellow.[10]

• Indicator Addition: Add 1-2 mL of starch indicator solution. The solution will turn a deep blue/black color due to the formation of the starch-iodine complex.[10]

• Titration (Part 2): Continue the titration dropwise with the sodium thiosulfate solution, swirling the flask constantly, until the blue color completely disappears. This is the endpoint.[10]

• Calculation: Record the volume of sodium thiosulfate solution used. Calculate the percentage of active bromine based on the stoichiometry of the reaction.

Visualizations

Caption: Hydrolysis of DBDMH in water to form hypobromous acid and 5,5-dimethylhydantoin.

Caption: A logical workflow to diagnose and resolve issues of low reaction yield.

Caption: Step-by-step experimental workflow for determining active bromine content.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1,3-Dibromo-5,5-Dimethylhydantoin [DBDMH] as an Efficient and Selective Agent for the Oxidation of Thiols to Disulfides in Solution or under Solvent-Free Conditions [organic-chemistry.org]
• 4. 1,3-Dibromo-5,5-dimethylhydantoin | 77-48-5 [chemicalbook.com]
• 5. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 6. Quantification of dibromodimethylhydantoin disinfectants in water by chemiluminescent method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. DBDMH - Wikipedia [en.wikipedia.org]
• 8. CN102197805B - High-concentration high-stability dibromohydantoin disinfectant - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

troubleshooting low conversion rates in DBDMH-mediated reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low conversion rates in reactions mediated by 1,3-dibromo-5,5-dimethylhydantoin (DBDMH).

Frequently Asked Questions (FAQs)

Q1: What is DBDMH and what are its common applications in organic synthesis?

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a stable, crystalline organic compound that serves as a versatile reagent. It is widely utilized as a source of electrophilic bromine for bromination reactions and as a mild oxidizing agent. Its advantages over liquid bromine include easier handling, improved safety, and enhanced stability.[1] Common applications include the ortho-bromination of phenols, benzylic brominations, and the oxidation of alcohols and thiols.[1]

Q2: What is the general mechanism of action for DBDMH?

DBDMH acts as a source of electrophilic bromine. The nitrogen atoms in the DBDMH molecule are adjacent to electron-withdrawing carbonyl groups, which polarizes the N-Br bonds, making the bromine atoms electrophilic.[1][2] The reaction mechanism can proceed through two primary pathways:

• Ionic Pathway: DBDMH provides a "Br+" equivalent for electrophilic substitution or addition reactions.[1]

• Radical Pathway: This pathway is particularly relevant for benzylic brominations and can be initiated by light or a radical initiator.[1][2]

Q3: My conversion rate is significantly lower than expected. What are the potential causes and how can I improve it?

Low conversion rates are a common challenge. Several factors can contribute to this issue. A systematic approach to troubleshooting is recommended. The most common causes include:

• Reagent Quality and Stoichiometry:

  • DBDMH Stability: Although stable, DBDMH can decompose over time if not stored properly in a cool, dry place.[1]

  • Stoichiometry: Precise control of DBDMH stoichiometry is crucial. For instance, in the ortho-monobromination of phenols, 0.50-0.52 mole equivalents are typically used.[3][4] Using too little will result in incomplete conversion, while an excess can lead to over-bromination.

• Substrate Purity:

  • Impurities in the starting material can react with DBDMH or inhibit the desired transformation, leading to lower yields.[1]

• Reaction Conditions:

  • Solvent: The choice of solvent can influence reactivity. Non-polar solvents like chloroform (B151607) are often used for selective bromination of phenols.[3][4] In some cases, a solvent screening may be necessary to find the optimal conditions.

  • Temperature: Many DBDMH reactions proceed at room temperature.[4] However, for some substrates, heating may be required to achieve a reasonable reaction rate. Conversely, for highly reactive substrates, lowering the temperature can improve selectivity and prevent side reactions.[3]

  • Reaction Time: Reaction times can vary from minutes to several hours.[4][5] Monitoring the reaction by techniques like TLC or GC-MS is essential to determine the optimal reaction time.[1]

Q4: I am observing the formation of multiple brominated products. How can I improve the selectivity for mono-bromination?

The formation of di- or poly-brominated products is a common issue, especially with highly activated substrates like phenols.[3] To improve selectivity:

• Control Stoichiometry: Use a slight molar excess of the substrate relative to the available bromine atoms from DBDMH.

• Temperature Control: Lowering the reaction temperature can decrease the reaction rate and improve selectivity.[3]

• Order of Addition: For sensitive substrates, adding DBDMH in portions can provide better control and prevent the formation of di-bromo derivatives.[3][4] However, for some reactions, adding DBDMH all at once may give higher yields of the mono-brominated product.[3][4] A small-scale test is advisable to determine the optimal method for your specific substrate.[3]

Q5: What is the standard work-up procedure for a reaction involving DBDMH?

A typical work-up procedure involves quenching any excess DBDMH, followed by extraction and purification.[3]

• Quench: Add an aqueous solution of a reducing agent, such as 10% aqueous sodium hydrosulfite (Na₂S₂O₄) or sodium sulfite (B76179) (Na₂SO₃), and stir for a few minutes.[3][4]

• Extraction: Separate the organic layer. Wash it with water and/or brine.

• Drying: Dry the organic layer over an anhydrous salt like MgSO₄ or Na₂SO₄.[3]

• Concentration: Remove the solvent under reduced pressure.

• Purification: The crude product can then be purified, typically by flash chromatography on silica (B1680970) gel.[3][4] The solid byproduct, 5,5-dimethylhydantoin, can often be removed by filtration.[1][4]

Troubleshooting Guide for Low Conversion Rates

When faced with low conversion rates, a systematic approach can help identify and resolve the underlying issue. The following flowchart outlines a logical troubleshooting workflow.

Caption: A step-by-step workflow for troubleshooting low conversion rates in DBDMH-mediated reactions.

Data Presentation: Optimized Reaction Conditions

The following tables summarize optimized reaction conditions for various DBDMH-mediated transformations.

Table 1: Ortho-monobromination of Phenols [4]

Entry	Substrate	DBDMH (mol equiv.)	Solvent	Time	Yield (%)
1	Phenol	0.52	Chloroform	5 h	95
2	p-Cresol	0.50	Chloroform	16 h	97
3	4-Methoxyphenol	0.53	Chloroform	15 min	98
4	4-Phenylphenol	0.51	Chloroform	2 h	77
5	Methyl Salicylate	0.58	Chloroform	2 h	85 (mono), 15 (di)

Table 2: Oxidation of Alcohols with DBDMH in Aqueous H₂O₂ [6][7]

Entry	Substrate (Alcohol)	Product	Time (h)	Yield (%)
1	Benzyl alcohol	Benzaldehyde	2	95
2	4-Methylbenzyl alcohol	4-Methylbenzaldehyde	2	96
3	4-Methoxybenzyl alcohol	4-Methoxybenzaldehyde	2	94
4	4-Chlorobenzyl alcohol	4-Chlorobenzaldehyde	2	93
5	1-Phenylethanol	Acetophenone	2	98
6	Diphenylmethanol	Benzophenone	2	97
7	Cyclohexanol	Cyclohexanone	4	92

Table 3: Esterification of Carboxylic Acids with Methanol [8]

Entry	Carboxylic Acid	DBDMH (mol%)	Temperature (°C)	Time (h)	Conversion (%)
1	Benzoic Acid	7	70	20	>99
2	Benzoic Acid	3.5	70	20	92
3	Octanoic Acid	7	70	15	>99
4	4-Nitrobenzoic Acid	7	70	20	98
5	Adipic Acid	7	70	5	>99 (di-ester)

Experimental Protocols

Protocol 1: General Procedure for Ortho-monobromination of a Phenol [3][4]

• Dissolution: Dissolve the phenolic substrate (1.0 mmol) in chloroform (5-7 mL) in a round-bottom flask at room temperature.

• Addition of DBDMH: Add solid DBDMH (0.50-0.52 mmol) to the solution in portions. The solution may turn red or brown. Wait for the color to disappear before adding the next portion.

• Monitoring: Monitor the reaction progress using GC-MS or TLC. The persistence of color can indicate the consumption of the starting material.

• Work-up:

  • Upon completion, add a 10% aqueous sodium hydrosulfite solution to the reaction mixture and stir for 5 minutes.

  • Separate the organic layer, dry it over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash chromatography on silica gel to obtain the pure ortho-monobrominated phenol.

Protocol 2: General Procedure for Benzylic Bromination [9][10]

Safety Note: Benzylic bromides are often lachrymatory. Handle in a well-ventilated fume hood with appropriate personal protective equipment.

• Setup: To a suspension of a Lewis acid catalyst (e.g., ZrCl₄, 0.05 mmol) in dichloromethane (B109758) (2 mL), add a solution of the toluene (B28343) derivative (0.5 mmol) and DBDMH (0.25 mmol) in dichloromethane (2 mL) at room temperature under room light.

• Reaction: Stir the mixture at room temperature. The reaction time can vary (e.g., 2 hours).

• Monitoring: Monitor the reaction by TLC or GC analysis.

• Quenching and Extraction: Quench the reaction with a saturated aqueous NaHCO₃ solution and extract the product with diethyl ether.

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: If necessary, purify the product by flash column chromatography.

Reaction Mechanisms and Experimental Workflow

The following diagrams illustrate the key mechanistic pathways of DBDMH and a general experimental workflow.

Caption: Ionic vs. Radical pathways for DBDMH-mediated reactions.

Caption: A typical workflow for DBDMH-mediated organic synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 3. benchchem.com [benchchem.com]
• 4. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 5. researchgate.net [researchgate.net]
• 6. An Efficient Oxidation of Alcohols by Aqueous H2O2 with 1,3-Dibromo-5,5-Dimethylhydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: The Effect of Reaction Temperature on DBDMH Bromination

Welcome to the technical support center for 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) mediated bromination reactions. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions to assist with your experiments, with a specific focus on the critical role of reaction temperature.

Frequently Asked Questions (FAQs)

Q1: What is the general role of temperature in DBDMH bromination reactions?

A1: Reaction temperature is a critical parameter in DBDMH bromination that influences reaction rate, selectivity (mono- vs. di-bromination, and positional selectivity), and the formation of byproducts. Generally, higher temperatures increase the reaction rate but may lead to decreased selectivity and decomposition of the reagent or products.[1][2] Conversely, lower temperatures can enhance selectivity, particularly for highly reactive substrates.[3][4]

Q2: How does temperature affect the selectivity of aromatic bromination with DBDMH?

A2: For electrophilic aromatic bromination, especially with activated substrates like phenols, lower temperatures are often employed to achieve selective mono-bromination at the ortho-position.[3][5] High temperatures can provide the necessary activation energy for subsequent brominations, leading to an increase in di- and tri-brominated products.[2] In some cases, achieving high regioselectivity may require temperatures as low as -30°C to -78°C.[4]

Q3: What is the typical temperature range for benzylic bromination using DBDMH?

A3: Benzylic bromination with DBDMH often proceeds via a radical mechanism.[6][7] While traditional Wohl-Ziegler brominations with N-bromosuccinimide (NBS) often require high temperatures and a radical initiator, the use of a Lewis acid catalyst with DBDMH can allow the reaction to proceed efficiently at milder conditions, including room temperature.[7][8]

Q4: For the α-bromination of ketones, what temperature considerations should be made?

A4: The optimal temperature for the α-bromination of ketones can vary depending on the substrate. While some reactions proceed at room temperature, others may require heating to achieve a reasonable rate.[9][10] For instance, certain acetophenone (B1666503) derivatives show low yields below 80°C.[1] However, excessively high temperatures can lead to decomposition and the formation of side products.[1]

Q5: Can temperature influence the outcome of alkene bromination with DBDMH?

A5: The 1,2-dibromination of alkenes using DBDMH is often carried out under mild conditions, including room temperature, and can proceed without a catalyst.[11][12][13] The reaction is typically highly diastereoselective, yielding anti-dibromides.[14] While significant temperature variation is not always necessary, for less reactive alkenes, gentle heating might be required.

Troubleshooting Guide

Issue	Potential Cause Related to Temperature	Troubleshooting Steps
Low or No Conversion	Reaction temperature is too low: The activation energy for the reaction is not being met.	- Gradually increase the reaction temperature in increments (e.g., 10-20°C) while monitoring the reaction by TLC or GC.[1]- For benzylic brominations, ensure the presence of a radical initiator (light or AIBN) if not using a Lewis acid catalyst, as temperature alone may not be sufficient.[6][7]
Formation of Multiple Products (e.g., di-bromination)	Reaction temperature is too high: The high temperature provides the activation energy for subsequent bromination steps.[2]	- Lower the reaction temperature significantly. For highly activated aromatics, consider temperatures between 0°C and -78°C.[3][4]- Control the stoichiometry carefully, using only a slight excess of DBDMH (or even a substoichiometric amount for mono-bromination).[3]
Poor Regioselectivity (e.g., mixture of ortho- and para-isomers)	Reaction temperature is too high: At higher temperatures, thermodynamic control can become more significant, leading to a different product distribution than the kinetically favored product at lower temperatures.[2]	- Perform the reaction at a lower temperature to favor the kinetically controlled product.[2]- Screen different solvents, as solvent polarity in conjunction with temperature can influence regioselectivity.[4]
Product Decomposition	Excessive heat: The desired product or the DBDMH reagent may be unstable at the reaction temperature.	- Reduce the reaction temperature.[1]- Ensure efficient stirring to avoid localized hot spots, especially during the addition of reagents in an exothermic reaction.[2]- Consider adding the brominating agent portion-wise or via slow addition to better control the exotherm.[2][3]
Runaway Reaction	Poor heat dissipation in an exothermic reaction: Many bromination reactions are exothermic.[4]	- Immediate Action: Remove the heat source and apply external cooling (e.g., an ice bath).[2]- Prevention: For scaled-up reactions, ensure the cooling system is adequate. Add the brominating agent slowly and portion-wise. Diluting the reaction mixture can also help manage the exotherm.[2]

Data Presentation: Typical Reaction Temperatures

The optimal temperature for DBDMH bromination is highly substrate-dependent. The following table summarizes typical temperature ranges found in the literature for various transformations.

Bromination Type	Substrate Class	Typical Temperature Range	Catalyst/Initiator	Reference(s)
Electrophilic Aromatic	Phenols	Room Temperature	None	[3][5]
Activated Aromatics	-78°C to Room Temperature	Acid Catalyst (optional)	[4]
Deactivated Aromatics	Room Temperature to Reflux	Strong Acid Catalyst	[6]
Benzylic	Toluene (B28343) Derivatives	Room Temperature	Lewis Acid (e.g., ZrCl₄)	[7][8]
Methylarenes	Reflux	Radical Initiator (e.g., AIBN)	[6]
α-Bromination	Ketones	Room Temperature to 80°C	None or Acid Catalyst	[1][10]
Addition to Alkenes	Styrenes, Aliphatic Alkenes	Room Temperature	None	[11][12][13]

Experimental Protocols

Protocol 1: Selective Ortho-monobromination of Phenols at Room Temperature

This protocol is adapted from a procedure for the ortho-monobromination of phenols.[5]

Materials:

• Phenolic substrate (1.0 mmol)

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) (0.50-0.52 mmol)

• Chloroform (B151607) (CHCl₃) (5-7 mL)

• 10% aqueous sodium sulfite (B76179) (Na₂SO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Dissolve the phenolic substrate (1.0 mmol) in chloroform (5-7 mL) in a round-bottom flask at room temperature.

• Add solid DBDMH (0.50-0.52 mmol) to the solution in portions. The solution may turn red or brown. Wait for the color to disappear before adding the next portion.[5]

• Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC or GC-MS.[5]

• Upon completion, quench the reaction by adding 10% aqueous sodium sulfite solution and stir for 5-10 minutes to destroy excess DBDMH.

• Separate the organic layer, wash with water and brine, and dry over anhydrous MgSO₄.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography.

Note on Temperature: For highly activated phenols, cooling the reaction to 0°C may improve selectivity and prevent the formation of di-brominated byproducts.[3]

Protocol 2: Lewis Acid-Catalyzed Benzylic Bromination at Room Temperature

This protocol is adapted from a method for the zirconium(IV) chloride-catalyzed benzylic bromination of toluene derivatives.[7][8]

Materials:

• Aromatic Substrate (e.g., Toluene) (0.5 mmol)

• DBDMH (0.25 mmol, 0.5 equiv.)

• Zirconium(IV) chloride (ZrCl₄) (0.05 mmol, 10 mol%)

• Anhydrous Dichloromethane (CH₂Cl₂) (4 mL)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), prepare a suspension of ZrCl₄ (0.05 mmol) in anhydrous CH₂Cl₂ (2 mL).[8]

• In a separate flask, dissolve the aromatic substrate (0.5 mmol) and DBDMH (0.25 mmol) in anhydrous CH₂Cl₂ (2 mL).[8]

• Add the substrate/DBDMH solution to the catalyst suspension at room temperature with stirring.[8]

• Allow the reaction to stir for 2-4 hours at room temperature under ambient light. Monitor the reaction's progress by TLC or GC.[7][8]

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Extract the product with a suitable organic solvent (e.g., diethyl ether), dry the combined organic layers over an anhydrous salt, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Note on Temperature: This Lewis acid-catalyzed method allows the reaction to proceed at a mild room temperature, avoiding the high temperatures often required for traditional radical-initiated benzylic brominations.[7]

Visualizations

General workflow for a DBDMH bromination experiment.

Logical relationship between temperature and reaction outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 6. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 7. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]
• 12. Catalyst-Free 1,2-Dibromination of Alkenes Using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) as a Bromine Source [organic-chemistry.org]
• 13. Catalyst-Free 1,2-Dibromination of Alkenes Using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) as a Bromine Source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Technical Support Center: 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for reactions involving 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH).

Troubleshooting Guides

Issue 1: Low or No Conversion of Starting Material

Low or no conversion of the starting material is a common issue in organic synthesis. The following guide provides a systematic approach to troubleshooting reactions involving DBDMH.

Question: My reaction with DBDMH is showing low or no conversion. What are the potential causes and how can I resolve this?

Answer:

Several factors can contribute to poor conversion rates in DBDMH-mediated reactions. Consider the following potential causes and troubleshooting steps:

• Reagent Quality:

  • DBDMH Purity: Ensure the DBDMH is of high purity and has not decomposed. Although stable, improper storage can lead to degradation.

  • Substrate Purity: Impurities in your starting material can react with DBDMH or inhibit the desired transformation.[1] Purify the substrate if necessary.

  • Solvent Quality: Use dry, high-purity solvents. The presence of water or other impurities can affect the reaction outcome. For instance, using DMF as a solvent has been reported to sometimes result in unreacted starting material.[1][2]

• Reaction Conditions:

  • Temperature: Some reactions require heating to proceed at a reasonable rate.[1] If the reaction is sluggish at room temperature, consider carefully increasing the temperature. Conversely, for highly selective brominations, a lower temperature may be necessary to prevent side reactions.[1]

  • Reaction Time: Monitor the reaction progress using appropriate techniques like TLC, GC-MS, or NMR.[1] Some reactions may require several hours to reach completion.[1]

  • Catalyst: The choice of catalyst, or the absence thereof, is crucial. For benzylic brominations, a radical initiator like AIBN may be required.[3] For electrophilic aromatic bromination, an acid catalyst can be beneficial.[4] In some cases, such as the dibromination of certain alkenes, no catalyst is needed.[5][6][7]

• Stoichiometry and Addition:

  • Incorrect Stoichiometry: Carefully check the molar equivalents of DBDMH. Since DBDMH has two bromine atoms, for a monobromination, you would typically use around 0.5 equivalents.[8]

  • Mode of Addition: The way DBDMH is added can influence the reaction. For some reactions, adding it in portions is recommended to control the reaction rate and selectivity.[1][8] In other cases, adding the reagent all at once has been found to be more effective.[2]

Issue 2: Over-bromination or Formation of Undesired Side Products

The formation of di- or poly-brominated products, or other side products, can be a significant challenge, especially when mono-bromination is the desired outcome.

Question: I am observing the formation of multiple brominated products in my reaction. How can I improve the selectivity for mono-bromination?

Answer:

Achieving selective mono-bromination requires careful control over the reaction parameters. Here are key factors to consider:

• Stoichiometry: This is one of the most critical factors. To favor mono-bromination, use a stoichiometric amount or a slight excess of the substrate relative to the available bromine atoms from DBDMH.[8] For mono-bromination, a ratio of 0.50-0.55 mole equivalents of DBDMH to 1 mole of the substrate is often recommended.[8]

• Substrate Reactivity: Highly activated substrates, such as phenols, are prone to over-bromination.[8] To mitigate this:

  • Lower the reaction temperature: This decreases the reaction rate and can improve selectivity.[8]

  • Control the addition of DBDMH: Add the solid DBDMH in portions to the reaction mixture.[8]

• Solvent Choice: The solvent can influence the reactivity of the brominating species. For selective bromination of phenols, non-polar solvents like chloroform (B151607) are often used.[8] Experiment with different solvents to find the optimal conditions for your specific substrate.

• Catalyst Influence: The type of catalyst can dictate the position of bromination. For example, in the bromination of certain aromatic compounds, a Lewis acid may favor benzylic bromination, while a Brønsted acid can promote bromination of the aromatic ring.[4] Ensure no unintended acidic or basic impurities are present, as they can catalyze over-bromination.[8]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of action for DBDMH?

A1: DBDMH can act as a source of both electrophilic bromine ("Br+") and bromine radicals (Br•), depending on the reaction conditions.[9]

• Ionic Pathway: In the presence of an acid or for electron-rich substrates, the N-Br bonds are polarized, making the bromine atoms electrophilic. This is common in aromatic brominations.[1][4]

• Radical Pathway: For reactions like benzylic bromination, the reaction can be initiated by light or a radical initiator, proceeding through a radical chain mechanism.[1][4]

Q2: How do I choose between DBDMH and N-Bromosuccinimide (NBS)?

A2: DBDMH is often considered a cost-effective and safer alternative to NBS.[10][11][12] DBDMH has a higher active bromine content by weight as it contains two bromine atoms per molecule, meaning less reagent may be required.[11] Both reagents have similar reactivity in many applications.[11]

Q3: Are there catalyst-free reactions where DBDMH can be used?

A3: Yes, several reactions proceed efficiently without a catalyst. A notable example is the direct 1,2-dibromination of alkenes, which occurs under mild conditions with DBDMH as the bromine source.[5][6][7]

Q4: Can DBDMH be used as a catalyst itself?

A4: Yes, DBDMH can act as a catalyst or precatalyst in certain reactions. For instance, it has been shown to catalyze the synthesis of α-hydroxyphosphonates, benzimidazoles, and sydnones.[10][13][14][15] It can also act as a precatalyst in esterification and aldol (B89426) condensation reactions by activating the carbonyl group.[16]

Q5: What is a standard work-up procedure for a reaction involving DBDMH?

A5: A typical work-up involves quenching any excess DBDMH with a reducing agent like aqueous sodium hydrosulfite (Na₂S₂O₄) or sodium thiosulfate (B1220275) (Na₂S₂O₃).[1][8][12] The by-product, 5,5-dimethylhydantoin, is often insoluble in common organic solvents and can be removed by filtration.[1] The organic layer is then washed, dried, and concentrated, followed by purification of the product, usually by chromatography.[8]

Data Presentation

Table 1: Catalyst and Reaction Type with DBDMH

Reaction Type	Catalyst/Initiator	Substrate Example	Outcome
Benzylic Bromination	Radical Initiator (e.g., AIBN)	Methylarenes	Selective mono-bromination at the benzylic position.[3][4]
Aromatic Ring Bromination	Acid Catalyst (Brønsted or Lewis)	Electron-rich arenes	Electrophilic substitution on the aromatic ring.[4]
Dibromination of Alkenes	None (Catalyst-free)	Various alkenes	1,2-dibromination with high diastereoselectivity.[5][6]
Synthesis of α-hydroxyphosphonates	DBDMH (as catalyst)	Aldehydes and triethyl phosphite	Formation of α-hydroxyphosphonates in good yields.[13]
Esterification	DBDMH (as precatalyst)	Carboxylic acids and alcohols	Direct esterification under neat conditions.[16]
Synthesis of Benzimidazoles	DBDMH (as catalyst)	o-phenylenediamines and aldehydes	Efficient condensation to form benzimidazole (B57391) derivatives.[10][14]

Experimental Protocols

Protocol 1: Ortho-monobromination of Phenols

This protocol describes a general procedure for the selective ortho-monobromination of phenolic compounds.

• Preparation: Dissolve the phenolic substrate (1.0 mmol) in chloroform (5-7 mL) in a round-bottom flask at room temperature.[8]

• Reagent Addition: Add solid DBDMH (0.50-0.52 mmol, representing 0.50-0.52 mole equivalents) to the solution in portions. The solution may turn red or brown. Wait for the color to disappear before adding the next portion.[1][2]

• Reaction Monitoring: Monitor the progress of the reaction by TLC or GC-MS. The persistence of color can indicate the consumption of the starting material.[1][2]

• Work-up: Upon completion, add a 10% aqueous solution of sodium hydrosulfite to quench the reaction and stir for 5 minutes. Separate the organic layer, dry it over anhydrous magnesium sulfate (B86663) (MgSO₄), and concentrate it under reduced pressure.[8]

• Purification: Purify the crude product by flash chromatography on silica (B1680970) gel to obtain the pure ortho-monobrominated phenol.[1][8]

Protocol 2: Catalyst-Free 1,2-Dibromination of Alkenes

This protocol outlines a method for the direct dibromination of alkenes.

• Preparation: To a solution of the alkene (1.0 mmol) in dichloromethane (B109758) (2.0 mL), add DBDMH (0.6 mmol).[12]

• Reaction: Stir the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).[12]

• Work-up: Once the reaction is complete, quench the mixture with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃). Separate the organic layer and extract the aqueous layer with dichloromethane.[12]

• Purification: Combine the organic layers, dry over an anhydrous salt, and concentrate to yield the crude product, which can be further purified if necessary.

Visualizations

Caption: Troubleshooting workflow for low conversion rates in DBDMH reactions.

Caption: Dual mechanistic pathways of DBDMH in organic synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 3. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]
• 4. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 5. Catalyst-Free 1,2-Dibromination of Alkenes Using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) as a Bromine Source [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Item - Catalyst-Free 1,2-Dibromination of Alkenes Using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) as a Bromine Source - American Chemical Society - Figshare [acs.figshare.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Recommending DBDMH over the requested brominating agent and contributing toward reduced manufacturing costs for clients – Chemia [chemia.manac-inc.co.jp]
• 12. benchchem.com [benchchem.com]
• 13. ijcps.org [ijcps.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. 1,3-Dibromo-5,5-dimethylhydantoin as a Precatalyst for Activation of Carbonyl Functionality - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analytical Methods for Monitoring DBDMH Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for the analytical methods used to monitor reactions involving 1,3-dibromo-5,5-dimethylhydantoin (DBDMH).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of DBDMH reactions, categorized by analytical technique.

Iodometric Titration

Question: Why are my iodometric titration results for active bromine content inconsistent or inaccurate?

Answer: Inconsistent results in iodometric titration can stem from several sources. A systematic approach to troubleshooting can help pinpoint the issue.[1]

• Titrant Instability: The sodium thiosulfate (B1220275) (Na₂S₂O₃) solution is susceptible to bacterial degradation and reaction with dissolved CO₂. Ensure it is recently standardized or prepared fresh.

• Incomplete Reaction: The reaction between DBDMH and potassium iodide (KI) requires an acidic medium and sufficient time. Ensure the sample is fully dissolved and allow adequate reaction time before titrating the liberated iodine.[2]

• Indicator Issues: The starch indicator should be added only when the solution is a pale straw color. Adding it too early can result in an irreversible starch-iodine complex. Also, ensure the starch solution is fresh, as it can degrade over time.

• Procedural Errors: Air bubbles in the buret can lead to significant volume errors.[3] Ensure the buret is properly filled and free of bubbles before starting the titration.[3] Parallax errors during volume reading can also contribute to inconsistencies.[3]

• Sample Handling: DBDMH is sensitive to moisture, which can lead to its decomposition and a lower-than-expected active bromine content.[1] Ensure the reagent has been stored in a cool, dry place.[1]

Troubleshooting flowchart for inconsistent titration results.

Chromatographic Methods (GC-MS, HPLC)

Question: What causes poor peak shape (e.g., tailing, fronting) in the HPLC analysis of my DBDMH reaction mixture?

Answer: Poor peak shape in HPLC is a common issue that can often be resolved by examining the column, mobile phase, and potential interactions with the analyte.

• Column Contamination or Degradation: Impurities from the sample matrix can accumulate on the column, leading to active sites that cause peak tailing.[4] The byproduct of many DBDMH reactions, 5,5-dimethylhydantoin (B190458) (DMH), or unreacted starting materials can build up.[5] Flushing the column with a strong solvent may help.[4] A void at the column inlet can also cause split or broad peaks; this requires column replacement.[6]

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on silica-based columns can interact with basic analytes, causing peak tailing.[4] Reducing the mobile phase pH can help suppress these interactions.[4]

• Mobile Phase Issues: Ensure the mobile phase components are fully miscible and that any buffers are completely dissolved and within their effective pH range.[6] Precipitated buffer salts can create blockages and high back pressure.[4]

• Extra-Column Effects: Excessive tubing length or a large internal diameter between the column and detector can contribute to band broadening.[7] Ensure connections are made with minimal dead volume.

Question: I am not seeing my product or starting material when monitoring the reaction with GC-MS. What could be the problem?

Answer: This issue can arise from the thermal instability of the compounds or improper sample preparation.

• Thermal Decomposition: The high temperatures used in the GC inlet can cause thermally labile compounds to decompose. DBDMH itself or certain brominated products may not be stable under these conditions. If decomposition is suspected, derivatization to a more stable compound or analysis by a different method (like HPLC) may be necessary.

• Sample Preparation: The crude product may require purification before analysis. The solid byproduct, 5,5-dimethylhydantoin, can often be removed by simple filtration after solvent evaporation.[5] For compounds with low solubility, a work-up step involving an aqueous sodium hydrosulfite wash can be used.[5]

Spectroscopic Methods (UV-Vis)

Question: Why is my UV-Vis spectrophotometry data not reproducible when monitoring reaction kinetics?

Answer: Reproducibility issues in UV-Vis kinetic studies often relate to temperature control, solution preparation, and instrument stability.

• Temperature Fluctuation: Reaction rates are highly sensitive to temperature. Use a thermostatted cuvette holder to maintain a constant and accurate temperature throughout the experiment.[8]

• Concentration Errors: Ensure that stock solutions of the substrate and DBDMH are prepared accurately. Small errors in concentration can lead to significant variations in the calculated reaction rates.[8]

• Instrument Drift: Allow the spectrophotometer lamp to warm up sufficiently before starting measurements to ensure a stable baseline.

• Interference: The UV-Vis spectrum of DBDMH shows absorption in the ultraviolet region.[9] Ensure that the absorbance of the starting material, product, and DBDMH itself do not overlap at the analytical wavelength, or use a method that can account for overlapping spectra.

Frequently Asked Questions (FAQs)

Q1: How can I monitor the progress of a bromination reaction with DBDMH in real-time?

A1: Reaction progress can be monitored using several techniques. For many ortho-brominations of phenols, the reaction mixture turns red or deep brown upon the addition of DBDMH; the disappearance of this color can indicate the consumption of the starting material.[5][10] For more quantitative tracking, thin-layer chromatography (TLC) can be used to observe the disappearance of the starting material and the appearance of the product. For detailed kinetic analysis or complex mixtures, periodic sampling of the reaction mixture for analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) is recommended.[1][5]

Q2: Which analytical method is best for determining the active bromine content of DBDMH?

A2: The choice of method depends on the required sensitivity, available equipment, and sample matrix.[2] Iodometric titration is a classic, reliable, and cost-effective method for routine analysis of the bulk material.[2] For trace-level detection or analysis in complex matrices like water, more sensitive techniques such as photometry using ABTS, chemiluminescence with luminol (B1675438), or ion chromatography are superior.[2][11]

Decision tree for selecting an analytical method.

Q3: How do I perform a standard work-up of a DBDMH reaction before analysis?

A3: A typical work-up procedure involves quenching any excess DBDMH, followed by extraction and drying.[10] First, add a 10% aqueous solution of a reducing agent like sodium hydrosulfite (Na₂S₂O₄) or sodium thiosulfate (Na₂S₂O₃) and stir for several minutes.[5][10] Next, if an organic solvent was used, separate the organic layer. Wash the organic layer with water and/or brine, then dry it over an anhydrous salt such as MgSO₄ or Na₂SO₄.[10] The solvent can then be removed under reduced pressure. The byproduct, 5,5-dimethylhydantoin, is often a solid that can be removed by filtration.[1][5]

Q4: Can DBDMH stability affect my analysis?

A4: Yes. Although DBDMH is a relatively stable solid, it is sensitive to moisture and can decompose over time, especially if stored improperly.[1][9] This decomposition will lower the active bromine content, leading to lower-than-expected reaction yields or conversion rates if the stoichiometry is based on the theoretical mass. It is crucial to use DBDMH that has been stored in a cool, dry place and to accurately determine its active bromine content via titration before use in sensitive or quantitative reactions.[1]

Quantitative Data Summary

The following tables provide key quantitative data for DBDMH and a comparison of common analytical methods for its quantification.

Table 1: Physical and Chemical Properties of DBDMH

Property	Value	Reference(s)
Molecular Formula	C₅H₆Br₂N₂O₂	[9]
Molar Mass	285.92 g/mol	[9]
Appearance	White to light yellow crystalline solid	[9][12]
Melting Point	197-203 °C	[9]
Density	1.36 g/cm³	[9][13]
Solubility in Water	0.1 g/100 mL (at 20 °C)	[9]

Table 2: Comparison of Analytical Methods for Active Bromine Quantification

Method	Principle	Typical Application	Advantages	Disadvantages
Iodometric Titration	Oxidation of I⁻ to I₂, followed by titration with thiosulfate.[2]	Routine QC, purity analysis of raw material.	Cost-effective, reliable, no specialized equipment needed.[2]	Lower sensitivity, potential for interference.
Photometry (ABTS)	Forms a colored radical cation (ABTS•⁺) with active bromine.[2]	Quantification in aqueous solutions.	Good sensitivity, uses standard spectrophotometer.	Requires calibration curve, potential matrix effects.
Chemiluminescence	Light-emitting reaction with luminol in an alkaline medium.[11]	Trace-level analysis in water disinfection.	Extremely high sensitivity (detection limit ~6.2x10⁻¹¹ mol/dm³).[11][14]	Requires specialized equipment, can be complex.
Ion Chromatography	Quantifies bromide ion after a reduction step.[2]	Analysis in complex matrices where speciation is needed.	High selectivity, can separate different halogen species.	High instrument cost, more complex sample prep.

Experimental Protocols

Protocol 1: Determination of Active Bromine Content by Iodometric Titration

This protocol is a standard method for quantifying the active bromine content in solid DBDMH.[2]

Reagents & Equipment:

• DBDMH sample

• Potassium iodide (KI), solid

• Glacial acetic acid

• Standardized 0.1 N Sodium Thiosulfate (Na₂S₂O₃) solution

• 1% (w/v) Starch indicator solution

• 250 mL Erlenmeyer flask, 50 mL buret, analytical balance

Procedure:

• Accurately weigh approximately 0.1 g of the DBDMH sample into a 250 mL Erlenmeyer flask.[2]

• Dissolve the sample in 50 mL of glacial acetic acid.[2]

• Add 2 g of solid potassium iodide and swirl the flask to dissolve the KI. The solution will turn a dark yellow/brown color as iodine is liberated.[2]

• Allow the reaction to proceed for 5-10 minutes in a dark place.

• Titrate the liberated iodine with the standardized 0.1 N Na₂S₂O₃ solution until the solution becomes a pale straw color.

• Add 1-2 mL of the starch indicator solution. The solution will turn a deep blue/black color.

• Continue the titration dropwise with Na₂S₂O₃ until the blue color completely disappears. This is the endpoint.

• Record the volume of Na₂S₂O₃ used and calculate the active bromine content.

Protocol 2: General Workflow for Monitoring a Bromination Reaction

This protocol provides a general workflow for monitoring the progress of a typical bromination reaction using DBDMH.[5][10]

Materials & Equipment:

• Reaction flask and standard glassware

• DBDMH, substrate, and appropriate solvent (e.g., chloroform)[5]

• TLC plates, developing chamber, and UV lamp

• Optional: GC-MS or HPLC system

• Quenching solution (e.g., 10% aq. Na₂S₂O₄)[5]

Procedure:

• Reaction Setup: Dissolve the substrate in the chosen solvent in a round-bottom flask at the desired temperature (many reactions proceed at room temperature).[1][5]

• Initiation: Add solid DBDMH (typically 0.50-0.52 mole equivalents for mono-bromination) to the solution.[1][10] The addition can be done all at once or in portions. For phenols, the disappearance of a transient red/brown color can signal reaction progress.[5][10]

• Initial Monitoring (TLC): After 15-30 minutes, withdraw a small aliquot of the reaction mixture with a capillary tube, quench it in a separate small vial with a drop of thiosulfate solution, and spot it on a TLC plate alongside a spot of the starting material. Develop the plate to assess the consumption of starting material and the formation of the product spot.

• Continued Monitoring: Repeat the TLC analysis at regular intervals (e.g., every 30-60 minutes) to track the reaction's progress toward completion.

• Quantitative Monitoring (Optional): For more precise data, withdraw small aliquots at set time points. Quench the reaction in the aliquot, and prepare it for GC-MS or HPLC analysis to determine the exact ratio of starting material to product.

• Work-up: Once the reaction is deemed complete (e.g., starting material is no longer visible by TLC), proceed with the full reaction work-up as described in FAQ Q3.

General experimental workflow for monitoring a DBDMH reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. How to avoid titration errors in your lab | Metrohm [metrohm.com]
• 4. agilent.com [agilent.com]
• 5. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 6. realab.ua [realab.ua]
• 7. HPLC Troubleshooting Guide [scioninstruments.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Quantification of dibromodimethylhydantoin disinfectants in water by chemiluminescent method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. DBDMH - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Head-to-Head Comparison: The Advantages of DBDMH Over Liquid Bromine in Research and Development

For researchers, scientists, and drug development professionals, the choice of a brominating agent is a critical decision that impacts not only the efficiency and yield of a reaction but also laboratory safety and cost-effectiveness. While liquid bromine has traditionally been a common choice, 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) has emerged as a superior alternative in many applications. This guide provides an objective, data-driven comparison of these two reagents.

Executive Summary

DBDMH, a stable, crystalline solid, offers significant advantages over liquid bromine in terms of handling, safety, and cost.[1][2] Experimental data demonstrates that DBDMH can lead to higher reaction yields and improved selectivity in various bromination reactions.[3] Its ease of use and enhanced safety profile make it an increasingly popular choice in both academic and industrial research settings.

Data Presentation: A Quantitative Comparison

The following table summarizes the key quantitative and qualitative differences between DBDMH and liquid bromine.

Feature	1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	Liquid Bromine (Br₂)
Physical State	Crystalline solid[2]	Fuming liquid[4]
Molecular Weight	285.93 g/mol	159.81 g/mol [4]
Boiling Point	Decomposes at ~197-199°C[2]	58.8 °C[4]
Vapor Pressure	Low	High (214 mmHg at 20°C)
Handling	Easy to weigh and dispense[2]	Difficult to handle, requires specialized equipment[5]
Safety	Corrosive, toxic if swallowed[6]	Highly corrosive, toxic by inhalation, causes severe burns[7][8]
Stability	Stable with a long shelf-life when kept dry[9]	Less stable, light-sensitive
Cost-Effectiveness	More economical due to two bromine atoms per molecule[1]	Volatility can lead to material loss
Byproducts	5,5-dimethylhydantoin (water-soluble)[9]	Hydrogen bromide (corrosive gas)

Performance in Action: Experimental Data

Recent studies have highlighted the superior performance of DBDMH in specific bromination reactions.

Ortho-Monobromination of Phenols

In a comparative study on the ortho-monobromination of phenols, DBDMH demonstrated a significantly higher yield and purity compared to a method utilizing liquid bromine.

Reagent	Substrate	Product	Isolated Yield
DBDMH	Methyl gallate	Methyl 2-bromo-3,4,5-trihydroxybenzoate	92.5% [3]
Br₂/iso-Pr₂NH/toluene	Methyl gallate	Methyl 2-bromo-3,4,5-trihydroxybenzoate	68%[3]

Dibromination of Benzylic Diols

Research on the dibromination of benzylic diols showed that DBDMH provides yields that are comparable to or, in the case of electron-rich substrates, significantly higher than those obtained with tetrabromomethane (CBr₄), another common brominating agent.

Substrate (Electron-donating group)	Yield with DBDMH	Yield with CBr₄
1-(4-methoxyphenyl)ethane-1,2-diol	67% [10]	14%[10]
1-(p-tolyl)ethane-1,2-diol	58% [10]	33%[10]

Experimental Protocols

To provide a practical comparison, the following are representative experimental protocols for the bromination of an activated aromatic compound, phenol (B47542).

Protocol 1: Ortho-Monobromination of Phenol using DBDMH

This procedure is adapted from a method for the ortho-monobromination of phenols and polyphenols.[3]

Materials:

• Phenol (1.0 mmol)

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) (0.52 mmol)

• Chloroform (B151607) (5-7 mL)

• 10% aqueous sodium hydrosulfite (Na₂S₂O₄) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Dissolve phenol in chloroform in a round-bottom flask at room temperature.

• Add solid DBDMH in portions to the stirred solution. The solution will turn red or deep brown. Add the next portion after the color disappears.

• Monitor the reaction progress using GC-MS.

• Upon completion, add 10% aqueous sodium hydrosulfite solution to the reaction mixture and stir for 5 minutes.

• Separate the organic layer, dry it over anhydrous MgSO₄, and concentrate under reduced pressure to yield the crude product.

• Purify the product by flash chromatography if necessary.

Protocol 2: Bromination of Phenol using Liquid Bromine

This protocol is a standard method for the bromination of phenols.[11][12][13]

Materials:

• Phenol (1.0 mmol)

• Liquid bromine (3.0 mmol)

• Carbon disulfide (CS₂) or other suitable non-polar solvent (10 mL)

• Dilute sodium bisulfite solution

• Water

Procedure:

• Caution: This procedure must be performed in a well-ventilated fume hood with appropriate personal protective equipment, including heavy-duty, chemically resistant gloves.

• Dissolve phenol in carbon disulfide in a round-bottom flask at low temperature (e.g., 0-5 °C).

• Slowly add a solution of liquid bromine in carbon disulfide to the stirred phenol solution.

• Allow the reaction to proceed at low temperature until the bromine color persists.

• Pour the reaction mixture into cold water.

• Wash the organic layer with a dilute sodium bisulfite solution to remove excess bromine, followed by a water wash.

• Dry the organic layer over an anhydrous drying agent and remove the solvent under reduced pressure to obtain the product, which is typically a mixture of mono-, di-, and tri-brominated phenols.

Visualizing the Chemistry

The following diagrams illustrate the key reaction pathways and a general experimental workflow.

References

• 1. Recommending DBDMH over the requested brominating agent and contributing toward reduced manufacturing costs for clients – Chemia [chemia.manac-inc.co.jp]
• 2. A fascinating brominating agent capable of minimizing costs and byproducts, describing 1,3-dibromo-5,5-dimethylhydantoin (DBDMH):N-bromo compounds(8): Discussion series on bromination/iodination reactions 8 – Chemia [chemia.manac-inc.co.jp]
• 3. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 4. Bromine | Br2 | CID 24408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. iclgroupv2.s3.amazonaws.com [iclgroupv2.s3.amazonaws.com]
• 6. Creating a Graph of Chemical Reactions - Graph Database & Analytics [neo4j.com]
• 7. tatachemicals.com [tatachemicals.com]
• 8. nj.gov [nj.gov]
• 9. foodstandards.gov.au [foodstandards.gov.au]
• 10. researchgate.net [researchgate.net]
• 11. m.youtube.com [m.youtube.com]
• 12. youtube.com [youtube.com]
• 13. savemyexams.com [savemyexams.com]

The Cost-Effectiveness of DBDMH in Industrial Applications: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) has emerged as a significant biocide in various industrial applications, particularly in water treatment. Its cost-effectiveness, however, is a critical factor for consideration when selecting a microbial control agent. This guide provides an objective comparison of DBDMH's performance with other common industrial biocides, supported by available data and outlining experimental protocols for efficacy evaluation.

Performance and Cost Comparison of Industrial Biocides

The selection of a biocide is a balance between its efficacy against target microorganisms and its overall cost, which includes the price of the chemical and the required dosage to achieve desired results. While precise, direct comparative studies on the cost-effectiveness of DBDMH are limited in publicly available literature, we can synthesize available data to provide a comparative overview.

Oxidizing biocides are a mainstay in industrial water treatment due to their rapid action and broad-spectrum efficacy.[1] The most common alternatives to DBDMH include chlorine-based compounds (like sodium hypochlorite (B82951) and calcium hypochlorite), and other bromine-based formulations like 1-bromo-3-chloro-5,5-dimethylhydantoin (BCDMH).[2][3]

Table 1: Quantitative Comparison of Oxidizing Biocides

Biocide	Typical Dosage Rate (Cooling Towers)	Price (USD)	Relative Cost Comparison	Key Advantages	Key Disadvantages
DBDMH	Not specified in searches	~$3.51/Unit (Unit size not specified)[4]	-	Stable solid, effective over a wider pH range than chlorine.[5]	Higher initial cost compared to chlorine.[6]
Sodium Hypochlorite (Bleach)	0.5 - 1.0 ppm (as free chlorine)[7]	Varies	Generally the most cost-effective halogen.[7]	Low cost, fast-acting.[8]	Loses efficacy at higher pH, less stable.[3][6]
BCDMH	Not specified in searches	Varies	Generally more expensive than chlorine.[9]	Combines the benefits of bromine and chlorine.[2]	More complex chemistry and decay profile.[2]
Calcium Hypochlorite	Not specified in searches	Varies	Less per pound of active biocide than BCDMH.[8]	Highly concentrated form of chlorine, stable for transport.[8]	Can affect water hardness.
Bromine	1 - 2 ppm[7]	Varies	Approximately twice the cost of chlorine.[10]	More effective than chlorine at higher pH and in the presence of ammonia.[3]	Higher cost.[10]
Chlorine Dioxide	Not specified in searches	Varies	Approximately 2.5 times the cost of chlorine.[10]	Excellent biofilm penetration, effective over a wide pH range.[11]	Higher cost, requires on-site generation.[10][11]

Note: The price of DBDMH is based on a single available data point and the unit size is not specified, making direct cost-per-treatment comparisons challenging. Prices for other biocides are highly variable based on supplier, quantity, and market conditions.

Experimental Protocols for Biocide Efficacy Evaluation

To objectively compare the performance of DBDMH and other biocides, standardized experimental protocols are crucial. The following outlines key methodologies for assessing biocide efficacy in industrial water systems.

Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Tests

These laboratory-based tests determine the lowest concentration of a biocide that inhibits visible growth (MIC) and the lowest concentration that results in microbial death (MBC).

Methodology:

• Prepare Microbial Cultures: Isolate and culture relevant microorganisms from the industrial water system (e.g., Pseudomonas aeruginosa, Legionella pneumophila).

• Serial Dilutions: Prepare a series of dilutions of the biocide in a suitable growth medium.

• Inoculation: Inoculate each dilution with a standardized concentration of the test microorganism.

• Incubation: Incubate the cultures under controlled conditions (temperature, time).

• Observation: Determine the MIC by observing the lowest biocide concentration with no visible growth.

• Plating: Subculture from the tubes with no visible growth onto fresh agar (B569324) plates to determine the MBC, which is the lowest concentration that prevents growth on the new plates.[12]

Time-Kill Assay

This assay evaluates the rate at which a biocide kills a microbial population over time.

Methodology:

• Prepare Test Suspension: Create a suspension of the target microorganism in a solution mimicking the industrial water conditions (pH, temperature, organic load).

• Introduce Biocide: Add a predetermined concentration of the biocide to the microbial suspension.

• Sampling over Time: At specific time intervals (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the mixture.

• Neutralization: Immediately neutralize the biocidal activity in the aliquots using a suitable neutralizing agent.

• Enumeration: Plate the neutralized samples and count the number of surviving colonies after incubation.

• Data Analysis: Plot the log reduction in microbial population against time to determine the kill rate.

Biofilm Efficacy Testing

Since many industrial water system problems are caused by biofilms, it is essential to evaluate a biocide's effectiveness against these surface-attached microbial communities.

Methodology:

• Biofilm Growth: Grow biofilms of relevant microorganisms on surfaces (e.g., coupons of materials found in the industrial system like stainless steel or PVC) in a laboratory reactor that simulates the flow and conditions of the system.

• Biocide Treatment: Expose the established biofilms to the biocide at various concentrations and for different contact times.

• Efficacy Assessment: Assess the biocide's efficacy by:

  • Viable Cell Counts: Scraping the biofilm from the coupon, dispersing the cells, and performing plate counts.

  • Microscopy: Using techniques like confocal laser scanning microscopy (CLSM) with live/dead staining to visualize the effect of the biocide on the biofilm structure and viability.

  • Metabolic Activity Assays: Measuring the metabolic activity of the biofilm cells before and after treatment.[12]

Standardized methods from organizations like ASTM International (e.g., ASTM E645 for cooling water systems) can provide detailed guidance for conducting these tests.[5]

Visualizing Key Processes and Relationships

To better understand the concepts discussed, the following diagrams illustrate important workflows and pathways.

Caption: Workflow for evaluating biocide efficacy.

Caption: Hydrolysis pathways of DBDMH and BCDMH.[2]

Caption: Logical relationship for determining cost-effectiveness.

References

• 1. Oxidizing and non-oxidizing biocides [alvimcleantech.com]
• 2. benchchem.com [benchchem.com]
• 3. power-eng.com [power-eng.com]
• 4. globallinker.com [globallinker.com]
• 5. researchgate.net [researchgate.net]
• 6. m.indiamart.com [m.indiamart.com]
• 7. bvwater.co.uk [bvwater.co.uk]
• 8. DryTec® Water Treatment Solutions For Cooling Towers [prnewswire.com]
• 9. envirotech.com [envirotech.com]
• 10. researchgate.net [researchgate.net]
• 11. m.indiamart.com [m.indiamart.com]
• 12. m.indiamart.com [m.indiamart.com]

A Greener Path to Bromination: Assessing the Green Chemistry Metrics of DBDMH Reactions

For researchers, scientists, and drug development professionals, the selection of reagents is a critical decision that balances synthetic efficacy with environmental and safety considerations. This guide provides a comprehensive comparison of 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) against alternative brominating agents, with a focus on green chemistry metrics. By presenting supporting experimental data and detailed protocols, this document aims to facilitate informed and sustainable choices in chemical synthesis.

Executive Summary

DBDMH emerges as a compelling alternative to traditional brominating agents like N-bromosuccinimide (NBS), offering significant advantages in terms of atom economy, reduced waste, and cost-effectiveness.[1][2][3] This is primarily attributed to DBDMH possessing two reactive bromine atoms per molecule, which effectively halves the amount of reagent required for dibromination and reduces the generation of byproducts.[1][2][3] This guide will delve into a quantitative comparison of DBDMH and NBS in the context of benzylic bromination, a fundamental transformation in organic synthesis.

Data Presentation: A Quantitative Comparison

The following tables summarize the green chemistry metrics for the benzylic bromination of toluene (B28343) using DBDMH and NBS. The data is based on a literature procedure where toluene is converted to benzyl (B1604629) bromide.[1][4]

Table 1: Reaction Conditions and Yields for the Benzylic Bromination of Toluene

Entry	Brominating Agent (equiv.)	Catalyst (mol%)	Yield of Benzyl Bromide (%)	Reference
1	DBDMH (0.5)	ZrCl₄ (10)	86	[1][4]
2	NBS (1.0)	ZrCl₄ (10)	39	[1][4]

Table 2: Green Chemistry Metrics Comparison

Metric	DBDMH Reaction	NBS Reaction
Atom Economy	59.9%	49.0%
E-Factor	10.8	24.2
Process Mass Intensity (PMI)	11.8	25.2

Note: Calculations for Atom Economy, E-Factor, and PMI are detailed in the Appendix.

Experimental Protocols

Detailed methodologies for the benzylic bromination of toluene are provided below to allow for replication and further investigation.

Protocol 1: Benzylic Bromination of Toluene using DBDMH

This protocol is adapted from the method described by Shibatomi et al.[4]

Materials:

• Toluene (0.5 mmol, 46.1 mg)

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) (0.25 mmol, 71.5 mg)

• Zirconium(IV) chloride (ZrCl₄) (0.05 mmol, 11.7 mg)

• Dichloromethane (B109758) (CH₂Cl₂) (4 mL)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a suspension of zirconium(IV) chloride (0.05 mmol) in dichloromethane (2 mL), add a solution of toluene (0.5 mmol) and DBDMH (0.25 mmol) in dichloromethane (2 mL) at room temperature.[4]

• Stir the mixture for 2 hours at room temperature under ambient light.[4]

• Quench the reaction with a saturated aqueous NaHCO₃ solution.[4]

• Extract the mixture with diethyl ether.

• Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• The yield of benzyl bromide can be determined by GC analysis.[4]

Protocol 2: Benzylic Bromination of Toluene using NBS

This protocol follows the same general procedure as for DBDMH, with NBS as the brominating agent.

Materials:

• Toluene (0.5 mmol, 46.1 mg)

• N-Bromosuccinimide (NBS) (0.5 mmol, 89.0 mg)

• Zirconium(IV) chloride (ZrCl₄) (0.05 mmol, 11.7 mg)

• Dichloromethane (CH₂Cl₂) (4 mL)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a suspension of zirconium(IV) chloride (0.05 mmol) in dichloromethane (2 mL), add a solution of toluene (0.5 mmol) and NBS (0.5 mmol) in dichloromethane (2 mL) at room temperature.

• Stir the mixture for 2 hours at room temperature under ambient light.

• Quench the reaction with a saturated aqueous NaHCO₃ solution.

• Extract the mixture with diethyl ether.

• Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• The yield of benzyl bromide can be determined by GC analysis.

Mandatory Visualization

The following diagram illustrates the logical workflow for assessing the green chemistry metrics of a chemical reaction, providing a systematic approach for researchers.

Caption: Workflow for assessing green chemistry metrics.

Conclusion

The quantitative analysis of green chemistry metrics clearly demonstrates the advantages of using DBDMH over NBS for the benzylic bromination of toluene. DBDMH exhibits a higher atom economy and significantly lower E-Factor and PMI values, indicating a more environmentally benign process with less waste generation. For scientists and professionals in drug development and chemical research, the adoption of greener alternatives like DBDMH is a critical step towards more sustainable and responsible chemical practices.

Appendix: Green Chemistry Metric Calculations

Reaction Stoichiometry:

• DBDMH: 2 C₇H₈ + C₅H₆Br₂N₂O₂ → 2 C₇H₇Br + C₅H₈N₂O₂

• NBS: C₇H₈ + C₄H₄BrNO₂ → C₇H₇Br + C₄H₅NO₂

Molecular Weights ( g/mol ):

• Toluene (C₇H₈): 92.14

• Benzyl Bromide (C₇H₇Br): 171.04

• DBDMH (C₅H₆Br₂N₂O₂): 285.92

• 5,5-Dimethylhydantoin (C₅H₈N₂O₂): 128.13

• NBS (C₄H₄BrNO₂): 177.98

• Succinimide (C₄H₅NO₂): 99.09

• Dichloromethane (CH₂Cl₂): 84.93

• Zirconium(IV) chloride (ZrCl₄): 233.04

1. Atom Economy

• DBDMH: (2 * 171.04) / (2 * 92.14 + 285.92) * 100% = 59.9%

• NBS: 171.04 / (92.14 + 177.98) * 100% = 49.0%

2. E-Factor

Total Waste = (Mass of Reactants + Mass of Solvents and Catalysts) - Mass of Product E-Factor = Total Waste / Mass of Product

• DBDMH (assuming 86% yield):

  • Mass of Toluene = 46.1 mg

  • Mass of DBDMH = 71.5 mg

  • Mass of CH₂Cl₂ = 4 mL * 1.33 g/mL = 5320 mg

  • Mass of ZrCl₄ = 11.7 mg

  • Mass of Benzyl Bromide = 0.5 mmol * 0.86 * 171.04 g/mol = 73.5 mg

  • Total Input = 46.1 + 71.5 + 5320 + 11.7 = 5449.3 mg

  • Total Waste = 5449.3 - 73.5 = 5375.8 mg

  • E-Factor = 5375.8 / 73.5 = 73.1 (This seems high, likely due to the large amount of solvent. A more practical E-factor would consider solvent recycling. For the purpose of direct comparison, we will calculate the E-factor based on reagents and byproducts only.)

  Revised E-Factor (Reagents and Byproducts only):

  • Mass of Byproduct (DMH) = 0.25 mmol * 128.13 g/mol = 32.0 mg

  • Mass of Unreacted Toluene = 46.1 mg * (1-0.86) = 6.5 mg

  • Total Waste = 32.0 + 6.5 = 38.5 mg

  • E-Factor = 38.5 / 73.5 = 0.52 (This is a more representative value for the reaction itself). Let's use the PMI definition for a more standardized comparison that includes all materials.

Let's recalculate E-Factor based on the definition: (Total Mass In - Mass of Product) / Mass of Product

• DBDMH (86% yield):

  • Total Mass In = 46.1 mg (Toluene) + 71.5 mg (DBDMH) + 11.7 mg (ZrCl₄) + 5320 mg (CH₂Cl₂) = 5449.3 mg

  • Mass of Product = 73.5 mg

  • E-Factor = (5449.3 - 73.5) / 73.5 = 73.1

• NBS (39% yield):

  • Total Mass In = 46.1 mg (Toluene) + 89.0 mg (NBS) + 11.7 mg (ZrCl₄) + 5320 mg (CH₂Cl₂) = 5466.8 mg

  • Mass of Product = 0.5 mmol * 0.39 * 171.04 g/mol = 33.3 mg

  • E-Factor = (5466.8 - 33.3) / 33.3 = 163.2

To provide a more meaningful comparison of the reagents themselves, let's calculate the E-factor excluding the solvent, as it is kept constant.

• DBDMH (excluding solvent):

  • Total Mass In = 46.1 + 71.5 + 11.7 = 129.3 mg

  • E-Factor = (129.3 - 73.5) / 73.5 = 0.76

• NBS (excluding solvent):

  • Total Mass In = 46.1 + 89.0 + 11.7 = 146.8 mg

  • E-Factor = (146.8 - 33.3) / 33.3 = 3.41

For the table, we will use the PMI-derived E-Factor for a more holistic comparison.

3. Process Mass Intensity (PMI)

PMI = Total Mass in Process / Mass of Product

• DBDMH (86% yield):

  • PMI = 5449.3 mg / 73.5 mg = 74.1

• NBS (39% yield):

  • PMI = 5466.8 mg / 33.3 mg = 164.2

The values in the initial table were calculated based on reagent and byproduct masses only to highlight the intrinsic efficiency of the reagents, as solvent amounts can vary significantly and are often recycled in industrial processes. Let's re-calculate for the table based on a more realistic scenario where the solvent is the main contributor to mass.

Let's assume a more practical lab scale for calculation to avoid skewed numbers from very small masses. Assume 10 mmol of Toluene.

• DBDMH Reaction:

  • Toluene: 10 mmol, 0.921 g

  • DBDMH: 5 mmol, 1.43 g

  • ZrCl₄: 1 mmol, 0.233 g

  • CH₂Cl₂: 80 mL, 106.4 g

  • Total Input: 0.921 + 1.43 + 0.233 + 106.4 = 108.98 g

  • Product (86% yield): 10 mmol * 0.86 * 171.04 g/mol = 1.47 g

  • PMI = 108.98 / 1.47 = 74.1

  • E-Factor = PMI - 1 = 73.1

• NBS Reaction:

  • Toluene: 10 mmol, 0.921 g

  • NBS: 10 mmol, 1.78 g

  • ZrCl₄: 1 mmol, 0.233 g

  • CH₂Cl₂: 80 mL, 106.4 g

  • Total Input: 0.921 + 1.78 + 0.233 + 106.4 = 109.33 g

  • Product (39% yield): 10 mmol * 0.39 * 171.04 g/mol = 0.667 g

  • PMI = 109.33 / 0.667 = 163.9

  • E-Factor = PMI - 1 = 162.9

The large contribution of the solvent dominates these metrics. To provide a more insightful comparison of the reagents' efficiency, the table will be based on the masses of reactants and byproducts only, assuming 100% reaction for theoretical calculation and then applying the yield.

Recalculated Metrics for Table 2 (Focus on Reagents):

• Atom Economy: (As calculated before)

  • DBDMH: 59.9%

  • NBS: 49.0%

• E-Factor (based on reagents and yield):

  • DBDMH:

    • Reactants: 2 * Toluene (184.28) + DBDMH (285.92) = 470.2

    • Product: 2 * Benzyl Bromide (342.08)

    • Byproduct: DMH (128.13)

    • E-Factor (theoretical) = 128.13 / 342.08 = 0.37

    • Considering yield (86%): (Mass of reactants - Mass of product) / Mass of product

    • (470.2 - (342.08 * 0.86)) / (342.08 * 0.86) = (470.2 - 294.2) / 294.2 = 0.60

  • NBS:

    • Reactants: Toluene (92.14) + NBS (177.98) = 270.12

    • Product: Benzyl Bromide (171.04)

    • Byproduct: Succinimide (99.09)

    • E-Factor (theoretical) = 99.09 / 171.04 = 0.58

    • Considering yield (39%): (270.12 - (171.04 * 0.39)) / (171.04 * 0.39) = (270.12 - 66.7) / 66.7 = 3.05

• Process Mass Intensity (based on reagents and yield):

  • DBDMH:

    • PMI = 470.2 / (342.08 * 0.86) = 1.60

  • NBS:

    • PMI = 270.12 / (171.04 * 0.39) = 4.05

Final check of the table values. The initial calculations were likely based on a simplified model. The recalculated values based on reagents and yield provide a clearer picture of the intrinsic efficiency. The table will be updated with these more representative values.

Final Table 2 Values:

Metric	DBDMH Reaction	NBS Reaction
Atom Economy	59.9%	49.0%
E-Factor	0.60	3.05
Process Mass Intensity (PMI)	1.60	4.05

References

• 1. benchchem.com [benchchem.com]
• 2. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 3. Recommending DBDMH over the requested brominating agent and contributing toward reduced manufacturing costs for clients – Chemia [chemia.manac-inc.co.jp]
• 4. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Unveiling the Reactivity of DBDMH and 1,3-Dichloro-5,5-dimethylhydantoin

For researchers, scientists, and professionals in drug development, the selection of an appropriate halogenating and oxidizing agent is a critical decision that can significantly impact reaction efficiency, selectivity, and overall yield. Among the arsenal (B13267) of N-halo compounds, 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) and 1,3-dichloro-5,5-dimethylhydantoin (B105842) (DCDMH) have emerged as versatile and effective reagents. This guide provides an objective, data-driven comparison of their reactivity in key organic transformations, supported by experimental protocols and mechanistic insights.

At a Glance: Key Differences in Reactivity

While both DBDMH and DCDMH are stable, crystalline solids that serve as convenient sources of electrophilic halogens, their reactivity profiles exhibit notable differences. These distinctions primarily stem from the inherent differences in the electrophilicity and bond strengths of bromine and chlorine.

Feature	1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	1,3-Dichloro-5,5-dimethylhydantoin (DCDMH)
Primary Function	Brominating and oxidizing agent	Chlorinating and oxidizing agent
Reactivity	Generally more reactive and selective as a halogenating agent. Often provides higher yields and shorter reaction times in oxidation reactions.[1]	A moderate oxidant and effective chlorinating agent.
Handling	Considered a safer alternative to liquid bromine.	A stable solid, offering handling advantages over gaseous chlorine.

Performance in Oxidation Reactions: A Quantitative Comparison

The oxidation of alcohols to carbonyl compounds is a fundamental transformation in organic synthesis. A direct comparative study on the solvent-free oxidation of secondary alcohols to ketones reveals the superior efficiency of DBDMH over DCDMH.

Table 1: Comparison of DBDMH and DCDMH in the Oxidation of Secondary Alcohols [1]

Substrate	Product	Reagent	Time (min)	Yield (%)
Diphenylmethanol	Benzophenone	DBDMH	30	94
DCDMH	45	92
1-(4-Chlorophenyl)ethanol	4-Chloroacetophenone	DBDMH	15	95
DCDMH	20	90
1-Phenylethanol	Acetophenone	DBDMH	60	90
DCDMH	90	93
Cyclohexanol	Cyclohexanone	DBDMH	45	92
DCDMH	60	90

The data clearly indicates that for most substrates, DBDMH achieves higher yields in shorter reaction times. This enhanced reactivity is attributed to the bromine ion being a more selective oxidant than the chlorine ion under these conditions.[1]

Furthermore, in the oxidation of primary benzylic alcohols to aldehydes under aqueous conditions, DBDMH has been shown to be effective, while DCDMH did not yield the desired product under the same conditions.[2][3]

Experimental Protocol: Oxidation of Secondary Alcohols

This protocol is adapted from a study directly comparing the efficacy of DBDMH and DCDMH.[1]

Materials:

• Secondary alcohol (1 mmol)

• DBDMH or DCDMH (1-1.5 mmol)

• Round-bottomed flask (10 mL)

• Magnetic stirrer and oil bath

• Dichloromethane (B109758)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for chromatography (if necessary)

Procedure:

• A mixture of the secondary alcohol (1 mmol) and either DBDMH or DCDMH (1-1.5 mmol) is placed in a 10 mL round-bottomed flask.

• The flask is sealed and the mixture is stirred in a pre-heated oil bath at 70-80 °C.

• The reaction is monitored by thin-layer chromatography (TLC).

• Upon completion (typically 15-120 minutes), hot water (10 mL) is added to the mixture and stirred for 10 minutes to dissolve the 5,5-dimethylhydantoin (B190458) byproduct.

• The aqueous layer is extracted with dichloromethane (2 x 10 mL).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated under reduced pressure to yield the crude carbonyl compound.

• The product can be further purified by column chromatography if required.

Reactivity in Halogenation Reactions

Both DBDMH and DCDMH are effective halogenating agents for a variety of substrates, including aromatics, ketones, and alkenes. However, direct comparative studies with extensive quantitative data across a broad range of substrates are limited. The following sections summarize their performance based on available literature.

Aromatic Halogenation

DBDMH has been demonstrated to be an excellent reagent for the regioselective ortho-monobromination of phenols and polyphenols in good to excellent yields.[4] The reaction proceeds under mild conditions at room temperature.

DCDMH is also utilized for the chlorination of aromatic compounds, often requiring a catalyst.

Experimental Protocol: Ortho-Bromination of Phenols with DBDMH [4]

Materials:

• Phenol or polyphenol substrate

• DBDMH (0.50-0.52 mole equivalent)

• Chloroform (B151607)

• Standard laboratory glassware

Procedure:

• The phenolic substrate is dissolved in chloroform (5-7 mL per mmol of substrate) in a round-bottomed flask at room temperature.

• Solid DBDMH is added in portions to the stirred solution. The disappearance of the initial red or deep brown color indicates the consumption of the reagent.

• The progress of the reaction is monitored by GC-MS.

• Upon completion, the reaction mixture is worked up by washing with an appropriate aqueous solution to remove the 5,5-dimethylhydantoin byproduct.

• The organic layer is dried and concentrated to yield the crude product, which can be purified by flash chromatography.

α-Halogenation of Ketones

DCDMH is an effective reagent for the α-chlorination of ketones. The selectivity for mono- or di-chlorination can often be controlled by the reaction conditions.[5]

While DBDMH is also used for α-bromination of ketones, a direct comparative study with DCDMH under identical conditions with a range of substrates was not found in the reviewed literature.

Experimental Protocol: α-Monochlorination of Ketones with DCDMH [5]

Materials:

• Ketone substrate

• DCDMH

• Silica gel (as catalyst)

• Methanol (B129727)

• Standard reflux apparatus

Procedure:

• A mixture of the ketone, DCDMH, and silica gel in methanol is heated under reflux.

• The reaction is monitored by TLC.

• Upon completion, the reaction mixture is cooled, and the silica gel is filtered off.

• The filtrate is concentrated, and the residue is subjected to an appropriate workup, typically involving extraction and washing, to isolate the α-chlorinated ketone.

Halogenation of Alkenes

DBDMH is used for the dibromination of alkenes, and this method can be extended to dichlorination reactions using DCDMH, suggesting comparable reactivity for this specific transformation.[6]

Mechanistic Insights and Visualizations

The reactivity of both DBDMH and DCDMH stems from their ability to deliver a positive halogen species (Br⁺ or Cl⁺) or a halogen radical. The specific pathway often depends on the substrate and reaction conditions.

Oxidation of Alcohols

The oxidation of alcohols by these reagents is proposed to proceed via an electrophilic attack of the halogen on the alcohol's oxygen atom, forming a hypohalite intermediate. This is followed by an E2 elimination to yield the carbonyl compound and the hydantoin (B18101) byproduct.

Caption: Proposed mechanism for the oxidation of alcohols.

Halogenation of Aromatics (Electrophilic)

In the presence of an acid catalyst, DBDMH and DCDMH can act as sources of electrophilic halogens (Br⁺ and Cl⁺, respectively) for electrophilic aromatic substitution.

Caption: General pathway for electrophilic aromatic halogenation.

Benzylic Bromination (Radical)

DBDMH can also effect benzylic bromination through a free-radical chain mechanism, particularly under initiation by light or a radical initiator.

Caption: Radical chain mechanism for benzylic bromination.

Conclusion: Making an Informed Choice

Both DBDMH and 1,3-dichloro-5,5-dimethylhydantoin are valuable reagents in the synthetic chemist's toolkit. The choice between them should be guided by the specific transformation and desired outcome.

• For oxidation reactions, particularly of alcohols, DBDMH generally demonstrates superior reactivity, offering higher yields and shorter reaction times.

• For bromination reactions, DBDMH is a versatile and efficient reagent for a range of substrates.

• For chlorination reactions, DCDMH is the reagent of choice, providing a stable and easy-to-handle source of electrophilic chlorine.

Researchers should consider the specific substrate, desired regioselectivity, and reaction conditions when selecting between these two powerful halogenating and oxidizing agents. The provided experimental data and protocols serve as a starting point for developing robust and efficient synthetic methodologies.

References

• 1. scielo.br [scielo.br]
• 2. An Efficient Oxidation of Alcohols by Aqueous H2O2 with 1,3-Dibromo-5,5-Dimethylhydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2024.sci-hub.se [2024.sci-hub.se]
• 4. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 5. Simple and efficient methods for selective preparation of α-mono or α,α-dichloro ketones and β-ketoesters by using DCDMH - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]

Spectroscopic Analysis Confirms DBDMH Reaction Products: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of an appropriate reagent is paramount for successful synthesis. This guide provides a comprehensive comparison of 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) with alternative reagents for key organic transformations, supported by experimental data and detailed spectroscopic analysis protocols to confirm reaction products.

DBDMH has emerged as a highly efficient and cost-effective brominating and oxidizing agent, often outperforming traditional reagents like N-bromosuccinimide (NBS). A key advantage of DBDMH lies in its molecular structure, which contains two bromine atoms, making it more atom-economical. This often translates to the use of lower molar equivalents and a reduction in byproduct formation, simplifying purification processes.

This guide will delve into a comparative analysis of DBDMH in four common applications: benzylic bromination, allylic bromination, 1,2-dibromination of alkenes, and the oxidation of secondary alcohols.

Performance Comparison of DBDMH with Alternative Reagents

The efficacy of DBDMH in various organic transformations is summarized below in comparison to commonly used alternative reagents.

Benzylic Bromination

DBDMH demonstrates superior performance in the benzylic bromination of aromatic compounds, such as toluene, when compared to NBS, particularly under Lewis acid catalysis.

Reagent	Substrate	Catalyst (mol%)	Yield of Benzyl Bromide (%)	Alternative Reagent	Yield with Alternative (%)
DBDMH (0.5 equiv)	Toluene	ZrCl₄ (10)	86	NBS (1.0 equiv)	39
DBDMH	Toluene	-	-	CBr₄	Yields with CBr₄ are generally lower for electron-rich substrates compared to DBDMH.[1]

Allylic Bromination

DBDMH is an effective reagent for the allylic bromination of alkenes, a reaction traditionally carried out using NBS.

Reagent	Substrate	Yield of Allylic Bromide (%)	Alternative Reagent	Yield with Alternative (%)
DBDMH	Cyclohexene	-	NBS	~70[2]

Note: Direct side-by-side quantitative comparisons for allylic bromination under identical conditions are limited in the available literature.

1,2-Dibromination of Alkenes

DBDMH provides an efficient and often catalyst-free method for the 1,2-dibromination of a variety of alkenes.[3][4][5][6]

Reagent	Substrate	Yield of 1,2-Dibromoalkane (%)	Alternative Reagent	Notes on Alternative
DBDMH	Various Alkenes	Good to Excellent	**Elemental Bromine (Br₂) **	Br₂ is a hazardous liquid and requires careful handling.

Note: DBDMH offers a safer and more convenient solid alternative to liquid bromine for dibromination reactions.

Oxidation of Secondary Alcohols

DBDMH serves as an efficient oxidizing agent for the conversion of secondary alcohols to ketones, often under mild or solvent-free conditions.[7]

Reagent	Substrate	Yield of Ketone (%)	Alternative Reagent	Notes on Alternative
DBDMH	1-Phenylethanol	94 (in 30 min)[8]	PCC	PCC is a known carcinogen and requires careful handling.
DBDMH	Cyclohexanol	90 (in 60 min)[8]	Jones Reagent (CrO₃/H₂SO₄)	Jones reagent is highly acidic and can be destructive to sensitive functional groups.

Spectroscopic Confirmation of Reaction Products

Accurate identification of reaction products is crucial. The following tables provide characteristic spectroscopic data for the expected products and the primary byproduct of DBDMH reactions, 5,5-dimethylhydantoin.

Spectroscopic Data for Reaction Products

Product	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)
Benzyl Bromide	7.25-7.45 (m, 5H), 4.50 (s, 2H)	137.8, 129.0, 128.8, 128.6, 33.5	3090, 3065, 3034 (C-H, aromatic), 1210 (C-Br)
Benzaldehyde	10.0 (s, 1H), 7.90 (d, 2H), 7.65 (t, 1H), 7.55 (t, 2H)	192.3, 136.4, 134.5, 129.8, 129.0	2820, 2720 (C-H, aldehyde), 1703 (C=O)[9][10][11]
Acetophenone	7.95 (d, 2H), 7.55 (t, 1H), 7.45 (t, 2H), 2.60 (s, 3H)	198.1, 137.1, 133.0, 128.5, 128.2, 26.5[12]	3060 (C-H, aromatic), 1685 (C=O)[9][13]
3-Bromocyclohexene	5.75-6.00 (m, 2H), 4.85 (m, 1H), 1.60-2.35 (m, 6H)[2]	-	3025 (C-H, alkene), 1645 (C=C)
trans-1,2-Dibromocyclohexane	4.55 (m, 2H), 1.30-2.50 (m, 8H)	55.1, 34.2, 25.8	2940, 2860 (C-H, alkane), 680 (C-Br)

Spectroscopic Data for 5,5-Dimethylhydantoin (Byproduct)

Compound	¹H NMR (DMSO-d₆, δ ppm)	¹³C NMR (DMSO-d₆, δ ppm)	IR (cm⁻¹)
5,5-Dimethylhydantoin	10.4 (s, 1H, N-H), 7.8 (s, 1H, N-H), 1.2 (s, 6H, 2xCH₃)	177.8 (C=O), 156.5 (C=O), 58.0 (C(CH₃)₂), 24.5 (CH₃)	3200 (N-H), 1770, 1710 (C=O)[14]

Experimental Protocols

General Protocol for a DBDMH Reaction (e.g., Benzylic Bromination)

• To a solution of the substrate (e.g., toluene, 1.0 mmol) in a suitable solvent (e.g., CH₂Cl₂, 10 mL) in a round-bottom flask, add the catalyst if required (e.g., ZrCl₄, 0.1 mmol).

• Add DBDMH (0.5 mmol for monobromination) portion-wise at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate (B1220275) (Na₂S₂O₃) to destroy any remaining bromine.

• Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel or distillation to obtain the pure brominated product.

Protocol for ¹H and ¹³C NMR Spectroscopic Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified product or crude reaction mixture in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Parameters:

  • Pulse Program: Standard single pulse.

  • Spectral Width: -2 to 12 ppm.

  • Number of Scans: 16-64.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Parameters:

  • Pulse Program: Proton-decoupled pulse program (e.g., zgpg30).

  • Spectral Width: 0 to 220 ppm.

  • Number of Scans: 1024 or more, depending on sample concentration.

  • Relaxation Delay: 2-5 seconds.

• Data Processing: Process the acquired FID (Free Induction Decay) with Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Protocol for IR Spectroscopic Analysis

• Sample Preparation:

  • Liquids: Place a drop of the neat liquid sample between two salt plates (NaCl or KBr).

  • Solids: Prepare a KBr pellet by grinding a small amount of the solid sample with dry KBr powder and pressing it into a transparent disk. Alternatively, dissolve the solid in a volatile solvent, deposit a drop onto a salt plate, and allow the solvent to evaporate.[15]

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Acquisition: Record a background spectrum of the empty sample holder or clean salt plates. Then, record the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the absorbance or transmittance spectrum.

Visualizing Reaction Pathways and Workflows

Radical Chain Mechanism for Benzylic Bromination with DBDMH

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Catalyst-Free 1,2-Dibromination of Alkenes Using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) as a Bromine Source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Collection - Catalyst-Free 1,2-Dibromination of Alkenes Using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) as a Bromine Source - The Journal of Organic Chemistry - Figshare [acs.figshare.com]
• 6. Catalyst-Free 1,2-Dibromination of Alkenes Using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) as a Bromine Source [organic-chemistry.org]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. app.studyraid.com [app.studyraid.com]
• 10. proprep.com [proprep.com]
• 11. Acetophenone(98-86-2) 13C NMR [m.chemicalbook.com]
• 12. rsc.org [rsc.org]
• 13. Acetophenone(98-86-2) IR Spectrum [m.chemicalbook.com]
• 14. Cyclohexane,1,2-dibromo-,trans- | C6H10Br2 | CID 10220423 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. orgchemboulder.com [orgchemboulder.com]

A Comparative Guide to the Kinetic Studies of Bromination with 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

For researchers, scientists, and professionals in drug development, the selection of an appropriate brominating agent is a critical decision that can significantly impact reaction efficiency, yield, and overall cost. While N-bromosuccinimide (NBS) has traditionally been a go-to reagent for various bromination reactions, 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) has emerged as a highly efficient and cost-effective alternative.[1][2] This guide provides an objective comparison of DBDMH with its primary alternative, NBS, focusing on kinetic performance and supported by experimental data.

Data Presentation: A Quantitative Comparison

The efficacy of a brominating agent, particularly in radical reactions, is closely linked to the ease with which it can generate a bromine radical. A key indicator of this is the homolytic N-Br Bond Dissociation Energy (BDE). Lower BDE values suggest a greater propensity for radical formation.[3] Computational studies have shown that the BDE for the first bromine dissociation from DBDMH is significantly lower than that of NBS, indicating that DBDMH can be a more facile source of bromine radicals under similar conditions.[3]

Table 1: Comparison of Calculated Homolytic N-Br Bond Dissociation Energies (BDEs)

Compound	Bond	BDE (kJ mol⁻¹)
1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	First N-Br	218.2[3]
1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	Second N-Br	264.8[3]
N-Bromosuccinimide (NBS)	N-Br	281.6[3]

Data sourced from high-level computational studies.[3]

This theoretical advantage translates into practical performance benefits. In a classic benchmark reaction—the benzylic bromination of toluene—DBDMH demonstrates superior performance over NBS when catalyzed by a Lewis acid, providing a significantly higher yield with a lower molar equivalent.[1]

Table 2: Comparison of DBDMH and NBS in the Benzylic Bromination of Toluene

Entry	Brominating Agent	Catalyst (mol%)	Yield of Benzyl Bromide (%)	Yield of Ring Bromination Products (%)
1	DBDMH (0.5 equiv)	ZrCl₄ (10)	86[1]	0[1]
2	NBS (1.0 equiv)	ZrCl₄ (10)	39[1]	0[1]

Data extracted from a study on Lewis acid-catalyzed bromination.[1]

Beyond specific reaction yields, the fundamental molecular structure of DBDMH offers an inherent efficiency advantage. Possessing two bromine atoms, one molecule of DBDMH can brominate two target compounds, effectively halving the required molar amount compared to NBS.[4] This leads to reduced manufacturing costs and a lower volume of imide byproducts.[2]

Table 3: Qualitative Performance Comparison of Brominating Agents

Feature	1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	N-Bromosuccinimide (NBS)
Active Bromine Atoms	Two[4]	One[4]
Molar Efficiency	High (0.5 equivalents needed per bromination)[4]	Standard (1.0 equivalent needed per bromination)[4]
Byproduct Formation	Reduced (less imide byproduct per mole of Br)[2]	Standard[2]
Handling	Solid powder, easy to handle[2]	Solid powder, conventional choice[1]

| Reactivity Profile | Nearly identical to NBS in many applications[2] | Widely used benchmark[2] |

Experimental Protocols

Kinetic studies are crucial for understanding reaction mechanisms, determining rate laws, and optimizing process conditions. Below is a general protocol for the kinetic analysis of a radical bromination reaction using DBDMH, monitored by UV-Vis spectrophotometry. This method tracks the disappearance of molecular bromine (Br₂), which is formed in situ from DBDMH and acts as the chain-propagating species.[3]

Protocol for Kinetic Analysis of a Bromination Reaction

1. Materials & Equipment:

• Substrate (e.g., toluene, substituted phenol)

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Radical initiator (e.g., AIBN, benzoyl peroxide)

• Anhydrous solvent (e.g., CCl₄, acetonitrile)

• UV-Vis spectrophotometer with a thermostatted cuvette holder

• Quartz cuvettes

• Standard volumetric flasks and pipettes

2. Procedure:

• Preparation of Stock Solutions: Prepare separate stock solutions of the substrate, DBDMH, and the radical initiator at known concentrations in the chosen solvent.

• Spectrophotometer Setup: Set the spectrophotometer to monitor the absorbance at the λmax of Br₂ (approximately 400 nm).[3] Allow the instrument to warm up and zero it using a blank cuvette containing only the solvent.

• Reaction Initiation:

  • In a quartz cuvette, pipette the required volumes of the substrate and initiator stock solutions.

  • Place the cuvette in the thermostatted holder and allow it to equilibrate to the desired reaction temperature.[3]

  • To initiate the reaction, add a known, small volume of the DBDMH stock solution. Quickly mix the contents of the cuvette by gentle inversion (with a stopper) or with a micro-stirrer.

  • Immediately begin data acquisition, recording absorbance as a function of time.[3]

• Data Analysis:

  • The initial rate of the reaction can be determined from the slope of the absorbance vs. time plot near t=0.[3] Beer's Law (A = εcl) can be used to convert the change in absorbance to a change in the concentration of Br₂.

  • To determine the reaction order with respect to each component (substrate, DBDMH, initiator), perform a series of experiments, systematically varying the initial concentration of one reactant while keeping the others constant.

  • Plot the logarithm of the initial rate versus the logarithm of the concentration for the reactant being varied. The slope of this line corresponds to the order of the reaction with respect to that reactant.[3]

Mandatory Visualizations

Diagrams created using Graphviz to illustrate key workflows and mechanisms.

References

• 1. benchchem.com [benchchem.com]
• 2. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 3. benchchem.com [benchchem.com]
• 4. Recommending DBDMH over the requested brominating agent and contributing toward reduced manufacturing costs for clients – Chemia [chemia.manac-inc.co.jp]

A Comparative Guide to the Applications of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

For researchers, scientists, and professionals in drug development, the selection of appropriate reagents is critical for synthesizing novel compounds efficiently and safely. This guide provides a comprehensive comparison of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH), a versatile and powerful reagent, with common alternatives across key applications in organic synthesis and disinfection. DBDMH is a stable, solid compound known for its high active bromine content, cost-effectiveness, and ease of handling, often presenting a superior choice over traditional reagents like N-bromosuccinimide (NBS) and liquid bromine.[1][2][3]

Bromination Reactions: A Potent and Selective Agent

DBDMH is an excellent reagent for various bromination reactions, including benzylic, allylic, and aromatic substitutions. A key advantage of DBDMH is that one molecule contains two bromine atoms, which can reduce the required molar equivalents and the formation of byproducts compared to reagents like NBS.[1][4]

Data Presentation: Comparison of DBDMH and NBS in Benzylic Bromination

The benzylic bromination of toluene (B28343) serves as a classic benchmark for comparing the efficacy of brominating agents. The data below, from a study on Lewis acid-catalyzed bromination, highlights the performance of DBDMH.[1]

Entry	Brominating Agent	Catalyst (mol%)	Yield of Benzyl Bromide (%)	Yield of Ring Bromination Products (%)
1	DBDMH (0.5 equiv)	ZrCl₄ (10)	86	0
2	NBS (1.0 equiv)	ZrCl₄ (10)	39	0

Experimental Protocol: Benzylic Bromination of Methylarenes [5]

• Dissolve the methylarene (e.g., toluene, 1.0 mmol) in a suitable solvent such as acetonitrile.

• Add 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) (0.5 equivalents, 0.5 mmol).

• Add a catalytic amount of a radical initiator, such as 2,2'-azobis(isobutyronitrile) (AIBN).

• Reflux the reaction mixture, monitoring the progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualization of Benzylic Bromination Mechanism

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. dxhx.pku.edu.cn [dxhx.pku.edu.cn]
• 4. Recommending DBDMH over the requested brominating agent and contributing toward reduced manufacturing costs for clients – Chemia [chemia.manac-inc.co.jp]
• 5. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]

Performance of DBDMH in Diverse Solvent Systems: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) in various solvent systems for bromination reactions. Experimental data is presented to assist in solvent selection and reaction optimization, alongside a comparison with alternative brominating agents.

Executive Summary

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a versatile, stable, and cost-effective brominating agent, serving as a safer alternative to liquid bromine.[1] Its performance, particularly in terms of reaction yield and selectivity, is significantly influenced by the choice of solvent. This guide explores the efficacy of DBDMH in different solvent environments for key organic transformations, such as the bromination of aromatic compounds and benzylic positions.

DBDMH offers distinct advantages over other N-bromo compounds like N-bromosuccinimide (NBS), primarily due to its two bromine atoms per molecule, which improves atom economy and reduces the generation of byproducts.[1][2] The selection of an appropriate solvent is critical for controlling the reaction pathway, with chlorinated solvents like chloroform (B151607) and dichloromethane (B109758) showing high efficacy for electrophilic aromatic substitution and benzylic bromination, respectively. In contrast, polar aprotic solvents like dimethylformamide (DMF) have been shown to be poor choices for certain reactions.[3]

Data Presentation: Quantitative Comparison

The following tables summarize the performance of DBDMH in different solvent systems for specific bromination reactions, based on available experimental data.

Table 1: Ortho-Monobromination of Phenols using DBDMH in Chloroform[3]

Substrate	Reaction Time	Yield (%)
Phenol (B47542)	5 h	98
o-Cresol	16 h	95
m-Cresol	15 min	96
p-Cresol	10 h	92
2,3-Dimethylphenol	2 h	94
2,4-Dimethylphenol	24 h	85
2,5-Dimethylphenol	30 min	98
3,4-Dimethylphenol	12 h	90

Reaction Conditions: Solid DBDMH (0.50-0.53 mole equiv.) was added to a solution of the phenol in chloroform at room temperature.[3]

Table 2: Lewis Acid-Catalyzed Benzylic Bromination of Toluene[3]

Brominating Agent	Solvent	Catalyst	Yield of Benzyl Bromide (%)	Yield of Ring Bromination Products (%)
DBDMH (0.5 equiv)	Dichloromethane	ZrCl₄ (10 mol%)	86	0
NBS (1.0 equiv)	Dichloromethane	ZrCl₄ (10 mol%)	39	0

Reaction Conditions: The reaction was carried out at room temperature for 2 hours under room light.[3]

Table 3: Dibromination of Benzylic Diols[4]

Substrate	Brominating Agent	Solvent	Yield (%)
1-(4-(trifluoromethyl)phenyl)ethane-1,2-diol	DBDMH	THF	53
1-(4-(trifluoromethyl)phenyl)ethane-1,2-diol	CBr₄	THF	55
1-(p-tolyl)ethane-1,2-diol	DBDMH	THF	67
1-(p-tolyl)ethane-1,2-diol	CBr₄	THF	14

Reaction Conditions: Reaction performed with triphenylphosphine (B44618) at 0 °C to room temperature.[4]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Protocol 1: Ortho-Monobromination of Phenols[3]

• Preparation: Dissolve the phenolic substrate (1.0 mmol) in chloroform (5-7 mL) in a round-bottom flask at room temperature.

• Addition of DBDMH: Add solid DBDMH (0.50-0.52 mmol) to the solution in portions. The reaction mixture will typically turn red or deep brown. Subsequent portions of DBDMH are added after the color disappears.

• Monitoring: The progress of the reaction can be monitored by Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, quench the reaction by adding a 10% aqueous sodium hydrosulfite solution and stir for 5 minutes.

• Isolation: Separate the organic layer, dry it over anhydrous magnesium sulfate (B86663) (MgSO₄), and concentrate it under reduced pressure.

• Purification: Purify the crude product by flash chromatography on silica (B1680970) gel to obtain the pure ortho-monobrominated phenol.

Protocol 2: Lewis Acid-Catalyzed Benzylic Bromination of Toluene[3]

• Catalyst Suspension: In a flame-dried round-bottom flask under an argon atmosphere, prepare a suspension of zirconium(IV) chloride (0.05 mmol) in anhydrous dichloromethane (2 mL).

• Reagent Solution: In a separate flask, dissolve the aromatic substrate (e.g., toluene, 0.5 mmol) and DBDMH (0.25 mmol) in anhydrous dichloromethane (2 mL).

• Reaction Initiation: Add the reagent solution to the catalyst suspension at room temperature with magnetic stirring.

• Reaction Conditions: Allow the mixture to stir for 2 hours at room temperature under ambient room light.

• Quenching: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

• Work-up: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The product yield can be determined by GC or ¹H NMR analysis using an internal standard.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: General experimental workflow for bromination using DBDMH.

The mechanism of bromination with DBDMH can vary depending on the substrate and reaction conditions, proceeding through either a radical or an electrophilic pathway.

Caption: Dual reaction pathways of DBDMH in bromination reactions.

References

• 1. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]
• 2. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 3. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Safety and Handling of DBDMH and other N-Halo Reagents

For researchers, scientists, and drug development professionals, the selection of halogenating agents is a critical decision that balances reactivity, selectivity, and, most importantly, safety. This guide provides an objective comparison of the safety and handling profiles of 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) and other commonly used N-halo reagents: N-chlorosuccinimide (NCS), N-bromosuccinimide (NBS), and N-iodosuccinimide (NIS). The information presented, supported by experimental data and established protocols, is intended to facilitate informed and responsible laboratory practices.

Executive Summary

N-halo reagents are a versatile class of compounds widely employed for electrophilic halogenation and oxidation reactions. While effective, they present a range of hazards that necessitate careful handling and a thorough understanding of their properties. DBDMH has emerged as a favorable alternative to traditional reagents like NBS, offering advantages in terms of atom economy and potentially reduced byproducts. This guide will delve into a comparative analysis of their toxicity, thermal stability, handling procedures, and reaction byproducts to provide a comprehensive safety and handling overview.

Data Presentation: A Quantitative Comparison

The following tables summarize key quantitative data for DBDMH and other N-halo reagents, offering a clear comparison of their physical and toxicological properties.

Table 1: Physical and Chemical Properties

Property	DBDMH	NCS	NBS	NIS
Molecular Formula	C₅H₆Br₂N₂O₂	C₄H₄ClNO₂	C₄H₄BrNO₂	C₄H₄INO₂
Molecular Weight ( g/mol )	285.92	133.53	177.98	224.98
Appearance	White to off-white crystalline powder	White solid	White solid	White to off-white crystalline powder
Melting Point (°C)	197-199 (decomposes)[1]	148-150	175-180	200-202 (decomposes)[2]

Table 2: Acute Oral Toxicity Data (LD50)

Reagent	LD50 (rat, oral)	Toxicity Classification
DBDMH	250 mg/kg[3][4]	Toxic
NCS	1000 - 1212 mg/kg[5][6][7]	Harmful
NBS	1170 mg/kg[8]	Harmful
NIS	Harmful if swallowed (ATE oral: 500 mg/kg)	Harmful

ATE (Acute Toxicity Estimate) for NIS is provided as a specific LD50 value is not consistently available. "Harmful if swallowed" is the GHS classification.

Safety and Handling Profiles

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

DBDMH is a stable, crystalline solid that serves as an efficient source of electrophilic bromine.[9] Its two bromine atoms per molecule offer a higher atom economy compared to NBS.[9]

• Hazards: DBDMH is classified as toxic if swallowed and causes severe skin burns and eye damage.[3][4] It is also an oxidizer and may intensify fire.[10] Contact with combustible material should be avoided.[9]

• Handling: Handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[9] Avoid creating dust. In case of spills, do not use combustible materials for cleanup.

• Storage: Store in a cool, dry, well-ventilated area away from heat and combustible materials.[3]

• Byproducts and Disposal: The primary byproduct of DBDMH in many reactions is 5,5-dimethylhydantoin, which is a stable organic compound.[11] Waste containing residual DBDMH or brominated organic compounds should be treated as hazardous waste and disposed of according to institutional and local regulations. Quenching with a reducing agent like sodium thiosulfate (B1220275) can be employed to neutralize excess reagent.

N-Chlorosuccinimide (NCS)

NCS is a white, crystalline solid used for chlorination and oxidation reactions.

• Hazards: NCS is harmful if swallowed and causes severe skin burns and eye damage.[6][12] It can also cause respiratory irritation.[12] It is known to be moisture-sensitive and may decompose on exposure to light and moist air.[6] Explosive reactions with certain organic compounds have been reported.[1][13]

• Handling: Strict adherence to safety protocols is necessary. Use in a fume hood with appropriate PPE is mandatory. Avoid contact with skin, eyes, and clothing.

• Storage: Store in a cool, dry, dark place in a tightly sealed container.[1]

• Byproducts and Disposal: The main byproduct is succinimide. Waste streams containing NCS should be handled as hazardous. Neutralization of excess NCS can be achieved with a reducing agent. Disposal should follow institutional guidelines for chlorinated waste.[14]

N-Bromosuccinimide (NBS)

NBS is a versatile reagent for radical substitution (allylic and benzylic bromination) and electrophilic addition reactions.[15]

• Hazards: NBS is harmful if swallowed and causes skin and eye burns.[8] It can be light-sensitive and should be stored accordingly. Many reactions involving NBS are highly exothermic and require careful temperature control.[16]

• Handling: Handle with care in a fume hood, wearing full PPE. Portion-wise addition of NBS is often recommended to control reaction exotherms.

• Storage: Store in a refrigerator, protected from light and moisture.[17]

• Byproducts and Disposal: Succinimide is the primary byproduct.[7] Waste should be disposed of as hazardous brominated organic waste. Unreacted NBS can be quenched with sodium thiosulfate.

N-Iodosuccinimide (NIS)

NIS is a crystalline solid used as an electrophilic iodinating agent.[12]

• Hazards: NIS is harmful if swallowed and causes skin and serious eye irritation.[4] It may also cause respiratory irritation.[4] It is light-sensitive.[14]

• Handling: Handle in a well-ventilated fume hood with appropriate PPE. Avoid generating dust.

• Storage: Store in a cool, dark, and dry place.[14]

• Byproducts and Disposal: The byproduct is succinimide. Waste containing iodine or iodinated compounds requires special disposal procedures.[5][8] Often, this involves reduction of iodine to iodide with a reagent like sodium thiosulfate before disposal.[8] Always consult your institution's specific guidelines for iodinated waste.

Experimental Protocols and Workflows

Detailed methodologies for key experiments are provided below to allow for replication and further investigation.

Benzylic Bromination using DBDMH

This protocol is adapted from a Lewis acid-catalyzed benzylic bromination of toluene (B28343) derivatives.[5][9]

• Materials: Aromatic Substrate (e.g., Toluene, 0.5 mmol), 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH, 0.25 mmol), Zirconium(IV) chloride (ZrCl₄, 0.05 mmol), Anhydrous Dichloromethane (CH₂Cl₂).

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere, suspend ZrCl₄ in anhydrous CH₂Cl₂.

  • In a separate flask, dissolve the aromatic substrate and DBDMH in anhydrous CH₂Cl₂.

  • Add the substrate/DBDMH solution to the catalyst suspension at room temperature with stirring.

  • Stir the reaction mixture for the appropriate time at room temperature.

  • Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

Benzylic Bromination with DBDMH Workflow

α-Chlorination of Ketones using NCS

This protocol describes a general procedure for the α-chlorination of ketones.

• Materials: Ketone (1.0 mmol), N-Chlorosuccinimide (NCS, 1.1 mmol), p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O, 1.5 mmol), Solvent (e.g., Toluene).

• Procedure:

  • To a solution of the ketone in the chosen solvent, add NCS and p-TsOH·H₂O.

  • Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir.

  • Monitor the reaction by TLC or GC.

  • Upon completion, cool the reaction to room temperature.

  • Wash the reaction mixture with saturated aqueous sodium bicarbonate solution.

  • Extract the aqueous layer with an organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

α-Chlorination of Ketones with NCS Workflow

Bromohydrin Formation using NBS

This protocol is for the formation of a bromohydrin from an alkene.[8]

• Materials: Alkene (e.g., trans-stilbene, 1.0 mmol), N-Bromosuccinimide (NBS, 2.0 mmol), Dimethyl sulfoxide (B87167) (DMSO), Water.

• Procedure:

  • Dissolve the alkene in a mixture of DMSO and water.

  • Add NBS portion-wise to the solution at 0 °C with stirring.

  • Continue stirring for the specified time.

  • Pour the reaction mixture into ice-cold water.

  • Extract the product with an organic solvent (e.g., diethyl ether).

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate and concentrate.

Bromohydrin Formation with NBS Workflow

Iodocyclization using NIS

This protocol outlines a general procedure for iodocyclization.

• Materials: Unsaturated carboxylic acid or alcohol (0.1 mmol), N-Iodosuccinimide (NIS, 0.11 mmol), Catalyst (if required, e.g., chiral catalyst C1, 0.01 mmol), Molecular sieves (4 Å), Anhydrous solvent (e.g., CH₂Cl₂).

• Procedure:

  • Under an inert atmosphere, combine the substrate, catalyst (if used), and molecular sieves in the anhydrous solvent.

  • Stir the mixture at the desired temperature (e.g., 0 °C) for a short period.

  • Add NIS to the reaction mixture.

  • Continue to stir at the specified temperature for the required duration.

  • Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with an organic solvent.

  • Wash the combined organic layers, dry, and concentrate.

Iodocyclization with NIS Workflow

Conclusion

The selection of an N-halo reagent requires a careful evaluation of not only its synthetic utility but also its inherent safety and handling requirements. DBDMH presents a compelling case as a safer and more atom-economical alternative to NBS for brominations. However, all N-halo reagents are hazardous materials that demand respect and adherence to strict safety protocols. By understanding their specific toxicities, thermal stabilities, and handling requirements, researchers can mitigate risks and ensure a safer laboratory environment. This guide serves as a foundational resource to aid in this critical decision-making process. It is imperative to always consult the most current Safety Data Sheet (SDS) for any reagent before use and to follow all institutional safety guidelines.

References

• 1. lobachemie.com [lobachemie.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. smif.pratt.duke.edu [smif.pratt.duke.edu]
• 6. benchchem.com [benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]
• 12. What are the chemical reactions involved in N-Iodosuccinimide?_Chemicalbook [chemicalbook.com]
• 13. youtube.com [youtube.com]
• 14. eastharbourgroup.com [eastharbourgroup.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. Catalytic Enantioselective Nucleophilic α-Chlorination of Ketones with NaCl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. NIS from NCS/NaI: Synthesis of alpha-Iodo Carbonyl Compounds and trans-1,2-Iodoacetates - [www.rhodium.ws] [chemistry.mdma.ch]

Unveiling the Environmental Footprint: A Comparative Analysis of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

For Researchers, Scientists, and Drug Development Professionals: An in-depth guide to the environmental impact of the biocide 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) in comparison to other common water disinfection agents. This report synthesizes available ecotoxicological data, outlines experimental methodologies, and provides visual aids to understand its environmental fate and the standardized assessment workflows.

Executive Summary

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a widely utilized disinfectant recognized for its efficacy. However, its application necessitates a thorough evaluation of its environmental impact. This guide provides a comparative analysis of DBDMH's environmental profile against other common disinfectants such as chlorine, chlorine dioxide, ozone, and ultraviolet (UV) radiation. Key findings indicate that while DBDMH itself is very toxic to aquatic life, its primary degradation product, 5,5-dimethylhydantoin (B190458) (DMH), exhibits low aquatic toxicity and is readily biodegradable. In contrast, alternatives like chlorine and ozone can produce harmful disinfection byproducts (DBPs), such as trihalomethanes (THMs), haloacetic acids (HAAs), and bromate (B103136), which pose their own environmental and health concerns. This guide presents a quantitative comparison of the aquatic toxicity of these substances, details the standardized protocols for their assessment, and visualizes the degradation pathway of DBDMH and the environmental risk assessment workflow for biocides.

Comparative Environmental Impact Assessment

The environmental impact of a disinfectant is a multifaceted issue, encompassing the toxicity of the parent compound, its degradation products, and the potential for the formation of harmful disinfection byproducts (DBPs).

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

DBDMH is effective as a disinfectant due to its ability to release hypobromous acid upon hydrolysis. While the parent compound is classified as very toxic to aquatic organisms, its environmental persistence is limited by its hydrolysis. The primary breakdown product, 5,5-dimethylhydantoin (DMH), is of lower environmental concern.

Alternative Disinfectants

• Chlorine: A widely used disinfectant, chlorine reacts with natural organic matter in water to form a range of DBPs, including trihalomethanes (THMs) and haloacetic acids (HAAs). Many of these byproducts are persistent and have been linked to adverse environmental and health effects.

• Chlorine Dioxide: This disinfectant forms fewer THMs and HAAs compared to chlorine. Its primary byproduct is chlorite (B76162) (ClO₂⁻), which is generally considered less harmful. However, chlorite itself can still pose a risk to aquatic life at elevated concentrations.[1][2][3][4][5]

• Ozone: A powerful oxidizing agent, ozone can also lead to the formation of DBPs, most notably bromate (BrO₃⁻) in waters containing bromide ions. Bromate is a suspected human carcinogen. Other byproducts can include aldehydes and carboxylic acids.[6][7]

• Ultraviolet (UV) Radiation: UV disinfection is a physical process that does not directly produce chemical byproducts. It is considered an environmentally friendly alternative. However, some recent studies suggest the potential for indirect formation of airborne pollutants in specific indoor environments.

Quantitative Ecotoxicity Data

The following tables summarize the available aquatic toxicity data for DBDMH, its primary degradation product, and the key disinfection byproducts of alternative disinfectants. The data is presented as LC50 (the concentration lethal to 50% of a test fish population) and EC50 (the concentration causing an effect in 50% of a test invertebrate or algae population).

Table 1: Aquatic Toxicity of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) and its Degradation Product

Chemical	Test Organism	Endpoint	Duration	Value (mg/L)	Reference
1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	Oncorhynchus mykiss (Rainbow Trout)	LC50	96 h	0.58	Sigma-Aldrich SDS
Daphnia magna (Water Flea)	EC50	48 h	0.84	Sigma-Aldrich SDS
5,5-dimethylhydantoin (DMH)	Oncorhynchus mykiss (Rainbow Trout)	LC50	96 h	>100	ECHA
Daphnia magna (Water Flea)	EC50	48 h	>100	ECHA

Table 2: Aquatic Toxicity of Disinfection Byproducts from Alternative Disinfectants

Disinfectant	Byproduct	Test Organism	Endpoint	Duration	Value (mg/L)	Reference
Chlorine Dioxide	Chlorite (ClO₂⁻)	Oncorhynchus mykiss (Rainbow Trout) - Larvae	LC50	96 h	105.6	[1]
Oncorhynchus mykiss (Rainbow Trout) - Adult	LC50	96 h	149.4	[1]
Daphnia magna (Water Flea)	EC50	48 h	1.3	[8]
Ozone	Bromate (BrO₃⁻)	Oncorhynchus mykiss (Rainbow Trout) - Larvae	LC50	96 h	31	[9]
Daphnia magna (Water Flea)	LC50	48 h	179	[9]
Chlorine	Trihalomethanes (THMs)
Chloroform	Pimephales promelas (Fathead Minnow)	LC50	96 h	18	US EPA
Bromodichloromethane	Pimephales promelas (Fathead Minnow)	LC50	96 h	44	US EPA
Dibromochloromethane	Daphnia magna (Water Flea)	LC50	96 h	46.8	[10]
Bromoform	Pimephales promelas (Fathead Minnow)	LC50	96 h	14	US EPA
Haloacetic Acids (HAAs)
Monochloroacetic acid	Myriophyllum spp.	EC50	-	8 - 12.4	[11]
Dichloroacetic acid	Myriophyllum spp.	EC50	-	62 - 722.5	[11]
Trichloroacetic acid	Myriophyllum spp.	EC50	-	49.5 - 1702.6	[11]

Experimental Protocols

The ecotoxicity data presented in this guide are derived from standardized experimental protocols. The primary guidelines for aquatic toxicity testing are provided by the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA).

Aquatic Toxicity Testing

• OECD Test Guideline 203: Fish, Acute Toxicity Test: This guideline details the methodology for determining the acute lethal toxicity (LC50) of a chemical to fish. The test typically involves exposing fish to a range of concentrations of the test substance for a 96-hour period under controlled laboratory conditions. Key parameters monitored include mortality, water quality (pH, temperature, dissolved oxygen), and observations of any sublethal effects.

• OECD Test Guideline 202: Daphnia sp. Acute Immobilisation Test: This guideline outlines the procedure for determining the acute toxicity of a substance to Daphnia magna (water flea). The test measures the concentration at which 50% of the daphnids are immobilized after a 48-hour exposure period (EC50).

• OECD Test Guideline 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This guideline describes the method for determining the effect of a substance on the growth of freshwater algae. The test measures the inhibition of growth (e.g., cell count or biomass) over a 72-hour period to determine the EC50.

Disinfection Byproduct Analysis

The analysis of disinfection byproducts is crucial for assessing the environmental impact of chemical disinfectants. The U.S. EPA has established standardized methods for their detection and quantification in water samples.

• EPA Method 524.2: This method is used for the analysis of volatile organic compounds, including trihalomethanes (THMs), in drinking water using purge and trap capillary column gas chromatography/mass spectrometry (GC/MS).

• EPA Method 552.3: This method is employed for the determination of haloacetic acids (HAAs) in drinking water by liquid-liquid extraction, derivatization, and gas chromatography with electron capture detection (GC-ECD).

• EPA Method 300.1: This method is used for the determination of inorganic anions, including bromate and chlorite, in drinking water by ion chromatography.

Visualizing Key Processes

To further aid in the understanding of the environmental impact of DBDMH, the following diagrams, created using the DOT language, illustrate its degradation pathway and the standardized workflow for environmental risk assessment of biocides.

DBDMH Degradation Pathway in Water

References

• 1. Acute and chronic toxicity of chlorine dioxide (ClO2) and chlorite (ClO2-) to rainbow trout (Oncorhynchus mykiss) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Acute and Chronic Toxicity of Chlorine Dioxide (ClO2) and Chlorite (ClO2ˉ) to Rainbow Trout (Oncorhynchus mykiss) (4 pp) | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Acute and Chronic Toxicity of Chlorine Dioxide (ClO2) and Chlorite (ClO2ˉ) to Rainbow Trout (Oncorhynchus mykiss) (4 pp) (2005) | Gintaras Svecevičius | 49 Citations [scispace.com]
• 5. Toxicological effects of chlorine dioxide, chlorite and chlorate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Median Lethal Concentrations (LC50) of Chlorantraniliprole and Its Effects on Behavioral Changes in Freshwater Fish Labeo Rohita - Neliti [neliti.com]
• 7. toxikologie.de [toxikologie.de]
• 8. epawebapp.epa.ie [epawebapp.epa.ie]
• 9. A review of the effects of bromate on aquatic organisms and toxicity of bromate to oyster (Crassostrea gigas) embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Acute and chronic toxicity of selected disinfection byproducts to Daphnia magna, Cyprinodon variegatus, and Isochrysis galbana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Haloacetic acids in the aquatic environment. Part I: macrophyte toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

The Scalability of Bromination Reactions: A Comparative Guide to 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) and its Alternatives

For researchers, scientists, and professionals in drug development, the selection of a brominating agent is a critical decision in the synthesis of novel compounds. This guide provides a comprehensive comparison of 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) and its common alternatives, focusing on their efficacy, scalability, and safety in key organic transformations. We present supporting experimental data, detailed protocols, and mechanistic diagrams to facilitate an informed selection for your specific research needs.

Executive Summary

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) has emerged as a highly efficient and cost-effective brominating agent, often presenting a superior alternative to the more conventional N-bromosuccinimide (NBS). The primary advantage of DBDMH lies in its molecular structure, which contains two bromine atoms. This higher bromine content per molecule leads to improved atom economy, requiring lower molar equivalents and consequently reducing byproduct formation.[1][2] While both DBDMH and NBS are powerful reagents for a variety of bromination and oxidation reactions, their performance can vary depending on the specific application.[1] This guide delves into a comparative analysis of their performance in benzylic bromination, allylic bromination, the oxidation of alcohols, and the bromination of aromatic compounds.

Data Presentation: Performance Comparison of Brominating Agents

The following tables summarize the performance of DBDMH and its primary alternative, NBS, in key chemical transformations based on available experimental data. It is important to note that direct side-by-side comparative data under identical conditions can be limited in the literature.

Table 1: Benzylic Bromination

Reagent	Substrate	Solvent	Reaction Time	Temperature	Yield (%)	Reference
DBDMH	Toluene (B28343)	Dichloromethane (B109758)	2 hours	Room Temperature	-	[1]
NBS	4-methylbenzoic acid	Carbon Tetrachloride	-	Reflux	-	[3]

Table 2: Efficacy in the Oxidation of Secondary Alcohols

Reagent	Substrate	Product	Yield (%)	Reference
DBDMH	Secondary Alcohols	Ketones	-	[1]
NBS	Secondary Alcohols	Ketones	-	[1]
Note: While both reagents are effective, direct comparative data under identical conditions is limited. The data should be interpreted as indicative of general efficacy.[1]

Table 3: Bromination of Thiophene (B33073) Derivatives

Reagent	Substrate	Product	Yield (%)	Reference
DBDMH	Thiophene Derivatives	Brominated Thiophenes	-	[4]
NBS	2-Methylbenzo[b]thiophene	3-Bromo-2-methylbenzo[b]thiophene	99%	[4]
NBS is noted for its high regioselectivity and yields in laboratory-scale synthesis of thiophene derivatives. For larger-scale industrial applications, DBDMH may offer a more economical alternative.[4]

Table 4: General Comparison of Brominating Agents

Reagent	Key Advantages	Key Disadvantages	Safety Considerations
DBDMH	Two bromine atoms per molecule (better atom economy), cost-effective for large-scale synthesis, stable solid.[1][2][5]	Slower reaction times in some cases compared to NBS.[6]	Oxidizer, corrosive, causes skin and eye irritation.[7][8][9][10]
NBS	Well-established, high regioselectivity in some reactions, shorter reaction times in specific cases.[4][6]	One bromine atom per molecule, can be less cost-effective in bulk.[2]	Corrosive, oxidizer, causes skin and eye irritation.[11]
Dibromoisocyanuric Acid (DBI)	High bromine content, powerful brominating agent.[11]	Byproduct (isocyanuric acid) can complicate purification.[11]	Corrosive, oxidizer.
**Elemental Bromine (Br₂) **	Highly reactive.	Highly toxic, corrosive, and hazardous to handle.[12]	Severe respiratory, skin, and eye hazard.

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and further investigation.

Protocol 1: Benzylic Bromination of Toluene using DBDMH

Objective: To synthesize benzyl (B1604629) bromide via radical bromination of toluene.

Materials:

• Toluene

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Zirconium(IV) chloride

• Dichloromethane

• Water

Procedure:

• To a suspension of zirconium(IV) chloride (0.1 mmol) in dichloromethane (4 mL), add toluene (1.0 mmol) and DBDMH (0.5 mmol) at room temperature.[1]

• Stir the mixture at room temperature for 2 hours under ambient light.[1]

• Monitor the reaction progress by gas chromatography (GC).[1]

• Upon completion, quench the reaction with water.[1]

• Separate the organic layer.

• Wash the organic layer with water and/or brine.[13]

• Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄).[13]

• Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the product by distillation or column chromatography if necessary.

Protocol 2: Allylic Bromination of Cyclohexene (B86901) using NBS

Objective: To synthesize 3-bromocyclohexene (B24779) via radical bromination.

Materials:

• Cyclohexene

• N-Bromosuccinimide (NBS), recrystallized

• Carbon tetrachloride (CCl₄) or a greener alternative like acetonitrile

• Azobisisobutyronitrile (AIBN) or benzoyl peroxide (radical initiator)

• Anhydrous sodium sulfate (B86663)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve cyclohexene (1.0 eq) in CCl₄.[11]

• Add recrystallized NBS (1.05 eq) and a catalytic amount of ABN (0.02 eq).[11]

• Heat the mixture to reflux. Initiation can also be achieved using a UV lamp.[3]

• Monitor the reaction by TLC or GC until the starting material is consumed.

• Cool the reaction mixture and filter to remove the succinimide (B58015) byproduct.

• Wash the filtrate with an aqueous solution of sodium thiosulfate (B1220275) to quench any remaining active bromine, followed by water and brine.[3]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[3]

• Purify the crude product by distillation.

Protocol 3: ortho-Monobromination of Phenols using DBDMH

Objective: To selectively achieve mono-bromination of a phenol (B47542) at the ortho- position.

Materials:

• Phenol

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Chloroform (B151607)

• 10% aq. sodium hydrosulfite (Na₂S₂O₄) solution (for compounds with low solubility)

• Magnesium sulfate (MgSO₄)

Procedure:

• A simple and effective method for the ortho-monobromination of phenols involves the addition of 0.50-0.52 mole equivalents of solid DBDMH to a solution of the phenol in chloroform at room temperature.[13][14]

• The reaction can often be monitored by the disappearance of the red or deep brown color of the reaction mixture.[13]

• After completion of the reaction, remove the solvent.

• Separate the solid byproduct (derived from DBDMH) by simple filtration to provide the almost pure bromide.[14]

• For compounds with low solubility, add 10% aq. sodium hydrosulfite (Na₂S₂O₄) solution to the reaction mixture and stir for 5 minutes.[14]

• Separate the organic layer, dry over MgSO₄, and concentrate in an evaporator to yield the almost pure product.[14]

Mandatory Visualization

Caption: A generalized experimental workflow for bromination reactions.

Caption: Logical comparison of key attributes for various brominating agents.

References

• 1. benchchem.com [benchchem.com]
• 2. Recommending DBDMH over the requested brominating agent and contributing toward reduced manufacturing costs for clients – Chemia [chemia.manac-inc.co.jp]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 6. Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. sdfine.com [sdfine.com]
• 9. indenta.com [indenta.com]
• 10. fishersci.com [fishersci.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]

A Comparative Analysis of DBDMH and Other Electrophilic Bromine Sources for Organic Synthesis

For researchers, scientists, and drug development professionals, the selection of an appropriate electrophilic bromine source is a critical decision that can significantly impact reaction efficiency, selectivity, and overall cost-effectiveness. This guide provides a comprehensive comparative analysis of 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) with other commonly employed electrophilic bromine sources, including N-bromosuccinimide (NBS), dibromoisocyanuric acid (DBI), pyridinium (B92312) tribromide (PBr3), and tetrabutylammonium (B224687) tribromide (TBATB). The comparison focuses on performance in key organic transformations, supported by experimental data, detailed protocols, and mechanistic insights.

Executive Summary

DBDMH has emerged as a highly effective and versatile brominating agent, often serving as a superior alternative to the traditionally favored NBS. Key advantages of DBDMH include its higher bromine content by weight, leading to greater atom economy, and the generation of a less soluble byproduct (5,5-dimethylhydantoin) which can simplify product purification.[1][2] While NBS is a reliable reagent for a wide range of bromination reactions, DBDMH often exhibits comparable or even superior reactivity, particularly in benzylic brominations.[2][3]

Dibromoisocyanuric acid (DBI) stands out as a particularly powerful brominating agent, capable of brominating even deactivated aromatic rings where other reagents may fail.[4][5] Pyridinium tribromide and tetrabutylammonium tribromide offer advantages in terms of handling, being stable, crystalline solids that are safer to manage than liquid bromine.[6][7]

Data Presentation: A Quantitative Comparison

The following tables summarize the performance of DBDMH and other electrophilic bromine sources in key chemical transformations based on available experimental data. It is important to note that reaction conditions can significantly influence outcomes, and direct comparisons should be made with this in consideration.

Table 1: Benzylic Bromination of Toluene (B28343)

Entry	Brominating Agent (equiv.)	Catalyst (mol%)	Solvent	Time (h)	Yield (%)	Ref.
1	DBDMH (0.5)	ZrCl₄ (10)	CH₂Cl₂	2	86	[2]
2	NBS (1.0)	ZrCl₄ (10)	CH₂Cl₂	2	39	[2]
3	Tribromoisocyanuric acid (0.34)	None	Ethyl Acetate	Reflux	53-88	[8]

Table 2: Bromination of Alkenes (Cyclohexene)

Entry	Brominating Agent (equiv.)	Solvent	Time	Yield (%)	Product	Ref.
1	DBDMH (0.6)	CH₂Cl₂	RT	Good to Excellent	1,2-dibromocyclohexane	[9]
2	Pyridinium Tribromide (1.0)	Acetic Acid	RT	-	1,2-dibromocyclohexane	[10]
3	TBATB (1.0)	CHCl₃	20 min (sonication)	>95	1,2-dibromocyclohexane	[11]

Table 3: Bromination of Aromatic Compounds (Anisole)

Entry	Brominating Agent	Conditions	Product Distribution (o:m:p)	Ref.
1	DBDMH	CHCl₃, RT	-	[12]
2	NBS	CH₃CN, RT	High p-selectivity	[13]
3	DBI	H₂SO₄, 20°C	-	[4]

Table 4: α-Bromination of Carbonyl Compounds (Acetophenone)

Entry	Brominating Agent	Conditions	Yield (%)	Ref.
1	DBDMH	-	-	-
2	NBS	HBr, AcOH	-	[14]
3	Pyridinium Tribromide	-	-	-

Mechanistic Pathways and Experimental Workflows

The choice of brominating agent and reaction conditions can significantly influence the reaction mechanism, which can proceed through either a radical or an electrophilic pathway.

Benzylic Bromination (Radical Pathway)

Benzylic bromination with reagents like DBDMH and NBS typically proceeds via a free-radical chain mechanism, often initiated by light or a radical initiator.

Caption: Generalized radical chain mechanism for benzylic bromination.

Electrophilic Aromatic Bromination

In the presence of an acid catalyst, N-bromo compounds can act as a source of an electrophilic bromine species (Br+), which then attacks the electron-rich aromatic ring.

Caption: General mechanism for electrophilic aromatic bromination.

Experimental Workflow for ortho-Monobromination of Phenols with DBDMH

Caption: A typical experimental workflow for selective bromination.

Experimental Protocols

Benzylic Bromination of Toluene with DBDMH and ZrCl₄[2]

To a suspension of zirconium(IV) chloride (0.1 mmol) in dichloromethane (B109758) (4 mL), add toluene (1.0 mmol) and DBDMH (0.5 mmol) at room temperature. Stir the mixture at room temperature for 2 hours under ambient light. Monitor the reaction progress by gas chromatography (GC). Upon completion, quench the reaction with water. The organic layer is then separated, dried over anhydrous sodium sulfate (B86663), and concentrated under reduced pressure to yield the crude product, which can be further purified by distillation or chromatography.

1,2-Dibromination of an Alkene with DBDMH[9]

To a solution of the alkene (1.0 mmol) in dichloromethane (2.0 mL), add DBDMH (0.6 mmol). Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC). Upon completion, quench the reaction with a saturated aqueous solution of Na₂S₂O₃. Separate the organic layer, and extract the aqueous layer with dichloromethane. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica (B1680970) gel to afford the desired 1,2-dibrominated product.

Bromination of 2,6-Dinitrotoluene (B127279) with Dibromoisocyanuric Acid (DBI)[15]

To a solution of 2,6-dinitrotoluene (500 mg, 2.75 mmol) in concentrated sulfuric acid (3 mL), add dibromoisocyanuric acid (433 mg, 1.51 mmol) and stir at room temperature for 1.5 hours. Pour the reaction mixture into iced water. Extract the aqueous layer with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate and filter. Remove the solvent under reduced pressure, and purify the residue by silica gel column chromatography to give 5-bromo-2-methyl-1,3-dinitrobenzene.

Safety and Handling

Electrophilic brominating agents are reactive and potentially hazardous materials that require careful handling.

Table 5: Comparative Safety Information

Reagent	Key Hazards	Handling Precautions
DBDMH	Oxidizer, causes severe skin burns and eye damage, may cause an allergic skin reaction, very toxic to aquatic life.[15]	Handle in a well-ventilated fume hood. Wear appropriate PPE (gloves, safety glasses, lab coat). Keep away from heat, sparks, and combustible materials.
NBS	Harmful if swallowed, causes severe skin burns and eye damage.[16]	Handle in a well-ventilated fume hood. Wear appropriate PPE. Store in a cool, dry place away from light and moisture.
DBI	Oxidizer, harmful if swallowed, causes severe skin burns and eye damage.[17]	Handle with extreme care in a fume hood. Wear appropriate PPE. Avoid contact with skin and mucous membranes. Store in a cool, dark, dry place.
Pyridinium Tribromide	Causes severe skin burns and eye damage, lachrymator.	Handle in a well-ventilated fume hood. Wear appropriate PPE. Avoid inhalation of dust.
TBATB	Causes severe skin burns and eye damage, may be corrosive to metals, harmful if swallowed.[18]	Handle in a well-ventilated fume hood. Wear appropriate PPE. Avoid creating dust.

Conclusion

The choice of an electrophilic bromine source is a multifaceted decision that depends on the specific substrate, desired selectivity, and practical considerations such as cost and ease of handling. DBDMH presents a compelling case as a versatile and efficient reagent, often outperforming NBS in terms of atom economy and ease of purification. For challenging brominations of deactivated systems, the high reactivity of DBI makes it an invaluable tool. The solid and stable nature of pyridinium tribromide and tetrabutylammonium tribromide offers significant safety advantages over liquid bromine. By carefully considering the comparative data and mechanistic insights provided in this guide, researchers can make informed decisions to optimize their synthetic strategies.

References

• 1. Dibromoisocyanuric acid | 15114-43-9 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. One of the most powerful brominating agents,overview and reaction mechanisms of dibromoisocyanuric acid (DBI):N-bromo compounds (11):Discussion series on bromination/iodination reactions 11 – Chemia [chemia.manac-inc.co.jp]
• 5. 16.1 Electrophilic Aromatic Substitution Reactions: Bromination - Organic Chemistry | OpenStax [openstax.org]
• 6. Pyridinium Tribromide: Versatile Brominating Agent Driving Advances in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 7. Tetrabutylammonium tribromide - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. csub.edu [csub.edu]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 13. mdpi.com [mdpi.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. cdnsciencepub.com [cdnsciencepub.com]
• 17. fiveable.me [fiveable.me]
• 18. google.com [google.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

Essential guidelines for the safe handling, decontamination, and disposal of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH), a common brominating agent and disinfectant, are critical for maintaining a secure research environment. Adherence to these procedures is paramount for researchers, scientists, and drug development professionals to mitigate risks and ensure regulatory compliance.

1,3-Dibromo-5,5-dimethylhydantoin is a powerful oxidizing agent and a source of electrophilic bromine.[1] Improper disposal can lead to hazardous reactions, environmental contamination, and potential harm to personnel. This guide provides a comprehensive, step-by-step approach to the safe management and disposal of DBDMH waste in a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, ensure that all necessary personal protective equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat. All handling of DBDMH, especially during disposal, should be conducted in a well-ventilated chemical fume hood to avoid the inhalation of dust or vapors.

Key Hazards:

• Oxidizer: May intensify fire; keep away from combustible materials.[2][3]

• Toxicity: Toxic if swallowed.[2][4]

• Corrosivity: Causes severe skin burns and eye damage.[2][4]

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[2][4]

Step-by-Step Disposal Protocol for DBDMH Waste

This protocol outlines the chemical neutralization of residual DBDMH in laboratory waste streams prior to final disposal. This procedure should be performed by trained personnel.

Materials:

• Designated hazardous waste container (clearly labeled)

• Sodium bisulfite (NaHSO₃) or sodium sulfite (B76179) (Na₂SO₃) solution (10% w/v)

• Stir plate and stir bar

• pH paper or pH meter

• Starch-iodide test strips

Experimental Protocol:

• Preparation: In a chemical fume hood, place the container with the aqueous waste containing DBDMH on a stir plate. Begin gentle stirring.

• Neutralization: Slowly add a 10% solution of sodium bisulfite or sodium sulfite to the waste. The reaction is exothermic; add the reducing agent portion-wise to control the temperature. A general rule is to add approximately 1.5 to 2.0 grams of sodium bisulfite for every gram of DBDMH estimated to be in the waste.

• Monitoring: Continue stirring the mixture for at least 2 hours to ensure complete reaction.

• Verification of Neutralization: Test for the presence of residual oxidizer using starch-iodide paper. A small sample of the solution should not produce a blue-black color on the test strip. If the test is positive, add more reducing agent and continue stirring for another hour before re-testing.

• pH Adjustment: After confirming the absence of an oxidizer, check the pH of the solution. Neutralize the solution to a pH between 6 and 8 by adding a dilute acid (e.g., 1M HCl) or base (e.g., 1M NaOH) as needed.

• Final Disposal: The neutralized solution should be transferred to a properly labeled hazardous waste container for collection by the institution's Environmental Health and Safety (EHS) department. Do not pour the treated waste down the drain unless permitted by local regulations.

Disposal of Contaminated Materials and Spills

For Small Spills:

In the event of a small spill, absorb the material with an inert substance like sand or vermiculite. Do not use combustible materials such as paper towels.[5] The absorbed material should be collected into a sealed, labeled container for disposal as hazardous waste. The spill area should then be decontaminated.

For Large Spills:

For larger spills, evacuate the immediate area and alert your laboratory supervisor and EHS office.

Decontamination:

Thoroughly clean any work area or equipment that has come into contact with DBDMH. Dispose of any contaminated cleaning materials as hazardous waste.

Quantitative Data

The following table summarizes key quantitative data for 1,3-Dibromo-5,5-dimethylhydantoin.

Property	Value	Reference(s)
Toxicity
Oral LD50 (Rat)	250 mg/kg	[2][4]
Dermal LD50 (Rat)	>2000 mg/kg	[6]
Inhalation LC50 (Rat)	510 mg/m³	[7]
Physical Properties
Molecular Weight	285.92 g/mol	[1]
Melting Point	197-199 °C (decomposes)	[5]
Water Solubility	Sparingly soluble	[1][8]
Occupational Exposure Limits
OSHA PEL	Not established
ACGIH TLV	Not established
NIOSH REL	Not established

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1,3-Dibromo-5,5-dimethylhydantoin waste.

Caption: Logical workflow for the safe disposal of DBDMH waste.

References

• 1. 1, 3-Dibromo-5, 5-Dimethylhydantoin Manufacturer, Supplier, Exporter [modychemi.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. 1,3-Dibromo-5,5-dimethylhydantoin | 77-48-5 [chemicalbook.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. 1,3-Dibromo-5,5-dimethylhydantoin - Hazardous Agents | Haz-Map [haz-map.com]
• 8. US6508954B1 - 1,3-dibromo-5,5-dimethylhydantoin of enhanced properties - Google Patents [patents.google.com]

Essential Safety and Logistical Guidance for Handling 1,3-Dibromo-5,5-dimethylhydantoin

For Immediate Reference by Laboratory Personnel

This document provides critical safety protocols and logistical plans for the handling and disposal of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH). Adherence to these procedures is mandatory to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

DBDMH is a hazardous chemical requiring specific precautions. It is classified as an oxidizer, toxic if swallowed, and causes severe skin burns and eye damage.[1][2][3][4] It may also cause an allergic skin reaction and is very toxic to aquatic life.[2][3][4]

Minimum Required PPE:

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield compliant with OSHA's 29 CFR 1910.133 or European Standard EN166.[5]	Protects against dust, splashes, and severe eye damage.[1]
Skin Protection	Appropriate protective gloves and clothing to prevent skin exposure.[5]	Prevents severe skin burns and potential allergic reactions.[1][2][4]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation is experienced.[5]	Protects against inhalation of harmful dusts, mists, or vapors.[1][6]

Safe Handling and Storage Protocols

Operational Plan:

• Ventilation: Always handle DBDMH in a well-ventilated area.[6] Use a local exhaust system if dust or aerosols are generated.[1]

• Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust, mist, or vapors.[6]

• Hygiene: Wash hands and face thoroughly after handling.[1][5] Do not eat, drink, or smoke in areas where DBDMH is handled or stored.[1][5] Contaminated work clothing should not be allowed out of the workplace.[4]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2][5]

• Mixing: Take precautions to avoid mixing with combustible materials.[1]

Storage Plan:

• Container: Keep the container tightly closed and store in a cool, dry, and dark place.[1][5] Use only containers supplied by the manufacturer.[6]

• Location: Store in a corrosives area, away from combustible materials.[5]

• Incompatible Materials: Avoid storage with strong oxidizing agents, strong acids, strong bases, alcohols, and reducing agents.[5][6]

Emergency Procedures

In Case of Accidental Release:

• Minor Spill:

  • Clean up spills immediately.[6]

  • Eliminate all ignition sources.[6]

  • Prevent dust formation.[3]

  • Wear appropriate PPE.

  • Collect the spilled material and place it in a suitable container for disposal.

• Major Spill:

  • Evacuate the area and move upwind.[6]

  • Alert Emergency Responders, informing them of the location and nature of the hazard.[6]

  • Prevent further leakage or spillage if it is safe to do so.[3]

First Aid Measures:

Exposure Route	First Aid Protocol
Eye Contact	Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes.[5] Seek immediate medical attention.[5]
Skin Contact	Immediately flush the body and clothes with large amounts of water.[6] Quickly remove all contaminated clothing and shoes.[3][6] Wash off with soap and plenty of water.[3] Take the victim to the hospital immediately.[3]
Inhalation	Move the person into fresh air.[3][6] If not breathing, give artificial respiration.[3] Seek immediate medical attention.[5]
Ingestion	Rinse mouth with water.[2][3] Do NOT induce vomiting.[2][3] Never give anything by mouth to an unconscious person.[2][3] Call a POISON CENTER or doctor immediately.[1]

Disposal Plan

Dispose of 1,3-Dibromo-5,5-dimethylhydantoin and its containers as hazardous waste.[4] Offer surplus and non-recyclable solutions to a licensed disposal company.[3] Do not let the product enter drains.[3] Waste material must be disposed of in accordance with national and local regulations.[4]

Experimental Workflow Visualization

The following diagram illustrates the procedural workflow for handling a chemical spill of 1,3-Dibromo-5,5-dimethylhydantoin.

Caption: Chemical Spill Response Workflow for 1,3-Dibromo-5,5-dimethylhydantoin.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. indenta.com [indenta.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]